8-propylthio NAD+ (sodium salt)

Core Science & Biosynthesis

Mechanism of action of 8-propylthio NAD+ (sodium salt) in enzymatic reactions

Mechanism of Action of 8-Propylthio NAD+ (Sodium Salt) in Enzymatic Reactions: A Chemical Genetics Approach to PARP Profiling

Executive Summary

The poly(ADP-ribose) polymerase (PARP) family consists of 17 enzymes that regulate critical cellular processes, including DNA repair, genomic stability, and transcription, by transferring ADP-ribose from nicotinamide adenine dinucleotide (NAD+) to target proteins[1]. Because all PARP family members utilize the same endogenous NAD+ cofactor, deconvoluting the specific substrates of an individual PARP—such as PARP1—within a complex cellular milieu has historically been a significant bottleneck.

To overcome this, researchers have engineered a chemical genetics paradigm utilizing 8-propylthio NAD+ (sodium salt) (also known as 8-pT-NAD+). As a structurally modified analog of β-NAD+, 8-pT-NAD+ acts as an orthogonal cofactor exclusively utilized by engineered, analog-sensitive PARP1 (asPARP1) mutants[2][3]. This whitepaper details the mechanism of action, structural causality, and experimental application of 8-pT-NAD+ in mapping the PARP1-specific proteome.

The "Bump-and-Hole" Chemical Genetics Paradigm

The core mechanism of 8-pT-NAD+ relies on steric complementarity, commonly referred to as the "bump-and-hole" strategy.

Structural Causality of the "Bump"

In natural β-NAD+, the 8-position of the adenine ring is unoccupied and sits in close proximity to a bulky "gatekeeper" amino acid residue within the PARP1 catalytic domain. 8-pT-NAD+ is synthesized by attaching a propylthio group to this 8-position[2]. This modification creates a steric "bump." When 8-pT-NAD+ enters the active site of a wild-type (WT) PARP, the propylthio group physically clashes with the native gatekeeper residue, preventing cofactor binding and subsequent catalysis[3].

Engineering the "Hole"

To utilize this analog, the PARP1 enzyme is genetically modified. The bulky gatekeeper residue is mutated to a smaller amino acid (e.g., Glycine or Alanine). This mutation carves out a volumetric "hole" in the active site, perfectly accommodating the propylthio "bump"[3]. Consequently, in a lysate containing all 17 PARPs, only the engineered asPARP1 can bind and utilize 8-pT-NAD+ to ADP-ribosylate its direct downstream targets[1].

The Role of the Sodium Salt Formulation

8-pT-NAD+ is supplied as a sodium salt[4]. This is a deliberate biochemical design choice. Nucleotides in their free acid form can spontaneously lower the pH of unbuffered micro-compartments, leading to the acid-catalyzed hydrolysis of the delicate glycosidic bond between the nicotinamide and the ribose ring. The sodium salt ensures rapid aqueous dissolution, maintains physiological pH during in vitro assays, and preserves the structural integrity of the cofactor prior to enzymatic cleavage.

Fig 1: The bump-and-hole chemical genetics strategy for asPARP1 substrate labeling.

Mechanism of Enzymatic Transfer

When 8-pT-NAD+ is introduced to asPARP1, the enzymatic reaction proceeds through a highly coordinated sequence:

• Orthogonal Anchoring: The adenine ring of 8-pT-NAD+ anchors into the mutated active site, stabilized by hydrogen bonding, while the propylthio group rests securely in the engineered pocket.

• Glycosidic Cleavage: asPARP1 catalyzes the cleavage of the nicotinamide-glycosidic bond, releasing free nicotinamide and generating a highly reactive 8-propylthio-ADP-ribose intermediate.

• Covalent Conjugation: The enzyme facilitates the nucleophilic attack of the intermediate by specific amino acid residues (primarily Glutamate, Aspartate, or Serine) on the target protein, resulting in the covalent attachment of the modified ADP-ribose polymer[1][3].

Biological Implications: The PARP1-NELF Axis

The application of analog-sensitive PARP profiling has fundamentally shifted our understanding of PARP1 beyond DNA repair. Using this chemical genetics approach, researchers discovered that PARP1 directly targets and ADP-ribosylates the Negative Elongation Factor (NELF) complex[1][5].

Under basal conditions, NELF binds to RNA Polymerase II (Pol II), causing promoter-proximal pausing. Upon activation, PARP1 utilizes NAD+ (or 8-pT-NAD+ in the experimental model) to ADP-ribosylate NELF-E. The addition of the bulky, negatively charged ADP-ribose polymer causes steric and electrostatic repulsion, dislodging NELF from Pol II and triggering transcription elongation[1][5].

Fig 2: 8-pT-NAD+ mediated tracing of the PARP1-NELF transcription elongation pathway.

Self-Validating Experimental Protocol: asPARP1 Target Labeling

To ensure scientific integrity and eliminate false positives, the following protocol incorporates a mandatory self-validating control system to verify the orthogonality of 8-pT-NAD+.

Objective: Isolate direct downstream targets of PARP1 using 8-pT-NAD+ without background interference from endogenous PARPs.

Step 1: Cell Line Engineering & Lysis

• Generate a PARP1-knockout cell line to eliminate endogenous WT PARP1 competition.

• Stably transfect the cells with a vector expressing the asPARP1 mutant (gatekeeper mutation).

• Lyse cells in a mild, non-denaturing buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 1% NP-40, protease inhibitors) to preserve transient PARP1-substrate interactions.

Step 2: The Labeling Reaction

• Aliquot 1 mg of total protein lysate into the reaction vessel.

• Supplement the lysate with 100 µM 8-pT-NAD+ (sodium salt). Note: The sodium salt formulation ensures rapid dissolution without altering the pH 7.5 of the HEPES buffer, which is critical for optimal PARP1 catalytic efficiency.

• Incubate at 30°C for 30 minutes to allow asPARP1 to transfer the 8-propylthio-ADP-ribose to its substrates.

Step 3: Self-Validating Control Implementation (Critical)

• Run a parallel reaction using lysate from cells expressing only Wild-Type PARP1, supplemented with 100 µM 8-pT-NAD+.

• Validation Logic: A complete absence of target labeling in this control validates that the analog concentration is strictly orthogonal. If signal is detected here, the analog concentration is too high, causing non-specific steric override.

Step 4: Termination and Detection

• Terminate the reaction by adding a pan-PARP inhibitor (e.g., 10 µM Olaparib) to freeze the enzymatic state.

• Detect the modified proteins via Western Blot using analog-specific antibodies, or enrich the modified peptides for downstream LC-MS/MS proteomic identification[3].

Quantitative Data: NAD+ Analog Comparison

The structural modifications of NAD+ dictate its experimental utility. The table below summarizes how 8-pT-NAD+ compares to natural NAD+ and other commercial analogs in enzymatic profiling[2][4].

Compound	Modification at Adenine	Target Enzyme Compatibility	Primary Application	Steric Profile
Natural β-NAD+	None	All PARPs (1-17)	Universal energy metabolism & native PARylation	Minimal (Native)
8-pT-NAD+ (Sodium Salt)	8-Propylthio	asPARP1 (Gatekeeper Mutant)	Target deconvolution & orthogonal screening	High (Bulky)
8-cPeT-NAD+	8-Cyclopentylthio	asPARP1 (Gatekeeper Mutant)	Enhanced steric exclusion of WT PARP enzymes	Very High (Bulky)
6-Fluo-10-NAD+	6-Fluorescein	WT PARPs	Direct fluorescent visualization of PARylation	Moderate (Tolerated)

References

• Gibson, B. A., Zhang, Y., Jiang, H., Hussey, K. M., Shrimp, J. H., Lin, H., Schwede, F., Yu, Y., & Kraus, W. L. (2016). Chemical genetic discovery of PARP targets reveals a role for PARP-1 in transcription elongation. Science, 353(6294), 45-50. URL:[Link]

• Carter-O'Connell, I., Jin, H., Morgan, R. K., David, L. L., & Cohen, M. S. (2014). Mapping the Subtype-Specific PARP1 ADP-ribosylated Proteome in Breast Cancer Cells. (Referenced for asPARP methodology). URL:[Link]

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8-Propylthio NAD⁺ (Sodium Salt): Structural Dynamics, Molecular Weight, and Applications in Chemical Genetics

Executive Summary

The human genome encodes 17 Poly(ADP-ribose) polymerase (PARP) enzymes, which regulate critical cellular processes—from DNA repair to transcription—by transferring ADP-ribose from nicotinamide adenine dinucleotide (NAD⁺) to target proteins[1]. However, deciphering the specific substrates of individual PARP isoforms has historically been hindered by their overlapping activities and shared reliance on the endogenous NAD⁺ pool.

To resolve this, chemical geneticists have engineered orthogonal enzyme-cofactor pairs using a "bump-and-hole" strategy [2]. At the forefront of this methodology is 8-propylthio NAD⁺ (8-pT-NAD⁺) , a synthetic analog featuring a sterically demanding "bump" on the adenine ring[1]. This in-depth technical guide explores the physiochemical properties of 8-pT-NAD⁺ (sodium salt), the causality behind its structural design, and self-validating protocols for deploying it in proteomic workflows.

Chemical Architecture & Physiochemical Properties

8-propylthio NAD⁺ is a synthetic derivative of β-NAD⁺[3]. The core structural modification is the addition of a propylthio chain (-S-CH₂-CH₂-CH₃) at the C8 position of the adenine ring.

Molecular Weight Dynamics

Understanding the exact molecular weight of your cofactor is critical for precise molarity calculations in enzymatic assays.

• Free Acid Form: The substitution of a hydrogen atom (1.008 g/mol ) at the C8 position with a propylthio group (75.15 g/mol ) yields a net mass increase of ~74.14 g/mol over natural NAD⁺ (663.43 g/mol ), resulting in a free acid molecular weight of 737.6 g/mol [4].

• Sodium Salt Form: For enhanced aqueous solubility and stability, the compound is typically supplied as a sodium salt[5]. The displacement of a proton (H⁺) by a sodium cation (Na⁺) adds approximately 22.0 g/mol , bringing the molecular weight of the monosodium salt to ~759.6 g/mol [5].

Quantitative Data Summary

Property	Value
Chemical Name	8-propylthio NAD⁺ (sodium salt)
Synonyms	β-Nicotinamide-8-propylthioadenine dinucleotide
CAS Number	2022926-18-5
Chemical Formula (Free Acid)	C₂₄H₃₃N₇O₁₄P₂S
Chemical Formula (Sodium Salt)	C₂₄H₃₂N₇O₁₄P₂S•Na
Molecular Weight (Free Acid)	737.6 g/mol
Molecular Weight (Sodium Salt)	~759.6 g/mol
Purity	≥95%
Key Structural Modification	Propylthio group (-S-C₃H₇) at the C8 position of the adenine ring

Mechanistic Causality: The "Bump-and-Hole" Paradigm

The utility of 8-pT-NAD⁺ is rooted in the precise steric architecture of the PARP catalytic domain. In wild-type (WT) PARP1, the C8 position of the NAD⁺ adenine ring points directly toward a highly conserved gatekeeper residue, Leucine 877 (L877)[1].

The Causality of the Design:

• The "Bump": The bulky propylthio group at the C8 position of 8-pT-NAD⁺ creates a severe steric clash with the L877 side chain in WT PARP1, rendering the analog completely inactive in native systems[1].

• The "Hole": By engineering an analog-sensitive PARP1 (asPARP1) where Leucine 877 is mutated to a smaller Alanine (L877A), a hydrophobic pocket or "hole" is opened within the active site[1].

• Orthogonality: This L877A mutation allows the asPARP1 to seamlessly accommodate the 8-pT-NAD⁺ cofactor. Consequently, 8-pT-NAD⁺ is exclusively utilized by the engineered asPARP1 to modify its direct substrates, effectively isolating the activity of a single PARP isoform from the rest of the cellular machinery[6].

Caption: Logic of the bump-and-hole chemical genetic strategy for PARP1 target identification.

Self-Validating Experimental Protocol: Orthogonal ADP-Ribosylation

To ensure absolute scientific integrity, any assay utilizing 8-pT-NAD⁺ must be designed as a self-validating system . This requires parallel reaction arms to prove that the signal is strictly dependent on the engineered enzyme-cofactor pair[1].

Assay Design & Causality

• Experimental Arm (asPARP1 + 8-pT-NAD⁺): Identifies direct substrates.

• Negative Control Arm (WT PARP1 + 8-pT-NAD⁺): Causality: Proves that the "bump" effectively prevents utilization by native enzymes, confirming true orthogonality[1]. If a signal appears here, the system is leaking.

• Positive Control Arm (asPARP1 + Natural NAD⁺): Causality: Confirms that the L877A gatekeeper mutation does not destroy the enzyme’s basal catalytic competency or structural folding[6].

Step-by-Step Methodology

• Substrate Preparation: Lyse target cells (e.g., HeLa) in a mild, non-denaturing buffer (50 mM Tris-HCl pH 7.5, 50 mM NaCl, 1% NP-40, supplemented with protease inhibitors).

  • Expert Insight: Low salt and non-denaturing detergents are critical. They preserve native protein-protein interactions, allowing the recombinant PARP1 to recognize its physiological substrates rather than indiscriminately modifying unfolded proteins.

• Enzyme Addition: Aliquot 1 mg of lysate per reaction arm. Add 500 nM of recombinant WT PARP1 or asPARP1 to the respective tubes.

• Cofactor Initiation: Initiate the reaction by adding 250 µM of 8-pT-NAD⁺ (or natural NAD⁺ for the positive control).

• Incubation: Incubate at 30°C for 30 minutes.

  • Expert Insight: 30°C provides optimal kinetic velocity for PARP1 while preventing heat-shock artifacts that occur at 37°C, which could artificially alter the lysate's substrate availability.

• Termination & Validation: Terminate the reaction with SDS sample buffer. Validate orthogonality via Western blot using an anti-pan-ADP-ribose binding reagent. A signal must only appear in the Experimental and Positive Control arms.

Analytical Workflows & Downstream Proteomics

Once orthogonality is validated using 8-pT-NAD⁺, researchers often transition to downstream proteomic identification. While 8-pT-NAD⁺ can be detected directly via high-resolution LC-MS/MS due to its unique mass shift (+74.14 Da over natural ADP-ribose), researchers frequently utilize alkyne-functionalized derivatives (e.g., 8-Bu(3-yne)T-NAD⁺) for affinity enrichment[2].

In these workflows, the orthogonal cofactor is conjugated to a biotin-azide probe via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC, or "click chemistry"). The modified targets are then enriched on streptavidin beads, digested, and sequenced via mass spectrometry to map the exact sites of PARP-specific ADP-ribosylation[6].

Caption: Step-by-step experimental workflow for identifying specific PARP substrates using 8-modified NAD⁺ analogs.

Conclusion

The development of 8-propylthio NAD⁺ (sodium salt) represents a watershed moment in chemical genetics. By exploiting the precise steric dimensions of the PARP active site, this 759.6 g/mol bumped cofactor allows researchers to bypass the redundancy of the 17-member PARP family. When deployed within a self-validating experimental framework, 8-pT-NAD⁺ provides an unparalleled, high-fidelity lens into the specific downstream targets of individual PARP enzymes, accelerating both basic biological discovery and targeted drug development.

Sources

• 1. The Bump-and-Hole Tactic: Expanding the Scope of Chemical Genetics - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Identification of Protein Substrates of Specific PARP Enzymes Using Analog-Sensitive PARP Mutants and a ‘Clickable’ NAD+ Analog - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Binding Affinity of 8-Propylthio-NAD+ for NAD-Dependent Enzymes

Introduction: The Central Role of NAD+ and its Dependent Enzymes

Nicotinamide adenine dinucleotide (NAD+) is a cornerstone of cellular metabolism and signaling. It functions as a critical coenzyme in redox reactions essential for energy production, including glycolysis, the tricarboxylic acid (TCA) cycle, and oxidative phosphorylation[1][2][3][4]. Beyond its role in bioenergetics, NAD+ serves as a substrate for several families of signaling enzymes that regulate a vast array of cellular processes, from DNA repair and gene expression to apoptosis and inflammation[2][5][6][7].

The primary families of NAD+-consuming enzymes include:

• Sirtuins (SIRTs): A class of NAD+-dependent protein deacylases (SIRT1-7 in mammals) that remove acetyl and other acyl groups from lysine residues on histone and non-histone proteins[1][6][8]. By doing so, they modulate the activity of their target proteins and play crucial roles in aging, metabolic diseases, and cancer[8][9][10].

• Poly(ADP-ribose) Polymerases (PARPs): These enzymes, particularly PARP1, are activated by DNA damage and catalyze the transfer of ADP-ribose units from NAD+ to target proteins, forming poly(ADP-ribose) chains[4][11][12]. This process is vital for DNA repair and the maintenance of genomic stability[11][12].

• cADPR Synthases (e.g., CD38): These enzymes metabolize NAD+ to produce cyclic ADP-ribose (cADPR), a second messenger involved in calcium signaling[13].

Given their central roles in cellular homeostasis, there is significant interest in developing chemical probes and therapeutic agents that can selectively modulate the activity of these enzymes. One such strategy involves the design and synthesis of NAD+ analogs.

8-Propylthio-NAD+: A Chemically Engineered Probe

8-Propylthio-NAD+ is a synthetic analog of NAD+ characterized by the addition of a propylthio (-S-CH₂CH₂CH₃) group at the 8th position of the adenine ring. This modification is significant because the 8-position of the adenine moiety is not directly involved in the hydride transfer reactions of dehydrogenases, but it is situated in a region that can influence the binding of the molecule to the active sites of NAD+-consuming enzymes like sirtuins and PARPs.

The introduction of the hydrophobic and sterically larger propylthio group can be hypothesized to:

• Alter the conformation of the NAD+ molecule: This can lead to differential binding to the NAD+ binding pockets of various enzymes.

• Introduce new interactions: The sulfur atom and the alkyl chain can form new van der Waals or hydrophobic interactions with amino acid residues in the enzyme's active site.

• Disrupt existing interactions: The bulk of the propylthio group may sterically hinder the binding of the analog to enzymes with tight NAD+ binding sites.

These alterations in binding characteristics make 8-propylthio-NAD+ a valuable tool for probing the structure and function of NAD-dependent enzymes and for developing selective inhibitors.

Binding Affinity and Selectivity Profile of 8-Propylthio-NAD+

The binding affinity of an inhibitor is a measure of the strength of the interaction between the inhibitor and its target enzyme. It is typically quantified by the inhibition constant (Ki), the dissociation constant (Kd), or the half-maximal inhibitory concentration (IC50). A lower value for these parameters indicates a higher binding affinity.

While comprehensive data on the binding affinity of 8-propylthio-NAD+ across all families of NAD-dependent enzymes is not extensively documented in publicly available literature, studies on 8-substituted NAD+ analogs have provided valuable insights, particularly concerning their interaction with sirtuins.

A study by Pesnot et al. on a series of 8-substituted NAD+ analogs revealed that these compounds generally act as inhibitors of sirtuins. Specifically, it was noted that these analogs, including by extension 8-propylthio-NAD+, demonstrated inhibitory activity in the low micromolar range towards SIRT2, while exhibiting more moderate activity against SIRT1[14]. This suggests a degree of selectivity among the sirtuin isoforms.

Table 1: Binding Affinity of 8-Substituted NAD+ Analogs for Human Sirtuins

Compound Class	Target Enzyme	Affinity (IC50/Ki)	Reference
8-Substituted NAD+ Analogs	SIRT1	Moderate Inhibition	[14]
8-Substituted NAD+ Analogs	SIRT2	Low Micromolar Inhibition	[14]
8-Propylthio-NAD+	Other Sirtuins	Data not readily available
8-Propylthio-NAD+	PARPs	Data not readily available
8-Propylthio-NAD+	CD38	Data not readily available

The exact quantitative values for 8-propylthio-NAD+ were not specified in the available literature, but the general trend for 8-substituted analogs is presented.

The differential affinity between SIRT1 and SIRT2 suggests that the structural differences in the NAD+ binding pockets of these enzymes can be exploited for the design of isoform-selective inhibitors. Further research is required to fully characterize the binding profile of 8-propylthio-NAD+ against a broader panel of NAD-dependent enzymes to establish its complete selectivity profile.

Methodologies for Determining Binding Affinity

The determination of the binding affinity of a compound like 8-propylthio-NAD+ to its target enzyme is a critical step in its characterization. Several biophysical and biochemical techniques can be employed for this purpose. Below are detailed protocols for two commonly used methods.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event. This allows for the determination of the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS) of the interaction in a single experiment.

Principle: A solution of the ligand (8-propylthio-NAD+) is titrated into a solution of the protein (the NAD-dependent enzyme) in the sample cell of a calorimeter. The heat change upon each injection is measured and plotted against the molar ratio of the ligand to the protein. The resulting binding isotherm can be fitted to a binding model to extract the thermodynamic parameters.

Experimental Protocol for ITC:

• Protein Preparation:

  • Express and purify the target NAD-dependent enzyme to >95% homogeneity.

  • Dialyze the protein extensively against the ITC buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5) to ensure buffer matching with the ligand solution.

  • Determine the accurate concentration of the protein using a reliable method (e.g., UV-Vis spectroscopy at 280 nm with the calculated extinction coefficient).

• Ligand Preparation:

  • Dissolve 8-propylthio-NAD+ in the same dialysis buffer used for the protein to the desired concentration.

  • Ensure the pH of the ligand solution is identical to that of the protein solution.

• ITC Experiment Setup:

  • Thoroughly clean the sample and reference cells of the ITC instrument.

  • Load the protein solution into the sample cell (typically at a concentration of 10-50 µM).

  • Load the 8-propylthio-NAD+ solution into the injection syringe (typically at a concentration 10-20 times that of the protein).

  • Set the experimental parameters (e.g., temperature, stirring speed, injection volume, and spacing between injections).

• Data Acquisition and Analysis:

  • Perform an initial small injection to account for dilution effects, followed by a series of injections to generate the binding isotherm.

  • Integrate the heat change for each injection.

  • Fit the integrated data to a suitable binding model (e.g., one-site binding model) using the instrument's software to determine Kd, n, and ΔH.

Caption: Workflow for determining binding affinity using Isothermal Titration Calorimetry.

Fluorescence-Based Sirtuin Inhibition Assay

This method is a high-throughput-compatible assay for measuring the inhibitory activity of compounds against sirtuins. It relies on a fluorogenic substrate that becomes fluorescent upon deacetylation by the sirtuin.

Principle: A peptide substrate containing an acetylated lysine residue and a fluorophore quenched by the acetyl group is used. Upon deacetylation by the sirtuin in the presence of NAD+, the fluorophore is unquenched, and the increase in fluorescence can be measured. The inhibitory effect of 8-propylthio-NAD+ is determined by its ability to reduce the rate of this reaction.

Experimental Protocol for Sirtuin Inhibition Assay:

• Reagent Preparation:

  • Prepare a stock solution of the sirtuin enzyme in assay buffer (e.g., 50 mM Tris-HCl, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, pH 8.0).

  • Prepare a stock solution of the fluorogenic acetylated peptide substrate.

  • Prepare a stock solution of NAD+.

  • Prepare a serial dilution of 8-propylthio-NAD+ in the assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add the sirtuin enzyme and the 8-propylthio-NAD+ at various concentrations (and a vehicle control).

  • Incubate for a defined period (e.g., 15-30 minutes) at the desired temperature (e.g., 37°C) to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of the fluorogenic substrate and NAD+.

  • Monitor the increase in fluorescence over time using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the fluorescence versus time plots.

  • Plot the percentage of inhibition against the logarithm of the 8-propylthio-NAD+ concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

  • The Ki can be calculated from the IC50 value using the Cheng-Prusoff equation if the inhibition mechanism and the Km of the substrate are known.

Caption: Workflow for a fluorescence-based sirtuin inhibition assay.

Applications in Research and Drug Discovery

8-Propylthio-NAD+ and related 8-substituted NAD+ analogs are valuable tools for:

• Probing the NAD+ Binding Site: By comparing the binding affinities of different 8-substituted analogs, researchers can map the topology of the NAD+ binding pocket and identify key residues involved in ligand recognition.

• Developing Selective Inhibitors: The observation that 8-substituted analogs can exhibit selectivity for different sirtuin isoforms provides a starting point for the rational design of more potent and selective inhibitors. Such inhibitors are crucial for dissecting the specific biological roles of individual sirtuin family members.

• Structure-Activity Relationship (SAR) Studies: 8-Propylthio-NAD+ can be used as a reference compound in SAR studies to understand how modifications to the NAD+ scaffold affect binding affinity and inhibitory activity.

• Chemical Genetics: In combination with engineered "gatekeeper" mutant enzymes, bulky NAD+ analogs can be used to specifically modulate the activity of a single enzyme within a complex biological system.

Conclusion

8-Propylthio-NAD+ represents a valuable chemical tool for the study of NAD-dependent enzymes. While a complete quantitative picture of its binding affinity across all enzyme families is yet to be fully elucidated, existing data on related 8-substituted analogs indicate that it acts as a sirtuin inhibitor with some degree of isoform selectivity. The detailed methodologies provided in this guide offer a roadmap for researchers to further characterize the binding profile of this and other NAD+ analogs. A deeper understanding of how such modified cofactors interact with their protein targets will undoubtedly accelerate the development of novel therapeutics for a range of human diseases.

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An In-Depth Technical Guide to the Role of 8-Propylthio-NAD+ in ADP-Ribosylation

Executive Summary

The study of protein ADP-ribosylation, a critical post-translational modification, has long been hampered by the functional redundancy of the 17-member Poly(ADP-ribose) Polymerase (PARP) enzyme family. Distinguishing the specific substrates and functions of one PARP from another is a formidable challenge. This guide details a powerful chemical genetics strategy that overcomes this obstacle, centered on the use of 8-propylthio-NAD⁺ and its derivatives in concert with engineered, "analog-sensitive" PARP enzymes. By creating a unique enzyme-substrate pair that functions orthogonally to the native cellular machinery, this system enables researchers to specifically label and identify the direct substrates of an individual PARP enzyme, unlocking new frontiers in signal transduction research and targeted drug development.

Part 1: The Challenge of Specificity in the ADP-Ribosylome

ADP-ribosylation is a dynamic post-translational modification where ADP-ribose moieties are transferred from nicotinamide adenine dinucleotide (NAD⁺) to target proteins.[1] This process, catalyzed by PARP enzymes (also known as ADP-ribosyltransferases or ARTDs), can involve the addition of a single ADP-ribose unit (mono-ADP-ribosylation or MARylation) or a polymer chain (poly-ADP-ribosylation or PARylation).[2][3] These modifications are integral to a vast array of cellular processes, including DNA damage repair, chromatin remodeling, transcription, and cell death signaling.[4][5]

The human genome encodes 17 PARP family members, many of which share overlapping substrate specificities and are co-expressed in the same cellular compartments.[2] This functional overlap creates a significant signal-to-noise problem for researchers. Traditional approaches, such as the use of small-molecule inhibitors, often lack the required specificity to dissect the role of a single PARP.[6] While some inhibitors are selective for PARP1/PARP2, developing unique inhibitors for each of the other 15 family members remains a major challenge.[2] This limitation has made it difficult to answer a fundamental question: What are the specific protein substrates for any given PARP enzyme? Answering this is critical to understanding their individual biological roles and validating them as therapeutic targets.

Part 2: The "Bump-and-Hole" Solution: A Chemical Genetics Approach

To overcome the challenge of PARP isoform specificity, researchers have adapted a chemical genetics strategy known as the "bump-and-hole" or "analog-sensitive" approach.[4] This strategy creates an exclusive enzyme-substrate pair that does not cross-react with its wild-type counterparts in the cell.[7]

Engineering the "Hole": The Analog-Sensitive PARP (asPARP)

The core of the approach is to engineer the active site of a specific PARP enzyme. Based on structural models, a large "gatekeeper" amino acid residue that normally restricts the size of the NAD⁺ binding pocket is identified.[4] In PARP-1, this residue is Leucine 877 (L877).[4] By mutating this bulky residue to a smaller one, such as alanine (L877A), a "hole" or pocket is created in the active site. This engineered enzyme is referred to as an analog-sensitive PARP (asPARP).[4] This newly created space can now accommodate a "bumped" NAD⁺ analog that is sterically too large to fit into the active site of any wild-type PARP enzyme.

Synthesizing the "Bump": 8-Propylthio-NAD⁺ and its Derivatives

The ideal complementary substrate must possess a bulky chemical group—the "bump"—that fits snugly into the engineered hole of the asPARP but is rejected by wild-type PARPs. The 8-position of the NAD⁺ adenine ring was identified as a prime location for this modification, as substitutions here effectively prevent the analog from being used by wild-type PARP-1.[4]

A library of NAD⁺ analogs with different chemical groups at the 8-position was synthesized and screened against various asPARP-1 mutants.[4] This screen identified 8-alkylthio-substituted NAD⁺ molecules, such as 8-propylthio-NAD⁺ and 8-butylthio-NAD⁺, as highly effective orthogonal substrates for asPARP-1 mutants.[4][7] The wild-type enzyme shows negligible activity with these analogs, while the asPARP-1 (L877A) mutant efficiently uses them to catalyze ADP-ribosylation.[4] This creates a highly specific, bio-orthogonal system for studying the function of a single PARP enzyme.

To facilitate detection and enrichment of modified substrates, the alkylthio chain can be further functionalized with a terminal alkyne group, creating a "clickable" NAD⁺ analog (e.g., 8-Bu(3-yne)T-NAD⁺).[7] This allows for the covalent attachment of reporter tags, such as fluorophores or biotin, via a highly efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry" reaction.[7]

Figure 1: The "Bump-and-Hole" Chemical Genetics Concept. Wild-type PARP enzymes accommodate native NAD⁺ but sterically exclude bulky 8-propylthio-NAD⁺. Mutating a key "gatekeeper" residue creates a pocket (the "hole") that specifically accepts the "bumped" analog, enabling an orthogonal enzymatic reaction.

Part 3: Core Applications & Methodologies

The asPARP/8-propylthio-NAD⁺ system is a versatile platform for specifically interrogating the function of a single PARP enzyme. Below are detailed protocols for its primary applications.

Workflow: Profiling PARP Substrates In Vitro

This workflow allows for the identification of all proteins in a complex mixture (e.g., cell lysate) that are direct substrates of a specific PARP isoform. This method relies on a clickable version of the NAD⁺ analog for subsequent visualization or affinity purification.

Figure 2: Workflow for PARP Substrate Identification. Using an analog-sensitive PARP and a clickable NAD⁺ analog, substrates in a cell lysate are tagged with an alkyne group. This tag can then be conjugated to a fluorescent reporter for visualization or to biotin for affinity purification and identification by mass spectrometry.

Step-by-Step Experimental Protocol:

• Prepare Reaction Mixture: In a microcentrifuge tube, combine the following in ADP-ribosylation buffer (50 mM Tris-HCl pH 7.5, 4 mM MgCl₂, 250 µM DTT):

  • Cellular protein extract (e.g., 20 µg HeLa nuclear extract).

  • Purified recombinant analog-sensitive PARP enzyme (e.g., 100 ng asPARP-1 L877A).

  • DNA activator (e.g., 100 ng/µL sheared salmon sperm DNA), if required for the PARP being studied.

• Initiate Reaction: Add the clickable NAD⁺ analog (e.g., 50 µM 8-Bu(3-yne)T-NAD⁺) to the mixture to start the reaction. As a negative control, prepare identical reactions using wild-type PARP-1 or omitting the asPARP enzyme.

• Incubation: Incubate the reaction at 30°C for 30 minutes.

• Stop Reaction: Terminate the reaction by adding SDS-PAGE loading buffer and heating to 95°C for 5 minutes.

• Click Chemistry Reaction (for Visualization):

  • To the denatured reaction mixture, add the following click chemistry reagents: 1 mM CuSO₄, 1 mM TCEP, 100 µM TBTA ligand, and 10 µM of an azide-conjugated fluorophore (e.g., Azido-TAMRA).

  • Incubate at room temperature for 1 hour in the dark.

• Analysis:

  • For Visualization: Separate the proteins by SDS-PAGE. Visualize the ADP-ribosylated substrates directly using an in-gel fluorescence scanner.[7] A successful experiment will show fluorescent bands only in the lane containing the asPARP enzyme and the clickable NAD⁺ analog.

  • For Mass Spectrometry: Use an azide-biotin tag in the click reaction. After the reaction, capture the biotinylated proteins on streptavidin-coated beads. Wash extensively to remove non-specific binders, perform on-bead tryptic digestion, and analyze the resulting peptides by LC-MS/MS to identify the substrate proteins and the specific sites of modification.[4][7]

Workflow: Validating Target Engagement with CETSA

The Cellular Thermal Shift Assay (CETSA) is a powerful method to confirm that a compound (e.g., a newly developed inhibitor) binds to its intended target inside intact cells.[8][9] It relies on the principle that ligand binding typically stabilizes a protein, increasing its melting temperature. While not a direct use of 8-propylthio-NAD⁺, it is a critical validation step for any drug development program targeting an engineered asPARP.

Step-by-Step Experimental Protocol:

• Cell Treatment: Culture cells expressing the target protein (e.g., asPARP-1). Treat the cells with various concentrations of the test inhibitor or vehicle (DMSO) for 1-2 hours under normal culture conditions.

• Thermal Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes to a range of different temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[10][11]

• Cell Lysis: Lyse the cells to release their contents. This can be done by freeze-thaw cycles or by adding a lysis buffer.

• Separate Soluble and Aggregated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the heat-denatured, aggregated proteins.[12]

• Analysis by Western Blot:

  • Carefully collect the supernatant, which contains the soluble, non-aggregated protein fraction.

  • Measure the protein concentration and normalize all samples.

  • Analyze the amount of soluble target protein remaining at each temperature point by Western blot using a specific antibody against the target (e.g., anti-PARP-1).

• Data Interpretation: Plot the amount of soluble protein as a function of temperature for both vehicle- and inhibitor-treated samples. A successful target engagement will result in a rightward shift of the melting curve for the inhibitor-treated samples, indicating thermal stabilization of the target protein.[11][12] This confirms that the compound binds to the asPARP within the complex cellular environment.

Part 4: Data Presentation & Interpretation

The orthogonality of the asPARP/8-alkylthio-NAD⁺ system is its most critical feature. This is best demonstrated by comparing the enzymatic activity of wild-type and analog-sensitive enzymes with both native NAD⁺ and the bumped analog.

Table 1: Comparative Activity of Wild-Type vs. Analog-Sensitive PARP-1

Enzyme	Substrate	Relative Automodification Activity	Rationale
Wild-Type PARP-1	Native NAD⁺	++++	Normal physiological reaction.
Wild-Type PARP-1	8-Propylthio-NAD⁺	-	Steric hindrance from the propylthio group prevents binding.[4]
asPARP-1 (L877A)	Native NAD⁺	+	The smaller pocket can still accommodate the smaller native substrate.
asPARP-1 (L877A)	8-Propylthio-NAD⁺	++++	The "bumped" analog fits specifically into the engineered "hole".[4]

(Data are illustrative based on findings from Gibson et al., 2016)

Case Study: Discovery of PARP-1's Role in Transcription

The power of this chemical genetics approach was demonstrated in the discovery that PARP-1 regulates transcription elongation.[4][13] Using the asPARP-1 system and a clickable NAD⁺ analog coupled with mass spectrometry, researchers identified the Negative Elongation Factor (NELF) complex as a novel, direct substrate of PARP-1.[4] They found that PARP-1 ADP-ribosylates the NELF-E subunit.[4] Subsequent functional studies showed that this modification inhibits NELF's activity, which normally acts to pause RNA Polymerase II near gene promoters.[4][13] Therefore, by ADP-ribosylating NELF, PARP-1 releases the "brake" on transcription, promoting gene expression. This crucial biological function of PARP-1 would have been extremely difficult to uncover without the specificity afforded by the analog-sensitive system.

Part 5: Conclusion and Future Directions

The development of the analog-sensitive PARP system, which utilizes bumped substrates like 8-propylthio-NAD⁺, represents a landmark achievement in the study of ADP-ribosylation. It provides an unparalleled tool for assigning specific functions to individual PARP family members by enabling the unambiguous identification of their direct substrates in a complex biological milieu. This approach has already yielded significant insights into the role of PARP-1 in transcription and holds immense promise for dissecting the functions of the other 16 PARP enzymes.

Future advancements may include the development of cell-permeable versions of these NAD⁺ analogs to allow for metabolic labeling in live, unperturbed cells, and the expansion of this chemical genetics strategy to other NAD⁺-utilizing enzyme families. For drug development professionals, this system not only provides a method for definitive target validation but also opens the door to designing highly specific inhibitors that target the unique engineered active site of an asPARP, offering a novel therapeutic paradigm.

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A Technical Guide to Elucidating the Pharmacokinetic Properties of 8-Propylthio-NAD+ Derivatives

Introduction

Nicotinamide adenine dinucleotide (NAD+) is a cornerstone of cellular metabolism and signaling, acting as a critical coenzyme in redox reactions and a substrate for enzymes such as sirtuins and poly(ADP-ribose) polymerases (PARPs).[1][2] The therapeutic potential of modulating NAD+ levels has spurred the development of various NAD+ precursors and derivatives.[3][4] Among these, 8-substituted NAD+ analogs, including 8-propylthio-NAD+, have emerged as intriguing molecules with potential inhibitory activity against enzymes like sirtuins.[5] However, the successful translation of these compounds from in vitro curiosities to clinically relevant molecules hinges on a thorough understanding of their pharmacokinetic properties.

This in-depth technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the absorption, distribution, metabolism, and excretion (ADME) of 8-propylthio-NAD+ derivatives. In the absence of extensive published data on this specific class of compounds, this guide synthesizes established methodologies for NAD+ metabolome analysis and pharmacokinetic studies of related precursors to offer a robust, scientifically-grounded approach.

I. Synthesis and Characterization of 8-Propylthio-NAD+

A prerequisite for any pharmacokinetic study is the availability of a well-characterized compound. The synthesis of 8-substituted NAD+ analogs can be achieved through a one-pot, two-step sequence involving the direct functionalization of NAD+.[5][6]

Synthetic Workflow Overview

Caption: Synthetic pathway for 8-substituted NAD+ analogs.

A critical aspect of this synthesis is the subsequent purification and characterization of the 8-propylthio-NAD+ derivative. High-performance liquid chromatography (HPLC) is an effective method for purification, and the final product should be rigorously characterized by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.

II. Analytical Methodologies for Pharmacokinetic Studies

Accurate quantification of the parent compound and its metabolites in biological matrices is the bedrock of any pharmacokinetic study. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.[7][8]

Experimental Protocol: Quantification of 8-Propylthio-NAD+ and Potential Metabolites in Plasma

This protocol is adapted from established methods for NAD+ metabolome analysis.[9][10]

1. Sample Preparation (Protein Precipitation):

• Rationale: To remove proteins that can interfere with the LC-MS/MS analysis and damage the column.

• Procedure:

  • To 50 µL of plasma, add 200 µL of ice-cold methanol containing an appropriate internal standard (e.g., ¹³C₅-NAD+).[7]

  • Vortex for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in 50 µL of the initial mobile phase (e.g., 5 mM ammonium acetate in water).[7]

2. LC-MS/MS Analysis:

• Rationale: To separate the analyte of interest from other components in the sample and then detect and quantify it with high specificity.

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Chromatographic Conditions (Example):

  • Column: A hydrophilic interaction liquid chromatography (HILIC) column is often suitable for polar molecules like NAD+ and its derivatives.[8][9]

  • Mobile Phase A: 5 mM ammonium acetate in water.[7]

  • Mobile Phase B: 5 mM ammonium acetate in methanol.[7]

  • Gradient: A gradient elution from a low to a high percentage of mobile phase B will be necessary to resolve the analytes.

  • Flow Rate: 0.4 mL/min.[7]

  • Injection Volume: 3-5 µL.[7]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for 8-propylthio-NAD+ and its anticipated metabolites must be determined by infusing pure standards.

Anticipated Metabolites

Based on known NAD+ metabolism, potential metabolites of 8-propylthio-NAD+ could include:

• 8-propylthio-NMN+ : Resulting from the cleavage of the pyrophosphate bond.

• 8-propylthio-nicotinamide riboside : Further degradation by a nucleotidase.

• 8-propylthio-nicotinamide : Cleavage of the glycosidic bond.

The development of MRM transitions for these putative metabolites is a critical step in method development.

III. A Framework for In Vivo Pharmacokinetic Studies

The following outlines a logical progression for assessing the ADME properties of 8-propylthio-NAD+ derivatives in a preclinical animal model (e.g., mice or rats).

A. Absorption and Bioavailability

The oral bioavailability of NAD+ precursors can vary significantly.[11][12]

Experimental Design:

• Administer 8-propylthio-NAD+ to a cohort of animals via both intravenous (IV) and oral (PO) routes.

• Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, and 480 minutes) post-administration.

• Process the blood to obtain plasma and analyze the samples using the developed LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve) for both routes of administration.

• Oral bioavailability (F%) can be calculated using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

B. Distribution

Understanding the tissue distribution of 8-propylthio-NAD+ is crucial for identifying target organs and potential sites of toxicity.

Experimental Design:

• Administer a single dose of 8-propylthio-NAD+ to a group of animals.

• At various time points post-administration, euthanize subsets of animals and harvest key tissues (e.g., liver, kidney, brain, muscle, heart).

• Homogenize the tissues and extract the compound and its metabolites using a suitable protein precipitation and/or solid-phase extraction method.

• Analyze the tissue extracts by LC-MS/MS to determine the concentration of the analyte in each tissue.

C. Metabolism

Identifying the metabolic pathways of 8-propylthio-NAD+ provides insight into its potential for drug-drug interactions and the formation of active or toxic metabolites.

Experimental Design:

• In Vitro: Incubate 8-propylthio-NAD+ with liver microsomes or hepatocytes to identify the primary metabolic enzymes involved. Analyze the incubates by LC-MS/MS to identify metabolites.

• In Vivo: Analyze plasma, urine, and feces samples from the pharmacokinetic studies for the presence of metabolites. The metabolic profile can be compared between the in vitro and in vivo experiments.

D. Excretion

Determining the primary routes of excretion is essential for a complete pharmacokinetic profile.

Experimental Design:

• House animals in metabolic cages that allow for the separate collection of urine and feces.

• Administer 8-propylthio-NAD+ and collect urine and feces over a 48- or 72-hour period.

• Analyze the collected samples to quantify the amount of parent compound and metabolites excreted via each route.

IV. Data Presentation and Interpretation

The quantitative data generated from these studies should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Hypothetical Pharmacokinetic Parameters of 8-Propylthio-NAD+ Following Intravenous and Oral Administration

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)
Cmax (ng/mL)	1500	250
Tmax (min)	5	60
AUC (ng*min/mL)	75000	15000
Half-life (min)	45	90
Bioavailability (%)	N/A	20

Table 2: Hypothetical Tissue Distribution of 8-Propylthio-NAD+ (2 hours post-dose)

Tissue	Concentration (ng/g)
Liver	1200
Kidney	850
Heart	300
Muscle	150
Brain	< 50

V. Signaling Pathways and Experimental Workflows

Visualizing the complex interplay of NAD+ metabolism and the experimental approach to its analysis can aid in understanding and planning.

NAD+ Biosynthetic and Consuming Pathways

Caption: Overview of NAD+ synthesis and consumption pathways.

Pharmacokinetic Study Workflow

Caption: Experimental workflow for in vivo pharmacokinetic studies.

Conclusion

The pharmacokinetic profiling of novel therapeutic candidates like 8-propylthio-NAD+ derivatives is a critical and multifaceted endeavor. While direct data for this specific compound class is scarce, a robust and scientifically sound investigational framework can be constructed by leveraging established methodologies for NAD+ metabolome analysis. The protocols and experimental designs outlined in this guide provide a comprehensive roadmap for elucidating the ADME properties of 8-propylthio-NAD+ and other novel NAD+ analogs. A thorough understanding of these pharmacokinetic parameters is indispensable for guiding lead optimization, designing efficacious dosing regimens, and ultimately, translating promising in vitro findings into tangible therapeutic benefits.

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Stability of 8-propylthio NAD+ (sodium salt) in aqueous solutions

An In-Depth Technical Guide to the Stability of 8-Propylthio NAD⁺ (Sodium Salt) in Aqueous Solutions

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the factors governing the stability of 8-propylthio Nicotinamide Adenine Dinucleotide (8-Pr-S-NAD⁺) in aqueous solutions. By synthesizing established principles of NAD⁺ chemistry with field-proven analytical methodologies, this document serves as a practical resource for ensuring the integrity and reproducibility of experiments involving this critical NAD⁺ analog.

Introduction: The Critical Need for Stability Assessment

Chemical Structure and Predicted Degradation Pathways

The fundamental structure of 8-Pr-S-NAD⁺ consists of a nicotinamide mononucleotide (NMN) and an 8-propylthio adenosine monophosphate moiety linked by a pyrophosphate bridge. The primary point of instability in aqueous solution for NAD⁺ and its analogs is the N-glycosidic bond connecting the nicotinamide ring to its corresponding ribose sugar.[4][5]

Primary Degradation Pathway: Hydrolysis of the N-Glycosidic Bond

The principal non-enzymatic degradation route is the hydrolysis of the ribosyl-nicotinamide bond.[6] This reaction cleaves the molecule into nicotinamide and 8-propylthio ADP-ribose. This is a dissociative, oxocarbenium ion-like transition state-driven process.[4] At elevated temperatures (e.g., 85°C), this degradation can be rapid, with the half-life of NAD⁺ being less than 30 minutes.[5]

Caption: Predicted primary hydrolytic degradation of 8-Pr-S-NAD⁺.

Key Factors Influencing Stability in Aqueous Solutions

The rate of degradation is not constant; it is profoundly influenced by several environmental factors. Understanding and controlling these variables is paramount for preserving the integrity of the compound.

Effect of pH

The stability of the N-glycosidic bond of NAD⁺ is highly pH-dependent. While the reduced form (NADH) is susceptible to acid-catalyzed degradation, the oxidized form (NAD⁺) is known to undergo base-catalyzed degradation at high pH.[7] For NAD⁺, optimal stability is generally observed in a slightly acidic to neutral pH range (pH 4-7). For long-term storage of solutions containing both NAD⁺ and NADH, a pH of approximately 8.5 has been suggested as a compromise to minimize the degradation of both species.[8] However, for solutions of only the oxidized form, like 8-Pr-S-NAD⁺, maintaining a pH closer to neutral or slightly acidic is advisable.

Effect of Temperature

Temperature is a critical accelerator of chemical degradation. As a solid, 8-propylthio NAD⁺ and similar analogs should be stored at -20°C or -80°C.[9] Once reconstituted in an aqueous solution, storage recommendations become even more stringent.

• Long-Term Storage: Reconstituted stock solutions should be stored frozen at -80°C.[10] Avoid multiple freeze-thaw cycles, which can degrade the molecule. It is best practice to aliquot stock solutions into single-use volumes.

• Short-Term Storage (Working Solutions): For daily use, working solutions should be kept on ice (0-4°C) at all times.[11][12] A study on NAD⁺/NADH stability showed that even a mild temperature increase from 19°C to 25°C significantly increased the degradation rate in various buffers.[8][13]

Buffer Composition

The choice of buffer system can have a substantial impact on the long-term stability of NAD⁺. A recent study systematically compared common biological buffers and found significant differences in NAD⁺/NADH stability over a 43-day period.

• Tris Buffer: Demonstrated the highest stability for both NAD⁺ and NADH, making it a highly recommended choice.[7][8] In Tris buffer at pH 8.5 and 19°C, over 90% of NADH remained after 43 days.[8]

• Phosphate and HEPES Buffers: Both showed significantly higher rates of cofactor degradation compared to Tris.[7][8] HEPES, in particular, was found to cause complete degradation of NAD⁺ over the same period.[8]

The causality for these differences may lie in the specific chemical interactions between the buffer components and the NAD⁺ molecule, although the precise mechanisms are not fully elucidated. For maximum stability, Tris buffer is the recommended system for preparing aqueous solutions of 8-Pr-S-NAD⁺.

Light Exposure

NAD⁺ possesses strong UV absorbance characteristics, with a primary peak around 260 nm.[14] This inherent property makes it susceptible to photodegradation. While the photostability of NAD⁺ under UV-Vis-NIR irradiation has been described as robust in some contexts, it is a variable that should be controlled.[14] To mitigate any potential for light-induced degradation, it is best practice to store solutions in amber or opaque tubes and minimize exposure to ambient light.

A Validated Protocol for Assessing Stability

To ensure experimental integrity, researchers should validate the stability of 8-Pr-S-NAD⁺ under their specific experimental conditions (buffer, temperature, and concentration). Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for this purpose, as it can separate the intact parent compound from its degradation products.[10][15]

Experimental Workflow for Stability Assessment

The following workflow provides a systematic approach to quantifying the stability of 8-Pr-S-NAD⁺.

Caption: Workflow for conducting a time-course stability study.

Detailed Protocol: HPLC-Based Stability Assay

This protocol provides a self-validating system to quantify the degradation of 8-Pr-S-NAD⁺ over time.

1. Reagent and Solution Preparation:

• Mobile Phase A: Prepare a 50 mM potassium phosphate buffer. Adjust pH to a suitable value (e.g., 6.0-7.0) for optimal separation.[10] Filter through a 0.22 µm membrane.
• Mobile Phase B: HPLC-grade methanol or acetonitrile.[10]
• Test Solution: Accurately weigh and dissolve 8-Pr-S-NAD⁺ (sodium salt) in the desired experimental buffer (e.g., 50 mM Tris-HCl, pH 7.5) to a final concentration of 1 mM. Keep the solution on ice.
• Aliquoting: Immediately dispense the test solution into multiple small-volume, opaque HPLC vials, one for each time point.

2. Incubation:

• Immediately inject the t=0 time point vial into the HPLC system.
• Place the remaining vials in an incubator or water bath set to the desired experimental temperature (e.g., 37°C).

3. HPLC Analysis:

• HPLC System: An Agilent 1200 Series or similar system equipped with a binary pump, autosampler, column compartment, and UV detector.[15]
• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is standard for NAD⁺ analysis.[11]
• Flow Rate: 1.0 mL/min.[15]
• Detection: Monitor UV absorbance at 260 nm, the characteristic peak for the adenine moiety.[15][16]
• Gradient Elution: A linear gradient is typically used to separate NAD⁺ from its more polar degradation products. An example gradient is as follows[10]:
• 0-5 min: 100% Mobile Phase A
• 5-13 min: Linear gradient to 15% Mobile Phase B
• 13-23 min: Hold at 15% Mobile Phase B
• 23-24 min: Linear gradient back to 0% Mobile Phase B
• 24-30 min: Re-equilibrate at 100% Mobile Phase A
• Sample Injection: At each designated time point (e.g., 1, 2, 4, 8, 24 hours), remove one vial from incubation, cool it immediately (if necessary), and inject it into the HPLC system.

4. Data Analysis:

• Identify the peak corresponding to intact 8-Pr-S-NAD⁺ based on the retention time from the t=0 injection.
• Integrate the area under this peak for each time point.
• Normalize the peak area at each time point (tₓ) to the peak area at t=0.
• Plot the percentage of remaining 8-Pr-S-NAD⁺ versus time. From this plot, the degradation rate and the half-life (the time at which 50% of the compound has degraded) can be calculated.

Summary of Recommendations for Handling and Storage

To maximize the stability and ensure the biological activity of 8-Pr-S-NAD⁺, adhere to the following best practices.

Parameter	Recommendation	Rationale and References
Solid Compound Storage	Store at -20°C to -80°C, protected from light and moisture.	Standard practice for labile biochemicals to minimize thermal degradation.[9][17]
Aqueous Stock Solution Storage	Aliquot into single-use volumes and store at -80°C. Avoid freeze-thaw cycles.	Prevents degradation from repeated temperature changes and minimizes waste.[10][12]
Working Solution Storage	Prepare fresh daily and keep on ice (0-4°C) in opaque tubes during use.	Minimizes degradation during the course of an experiment.[11][12]
Recommended Buffer	Tris-based buffers (e.g., 50 mM Tris-HCl).	Demonstrated superior long-term stability for NAD⁺ compared to phosphate or HEPES.[7][8]
Optimal pH Range	pH 6.0 - 7.5.	NAD⁺ is most stable in a slightly acidic to neutral pH range. Avoid highly alkaline conditions.[7][18]
Handling	Use high-purity, nuclease-free water for all solutions.	Prevents enzymatic degradation from potential contaminants.
Validation	Perform an HPLC-based stability check for any new buffer system or prolonged experiment.	Confirms the integrity of the compound under specific experimental conditions.[10][15]

Conclusion

While 8-propylthio NAD⁺ is an invaluable tool for biochemical and pharmacological research, its utility is fundamentally dependent on its chemical stability. The primary route of degradation in aqueous solution is the hydrolysis of the N-glycosidic bond, a process accelerated by elevated temperature and non-optimal pH and buffer conditions. By adhering to the storage and handling recommendations outlined in this guide—specifically, using Tris buffer, maintaining low temperatures, controlling pH, and protecting from light—researchers can significantly mitigate degradation. Furthermore, employing the validated HPLC-based protocol to empirically determine stability provides the ultimate assurance of reagent integrity, leading to more reliable, reproducible, and impactful scientific outcomes.

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An In-Depth Technical Guide to the Synthesis and Characterization of 8-Propylthio-NAD+

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of 8-propylthio-NAD+, a valuable analog of nicotinamide adenine dinucleotide (NAD+). Aimed at researchers, scientists, and drug development professionals, this document details a robust two-step chemical synthesis pathway, beginning with the bromination of NAD+ and culminating in a nucleophilic aromatic substitution with propylthiol. We present detailed, field-proven protocols for each step, emphasizing the rationale behind experimental choices to ensure reproducibility and self-validation. The guide further outlines a multi-faceted characterization strategy employing High-Performance Liquid Chromatography (HPLC), UV-Vis spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) to confirm the identity, purity, and structural integrity of the synthesized molecule. Finally, we provide protocols for enzymatic assays to evaluate the biological activity of 8-propylthio-NAD+ as a cofactor for NAD+-dependent enzymes. This document is intended to serve as a practical resource for laboratories interested in the synthesis and application of modified NAD+ analogs for research and therapeutic development.

Introduction: The Significance of NAD+ and its Analogs

Nicotinamide adenine dinucleotide (NAD+) is a ubiquitous and essential coenzyme in all living cells, playing a central role in a vast array of biological processes.[1][2] It functions as a critical hydride carrier in redox reactions, facilitating cellular metabolism and energy production.[1] Beyond its role in bioenergetics, NAD+ serves as a substrate for several enzyme families, including sirtuins, poly(ADP-ribose) polymerases (PARPs), and CD38/157 ectoenzymes, thereby regulating crucial cellular functions such as DNA repair, gene expression, and calcium signaling.[1][2][3]

The growing appreciation for the multifaceted roles of NAD+ in health and disease has spurred significant interest in the development of NAD+ analogs. These modified molecules serve as powerful tools to probe the mechanisms of NAD+-dependent enzymes and as potential therapeutic agents for a range of conditions, including metabolic disorders, neurodegenerative diseases, and cancer.[3] Modification at the C8 position of the adenine ring has been a particularly fruitful strategy for developing potent and selective modulators of NAD+-dependent enzymes.[1][3][4] The introduction of a propylthio group at this position is hypothesized to alter the molecule's electronic properties and steric profile, potentially leading to unique interactions with target enzymes.

This guide provides a detailed roadmap for the synthesis and comprehensive characterization of 8-propylthio-NAD+, empowering researchers to produce and validate this valuable research tool.

Synthesis of 8-Propylthio-NAD+

The synthesis of 8-propylthio-NAD+ is accomplished through a two-step chemical pathway. The first step involves the electrophilic bromination of the C8 position of the adenine ring of NAD+. The resulting 8-bromo-NAD+ intermediate is then subjected to a nucleophilic aromatic substitution reaction with propylthiol to yield the final product.

Step 1: Synthesis of 8-Bromo-NAD+

Rationale: The C8 position of the purine ring in NAD+ is susceptible to electrophilic attack. Bromine water in an aqueous acetate buffer provides a controlled and efficient method for the selective bromination of this position. The acetate buffer maintains a slightly acidic pH, which is optimal for the reaction and helps to minimize degradation of the NAD+ molecule.[1][4]

Experimental Protocol:

• Dissolution: Dissolve 1.0 g of NAD+ (sodium salt) in 50 mL of 0.2 M sodium acetate buffer (pH 4.0) in a flask protected from light.

• Bromination: While stirring at room temperature, slowly add saturated bromine water dropwise until a faint, persistent yellow color is observed.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or analytical HPLC. The reaction is typically complete within 2-3 hours.

• Quenching: Quench the excess bromine by adding a few drops of a saturated sodium thiosulfate solution until the yellow color disappears.

• Purification: The crude 8-bromo-NAD+ can be purified by preparative reverse-phase HPLC.

  • Column: C18 semi-preparative column (e.g., 10 µm, 250 x 21.2 mm).

  • Mobile Phase A: 50 mM ammonium bicarbonate buffer, pH 7.8.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 0% to 20% B over 30 minutes.

  • Detection: UV at 260 nm.

• Lyophilization: Collect the fractions containing the product and lyophilize to obtain 8-bromo-NAD+ as a white powder.

Caption: Step 1: Bromination of NAD+ to 8-Bromo-NAD+.

Step 2: Synthesis of 8-Propylthio-NAD+

Rationale: The bromine atom at the C8 position of 8-bromo-NAD+ is a good leaving group, making the molecule susceptible to nucleophilic aromatic substitution. Propylthiol, a nucleophilic thiol, can displace the bromide to form a stable thioether linkage. The reaction is typically carried out in a polar aprotic solvent, such as dimethylformamide (DMF), to facilitate the dissolution of the reactants and is often performed under an inert atmosphere to prevent oxidation of the thiol. The addition of a non-nucleophilic base, such as diisopropylethylamine (DIPEA), can facilitate the deprotonation of the thiol, increasing its nucleophilicity.

Experimental Protocol:

• Dissolution: Dissolve 100 mg of 8-bromo-NAD+ in 5 mL of anhydrous DMF under an argon atmosphere.

• Addition of Reagents: To the stirred solution, add propylthiol (1.5 equivalents) followed by DIPEA (2.0 equivalents).

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. Protect the reaction from light.

• Reaction Monitoring: Monitor the progress of the reaction by analytical HPLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The crude product can be precipitated by adding an excess of cold diethyl ether. Centrifuge the mixture to collect the precipitate.

• Purification: Purify the crude 8-propylthio-NAD+ by preparative reverse-phase HPLC using the same system as described for 8-bromo-NAD+, with an adjusted gradient as needed to achieve optimal separation.

• Lyophilization: Collect the fractions containing the pure product and lyophilize to obtain 8-propylthio-NAD+ as a white, fluffy powder.

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Protocols & Analytical Methods

Application Notes & Protocols: Preparation and Handling of 8-Propylthio-NAD+ (Sodium Salt) Stock Solutions

Abstract

Nicotinamide adenine dinucleotide (NAD+) is a pivotal coenzyme in cellular metabolism and a substrate for critical signaling enzymes, including poly(ADP-ribose) polymerases (PARPs) and sirtuins.[1][2] The study of these enzymes often requires specialized chemical tools to probe their function. 8-Propylthio-NAD+ is a synthetic analog of NAD+ designed for such applications, notably in chemical genetic approaches to identify substrates of specific enzymes like PARP1.[3] The integrity of experimental results is critically dependent on the accurate preparation, quantification, and storage of the 8-propylthio-NAD+ stock solution. This guide provides a comprehensive, field-tested protocol for researchers, scientists, and drug development professionals, detailing the preparation, quality control, and storage of 8-propylthio-NAD+ (sodium salt) stock solutions to ensure experimental reproducibility and success.

Introduction: The Utility of an NAD+ Analog

NAD+ is a cornerstone of cellular function, participating in hundreds of redox reactions essential for energy production and serving as a substrate for enzymes that regulate DNA repair, gene expression, and cell signaling.[4][5][6] Enzymes such as PARPs utilize NAD+ to catalyze the transfer of ADP-ribose units onto target proteins, a process known as ADP-ribosylation.

8-Propylthio-NAD+ is an analog where a propylthio group is attached to the C8 position of the adenine ring. This modification allows the molecule to be utilized by engineered, "analog-sensitive" versions of NAD+-dependent enzymes that cannot efficiently process native NAD+. This powerful chemical genetic strategy enables researchers to specifically label and identify the direct substrates of a particular enzyme within the complex cellular environment.[3] Therefore, the precise and reliable preparation of 8-propylthio-NAD+ solutions is a foundational step for any experiment employing this tool.

Chemical and Physical Properties

Accurate calculations and handling begin with understanding the fundamental properties of the reagent. The data below is essential for preparing solutions of a specific molarity.

Property	Value
Chemical Name	8-propylthio Nicotinamide adenine dinucleotide, sodium salt
Molecular Formula	C₂₄H₃₂N₇O₁₄P₂S · Na
Molecular Weight	759.6 g/mol
Appearance	Solid powder
Solubility	Soluble in water
Storage (as solid)	-20°C or -80°C, desiccated

Note: 8-propylthio-NAD+ is often hygroscopic; it readily absorbs moisture from the air. It is crucial to store it in a desiccated environment and minimize its exposure to the atmosphere during handling.[7]

Protocol: Preparation of a 10 mM Stock Solution

This protocol provides a step-by-step method for preparing a 10 mM aqueous stock solution of 8-propylthio-NAD+ (sodium salt).

Materials and Equipment

• 8-propylthio-NAD+ (sodium salt) powder

• Nuclease-free or HPLC-grade water

• Microcentrifuge tubes (1.5 mL, sterile)

• Calibrated analytical balance

• Calibrated micropipettes (P1000, P200, P20)

• Vortex mixer

• Benchtop microcentrifuge

• UV-Vis spectrophotometer and UV-transparent cuvettes

• Sterile, filter-barrier pipette tips

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Pre-Protocol Workflow

Step-by-Step Reconstitution Protocol

Causality: This protocol uses nuclease-free water as the solvent because nucleotides are susceptible to degradation by nucleases, and water is the most common solvent for biological compatibility.[3] The process is designed to minimize exposure to atmospheric moisture due to the hygroscopic nature of the compound.

• Equilibration: Before opening, allow the vial of 8-propylthio-NAD+ powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the cold powder, which can affect its mass and stability.

• Calculation: Determine the mass of powder needed. To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution:

  • Moles needed = Concentration (mol/L) × Volume (L) = 0.010 mol/L × 0.001 L = 1 x 10⁻⁵ mol

  • Mass needed (mg) = Moles × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass needed (mg) = (1 x 10⁻⁵ mol) × (759.6 g/mol ) × 1000 = 7.60 mg

• Weighing: On a calibrated analytical balance, carefully weigh the calculated mass of the powder. Due to its hygroscopic nature, this should be done swiftly. Transfer the powder to a sterile 1.5 mL microcentrifuge tube.

• Reconstitution: Add the calculated volume of nuclease-free water to the tube containing the powder. For the example above, add 1.0 mL of water.

• Dissolution: Close the tube tightly and vortex for 30-60 seconds until the powder is completely dissolved. The solution should be clear and colorless.

• Centrifugation: Briefly centrifuge the tube (e.g., 5 seconds at 5,000 x g) to collect the entire solution at the bottom of the tube.

Quality Control and Validation

Trustworthiness: A protocol is only as good as its validation. Verifying the concentration of the stock solution is a critical step to ensure the accuracy of downstream experiments.

Spectrophotometric Quantification

The concentration of NAD+ and its analogs can be determined by measuring the absorbance of UV light. The adenine ring has a characteristic maximum absorbance peak at approximately 260 nm.

• Procedure:

  • Perform a 1:100 dilution of your stock solution in the same solvent (e.g., 10 µL of stock + 990 µL of nuclease-free water).

  • Use a spectrophotometer to measure the absorbance of the diluted solution at 260 nm (A₂₆₀). Use water as the blank.

  • Calculate the concentration using the Beer-Lambert law: A = εcl

    • A = Absorbance at 260 nm

    • ε = Molar extinction coefficient (for NAD+, ε is ~18,000 L·mol⁻¹·cm⁻¹)

    • c = Concentration (mol/L)

    • l = Path length of the cuvette (typically 1 cm)

• Calculation:

  • Concentration (M) = (A₂₆₀ × Dilution Factor) / (ε × l)

  • Example: If the A₂₆₀ of the 1:100 dilution is 1.8, the concentration of the stock is: (1.8 × 100) / (18,000 L·mol⁻¹·cm⁻¹ × 1 cm) = 0.01 M or 10 mM.

Storage and Stability

The long-term viability of 8-propylthio-NAD+ is highly dependent on proper storage. Incorrect storage can lead to degradation and loss of activity, compromising experimental results.

Parameter	Recommendation	Rationale
Storage Temperature	-80°C	Maximizes long-term stability and prevents degradation.[7]
Aliquoting	Prepare single-use aliquots (e.g., 10-50 µL).	Avoids repeated freeze-thaw cycles, which can degrade the molecule.
Solvent/Buffer Choice	Nuclease-free water or Tris buffer (e.g., 50 mM, pH 7.0-7.5).	NAD+ is labile in alkaline solutions, particularly in the presence of phosphate or carbonate.[8] Tris buffer has been shown to be more favorable for long-term stability of nicotinamide cofactors compared to phosphate buffers.[9]
Shelf Life	At least 6 months at -80°C in an appropriate buffer.	Based on stability data for the parent molecule, NAD+.[7][8]

Application Context: Role in PARP1 Signaling

Understanding the mechanism provides context for the importance of this reagent. 8-Propylthio-NAD+ is used to trace the activity of PARP1, an enzyme that responds to DNA damage.

Troubleshooting

Issue	Possible Cause	Solution
Powder does not dissolve	Insufficient vortexing or incorrect solvent.	Vortex for a longer duration. Ensure you are using high-purity water. Gentle warming to 37°C may aid dissolution, but do not overheat.
Measured concentration is low	Inaccurate weighing; degradation of the compound; pipetting error.	Re-calibrate balance. Prepare a fresh solution, ensuring the powder vial was equilibrated to room temperature before opening. Verify pipette calibration.
Poor experimental results	Stock solution degraded due to improper storage.	Prepare fresh stock solution from powder. Ensure aliquots are stored at -80°C and used only once after thawing.

Safety Precautions

Standard laboratory safety practices should be followed. Wear appropriate PPE, including a lab coat, safety glasses, and gloves, when handling the chemical powder and its solutions. Consult the Safety Data Sheet (SDS) for detailed hazard information. For research use only. Not for drug, household, or other uses.[7]

References

• Restore Hyper Wellness. (2025, November 18). NAD+ Benefits: Boost Energy, Brain Health & Cellular Repair. Retrieved from [Link]

• Navas, L. E., & Carnero, A. (2021). NAD+ boosting strategies and their role in cancer. Frontiers in Oncology, 11, 658398. Retrieved from [Link]

• Martin, J. L., & Smejkal, T. (2021). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. Catalysts, 11(11), 1383. Retrieved from [Link]

• Yoshino, J., Baur, J. A., & Imai, S. I. (2018). NAD+ Intermediates: The Biology and Therapeutic Potential of NMN and NR. Cell Metabolism, 27(3), 513–528. Retrieved from [Link]

• ResearchGate. (2014, October 18). What is the solubility of NADH and NADPH in DMSO? Retrieved from [Link]

• Mehmel, M., Jovanović, N., & Spitz, U. (2020). The Role of NAD+ in Regenerative Medicine. Cells, 9(8), 1871. Retrieved from [Link]

• AboutNAD.com. (2025, October 1). NR, NMN, & NAD+ Supplements: What Testing Reveals About Quality. Retrieved from [Link]

• Wang, Y., et al. (2023). Conformational Landscape of NADH and Ion Binding in Water/DMSO Mixtures via 31P NMR Spectroscopy. Molecules, 28(15), 5786. Retrieved from [Link]

• Body Techs. (n.d.). NAD+ & Peptide Guide. Retrieved from [Link]

• Mendelsohn, A. R., & Larrick, J. W. (2017). Therapeutic potential of NAD-boosting molecules: the in vivo evidence. Rejuvenation Research, 20(5), 421-428. Retrieved from [Link]

• Niagen Bio. (2025, March 24). Quantitative Analysis of Nicotinamide Adenine Dinucleotide (NAD+) Consumer Products. Retrieved from [Link]

• Kim, M., et al. (2022). Novel Approach to Skin Anti-Aging: Boosting Pharmacological Effects of Exogenous Nicotinamide Adenine Dinucleotide (NAD+) by Synergistic Inhibition of CD38 Expression. International Journal of Molecular Sciences, 23(21), 13353. Retrieved from [Link]

• Romani, M., et al. (2021). NAD+ Precursors and Intestinal Inflammation: Therapeutic Insights Involving Gut Microbiota. International Journal of Molecular Sciences, 22(16), 8758. Retrieved from [Link]

• Reddit. (2019, December 4). Stable physiological buffer to make NAD+ solution. r/chemistry. Retrieved from [Link]

• ClinicalTrials.gov. (2024, July 17). Effectiveness of Qualia NAD+ Supplementation on Intracellular NAD Levels. Retrieved from [Link]

• Aesthetic Record. (2025, January 27). NAD+ Injection SOP: Dosage, Storage, And Safety Guidelines. Retrieved from [Link]

• Mori, V., et al. (2022). Stabilization and quantitative measurement of nicotinamide adenine dinucleotide in human whole blood using dried blood spot sampling. Scientific Reports, 12(1), 21429. Retrieved from [Link]

• Google Patents. (n.d.). CN102863495A - Stable composition containing NAD+ or NADH.

• Genc, B., et al. (2019). DMSO tolerant NAD(P)H recycler enzyme from a pathogenic bacterium, Burkholderia dolosa PC543: effect of N‐/C‐terminal His Tag extension on protein solubility and activity. Biotechnology and Applied Biochemistry, 66(5), 786-795. Retrieved from [Link]

• Covarrubias, A. J., Perrone, R., Grozio, A., & Verdin, E. (2021). NAD+ metabolism and its roles in cellular processes during ageing. Nature Reviews Molecular Cell Biology, 22(2), 119–141. Retrieved from [Link]

• Wikipedia. (n.d.). Nicotinamide adenine dinucleotide. Retrieved from [Link]

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Application Notes and Protocols: 8-Propylthio NAD+ (Sodium Salt) for PARP Inhibition Assays

Introduction: The Critical Role of PARP in Cellular Homeostasis and Disease

Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes integral to a multitude of cellular processes, including DNA repair, genomic stability, and programmed cell death.[1][2] The PARP family consists of 17 members that catalyze the transfer of ADP-ribose units from nicotinamide adenine dinucleotide (NAD+) to target proteins, forming complex poly(ADP-ribose) (PAR) chains.[1][3] This post-translational modification, known as PARylation, serves as a scaffold to recruit other proteins involved in these critical cellular functions.[4][5]

Given their central role, particularly in DNA damage repair, PARP enzymes, and specifically PARP1, have emerged as significant therapeutic targets in oncology.[2][6] The inhibition of PARP activity can lead to the accumulation of DNA damage, particularly in cancer cells with pre-existing defects in DNA repair pathways, such as those with BRCA1 or BRCA2 mutations. This concept, termed synthetic lethality, forms the basis for the clinical use of several PARP inhibitors.[6] The development and screening of novel PARP inhibitors are therefore of paramount importance in drug discovery.

8-Propylthio NAD+: A Tool for Probing PARP Activity

8-propylthio NAD+ is a synthetic analog of the natural PARP substrate, NAD+. Its utility in PARP inhibition assays stems from its ability to act as a competitive inhibitor, binding to the catalytic domain of PARP enzymes. This competitive binding prevents the utilization of the natural substrate, NAD+, thereby inhibiting the synthesis of PAR chains. The propylthio modification at the 8th position of the adenine ring is key to its inhibitory activity.

Physicochemical Properties and Handling

Property	Value	Source
Molecular Formula	C24H33N7O14P2S (for the free acid)	N/A
Appearance	White amorphous powder	[7]
Solubility	Soluble in water
Storage	Store desiccated at -20°C.
Stability	Aqueous solutions are stable for about a week at 4°C and neutral pH but degrade in acidic or alkaline conditions.[7] For long-term storage of solutions, it is recommended to prepare single-use aliquots and store them at -70°C.	[7]

Note: 8-propylthio NAD+ is hygroscopic and should be handled accordingly to prevent degradation.

Mechanism of PARP Inhibition

PARP enzymes, upon recognizing DNA damage, bind to the site and undergo a conformational change. This allows for the binding of NAD+ to the enzyme's active site.[5] PARP then catalyzes the transfer of ADP-ribose from NAD+ to acceptor proteins, including itself (auto-PARylation), releasing nicotinamide in the process.[1][4] This PAR chain acts as a signal to recruit DNA repair machinery.[5]

PARP inhibitors, including 8-propylthio NAD+, function by competing with NAD+ for the binding pocket within the PARP catalytic domain.[6][8] By occupying this site, they prevent the enzymatic reaction from proceeding, thus inhibiting PARylation.[5][8] Some PARP inhibitors also exhibit a "trapping" mechanism, where they stabilize the interaction between PARP and DNA, leading to cytotoxic complexes that can block DNA replication.[8][9][10]

Visualizing the PARP Inhibition Pathway

Caption: Mechanism of PARP inhibition by 8-propylthio NAD+.

Experimental Protocols

The following are generalized protocols for biochemical and cell-based PARP inhibition assays. Optimization of specific conditions, such as enzyme and substrate concentrations, may be required for different PARP enzymes or assay formats.

Biochemical PARP Inhibition Assay (ELISA-based)

This protocol describes a common method for measuring PARP activity in a purified system.[11]

Principle: This assay measures the incorporation of biotinylated ADP-ribose into histone proteins, which are coated on a microplate.[11] The amount of incorporated biotin is then quantified using streptavidin-horseradish peroxidase (HRP) and a chemiluminescent or colorimetric substrate.[11] Inhibition of PARP activity results in a decreased signal.

Materials:

• Recombinant human PARP enzyme (e.g., PARP1, PARP2)

• Activated DNA (e.g., nuclease-treated salmon testes DNA)[12]

• Histone H1[12]

• 8-propylthio NAD+ (sodium salt)

• β-NAD+[1]

• Biotinylated NAD+

• Streptavidin-coated 96-well plates

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 25 mM MgCl2, 1 mM DTT)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Streptavidin-HRP conjugate

• Chemiluminescent or colorimetric HRP substrate

• Plate reader capable of measuring luminescence or absorbance

Protocol:

• Plate Coating: Coat a 96-well streptavidin plate with histone H1 and activated DNA according to the manufacturer's instructions. Wash the plate to remove unbound components.

• Inhibitor Preparation: Prepare a serial dilution of 8-propylthio NAD+ in assay buffer. Also, prepare a no-inhibitor control (vehicle control, e.g., DMSO) and a positive control inhibitor if available.

• Reaction Mixture: Prepare a reaction mixture containing the PARP enzyme in assay buffer.

• Assay Initiation:

  • Add the diluted 8-propylthio NAD+ or control to the appropriate wells.

  • Add the PARP enzyme solution to all wells except the negative control (no enzyme).

  • Initiate the enzymatic reaction by adding a mixture of NAD+ and biotinylated NAD+. The final concentration of NAD+ should be optimized, but a starting point of 0.5 mM can be used.[1]

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 10-60 minutes).[12]

• Washing: Stop the reaction by washing the plate multiple times with wash buffer to remove unincorporated biotinylated NAD+.

• Detection:

  • Add streptavidin-HRP conjugate to each well and incubate.

  • Wash the plate to remove unbound conjugate.

  • Add the HRP substrate and measure the signal (luminescence or absorbance) using a plate reader.

• Data Analysis: Calculate the percentage of PARP inhibition for each concentration of 8-propylthio NAD+ relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.[13]

Cell-Based PARP Inhibition Assay (In-Cell Western)

This protocol allows for the measurement of PARP activity within intact cells.[13]

Principle: This assay quantifies the levels of PAR within cells following treatment with a PARP inhibitor. Cells are grown in a microplate, treated with the inhibitor, and then fixed and permeabilized. The intracellular PAR is detected using a specific primary antibody followed by a fluorescently labeled secondary antibody. The fluorescence intensity is then measured using an imaging system.[13]

Materials:

• Cell line of interest (e.g., a cancer cell line with known DNA repair deficiencies)

• Cell culture medium and supplements

• 96-well clear-bottom black plates

• 8-propylthio NAD+ (sodium salt)

• DNA damaging agent (e.g., H2O2 or MMS) to induce PARP activity

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against PAR

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• High-content imaging system or fluorescence plate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with a serial dilution of 8-propylthio NAD+ for a predetermined time (e.g., 1-24 hours). Include a vehicle control.

• Induction of DNA Damage: Induce DNA damage by treating the cells with a DNA damaging agent for a short period.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with the fixation solution.

  • Wash again with PBS.

  • Permeabilize the cells with permeabilization buffer.

• Immunostaining:

  • Block non-specific binding with blocking buffer.

  • Incubate the cells with the primary anti-PAR antibody.

  • Wash the cells.

  • Incubate with the fluorescently labeled secondary antibody and a nuclear counterstain.

  • Wash the cells.

• Imaging and Analysis:

  • Acquire images using a high-content imaging system or measure the fluorescence intensity with a plate reader.

  • Quantify the PAR signal intensity per cell or per well.

  • Normalize the PAR signal to the cell number (using the nuclear stain).

• Data Analysis: Calculate the percentage of PARP inhibition at each concentration of 8-propylthio NAD+ relative to the vehicle control. Determine the IC50 value by plotting the data and performing a non-linear regression analysis.[13]

Visualizing the Experimental Workflow

Caption: Workflow for biochemical and cell-based PARP inhibition assays.

Data Interpretation and Troubleshooting

IC50 Values: The half-maximal inhibitory concentration (IC50) is a key parameter for evaluating the potency of a PARP inhibitor.[13][14] A lower IC50 value indicates a more potent inhibitor. It is important to compare IC50 values obtained under consistent assay conditions.

Troubleshooting:

Issue	Possible Cause	Suggested Solution
High background signal	Insufficient washing; Non-specific antibody binding	Increase the number and duration of wash steps; Optimize blocking buffer concentration and incubation time.
Low signal	Inactive enzyme; Low substrate concentration; Insufficient DNA damage (cell-based)	Use a fresh batch of enzyme; Titrate substrate concentrations; Optimize the concentration and duration of the DNA damaging agent.
High variability between replicates	Pipetting errors; Inconsistent cell seeding	Use calibrated pipettes and proper technique; Ensure even cell distribution when seeding.

Conclusion

8-propylthio NAD+ is a valuable research tool for studying PARP inhibition. The protocols outlined in these application notes provide a framework for conducting both biochemical and cell-based assays to assess the potency of this and other PARP inhibitors. Careful optimization of assay conditions and meticulous data analysis are crucial for obtaining reliable and reproducible results in the quest for novel therapeutics targeting the PARP signaling pathway.

References

• BPS Bioscience. (n.d.). Choosing the Right Assay for Poly-ADP Ribose Polymerase (PARP). Retrieved from [Link]

• Yoshida, T., et al. (2021). NAD+ consumption by PARP1 in response to DNA damage triggers metabolic shift critical for damaged cell survival. Molecular Biology of the Cell, 32(11), 1045-1057.

• Rockland Immunochemicals Inc. (2021, November 18). Highly Specific and Sensitive Nanoimmunoassay of PARP1: A Toolkit to Measure Cell Death. Retrieved from [Link]

• Iside, C., et al. (2020). NAD+ Homeostasis and NAD+-Consuming Enzymes: Implications for Vascular Health. Antioxidants, 9(9), 785.
• Mikoc, A., et al. (2023). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. STAR Protocols, 4(4), 102575.
• Zaremba, T., & Curtin, N. J. (2020). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Cancers, 12(9), 2673.
• Kirby, I. T., et al. (2021). PASTA: PARP activity screening and inhibitor testing assay. STAR Protocols, 2(1), 100318.
• Thompson, M. G., et al. (2024).

• Drug Target Review. (2024, March 22). The mechanism of PARP inhibitor action is identified. Retrieved from [Link]

• Reaction Biology. (n.d.). Poly (ADP-ribose) Polymerase (PARP) Assay Services. Retrieved from [Link]

• Wikipedia. (n.d.). Nicotinamide adenine dinucleotide. Retrieved from [Link]

• de Oliveira, L. M., et al. (2024). Evaluation of safety and effectiveness of NAD in different clinical conditions: a systematic review. Critical Reviews in Food Science and Nutrition, 1-13.
• Kato, H., et al. (2022). Stabilization and quantitative measurement of nicotinamide adenine dinucleotide in human whole blood using dried blood spot sampling. Scientific Reports, 12(1), 21453.
• Ryu, K. W., et al. (2018). The taming of PARP1 and its impact on NAD+ metabolism. BBA - General Subjects, 1862(11), 2393-2401.
• Al-Hujaily, E. M., et al. (2024). Computational Chemistry Advances in the Development of PARP1 Inhibitors for Breast Cancer Therapy. International Journal of Molecular Sciences, 25(22), 13327.
• Park, Y. J., & Lee, S. J. (2020).
• Brusca, D. R. (1972). U.S. Patent No. 3,700,654. Washington, DC: U.S.

• Azure Biosystems. (2025, January 29). In-cell Western Assays for IC50 Determination. Retrieved from [Link]

• He, M., et al. (2019). NADP+ is an endogenous PARP inhibitor in DNA damage response and tumor suppression.

• ResearchGate. (n.d.). PARP inhibitors mechanism of action. Retrieved from [Link]

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Application and Protocol Guide: 8-Propylthio NAD⁺ (Sodium Salt) as a Substrate for ADP-Ribosyltransferases

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Probing the ADP-Ribosylome with Chemical Tools

Nicotinamide adenine dinucleotide (NAD⁺) is a cornerstone of cellular metabolism, primarily known for its role as a cofactor in redox reactions that are fundamental to energy production.[1][2][3] However, the functions of NAD⁺ extend far beyond bioenergetics. It serves as the sole substrate for a critical class of enzymes known as ADP-ribosyltransferases (ARTs), which catalyze the transfer of an ADP-ribose moiety from NAD⁺ onto target molecules, including proteins and nucleic acids.[4][5][6] This post-translational modification, termed ADP-ribosylation, is a key signaling event that regulates a multitude of cellular processes, from DNA repair and chromatin remodeling to cell death and immune responses.[7][8][9]

The ART superfamily includes poly(ADP-ribose) polymerases (PARPs) and mono(ADP-ribose) transferases (mARTs), such as sirtuins and CD38.[1][4][10] Dysregulation of these enzymes is implicated in a range of pathologies, including cancer, neurodegenerative disorders, and inflammatory diseases, making them attractive targets for therapeutic intervention.[7][11][12]

To dissect the complex roles of individual ARTs and to screen for specific inhibitors, researchers rely on chemical probes that can report on enzyme activity. 8-Propylthio NAD⁺ is a synthetic analog of NAD⁺ designed for this purpose. The introduction of a propylthio group at the 8-position of the adenine ring alters the substrate properties of the molecule, which can confer selectivity for certain ARTs and provide a handle for downstream applications. This guide provides a comprehensive overview of the application of 8-propylthio NAD⁺ in studying ADP-ribosyltransferases, complete with detailed experimental protocols.

8-Propylthio NAD⁺: Properties and Mechanism of Action

8-Propylthio NAD⁺ is a structural analog of the native NAD⁺ molecule. The key modification is the substitution of a hydrogen atom with a propylthio group at the 8-position of the adenine nucleobase. This chemical alteration has several important consequences for its use as an enzymatic substrate:

• Enzyme Selectivity: The bulky propylthio group can influence the binding affinity of the analog to the NAD⁺-binding pocket of different ARTs. This can result in selective utilization by certain enzymes, allowing for the study of specific ART activities within a complex biological sample. For instance, similar modifications, like in 8-butylthio NAD⁺, have been used to investigate analog-sensitive PARP1 mutations.[13]

• Reaction Mechanism: 8-Propylthio NAD⁺ participates in the ADP-ribosylation reaction in a manner analogous to native NAD⁺. The enzyme catalyzes the cleavage of the N-glycosidic bond between the nicotinamide and ribose moieties, followed by the transfer of the 8-propylthio-ADP-ribose unit to an acceptor molecule, which is often an amino acid residue on a target protein.[8]

The general mechanism of ADP-ribosylation is depicted below:

Figure 1: General mechanism of protein ADP-ribosylation using 8-propylthio NAD⁺ as a substrate.

Applications in Research and Drug Discovery

The unique properties of 8-propylthio NAD⁺ make it a valuable tool in several areas of research and development:

• Enzyme Activity Assays: It can be used as a substrate in biochemical assays to measure the activity of purified ARTs or to screen for enzyme inhibitors.

• Identifying Substrates of Specific ARTs: In conjunction with mass spectrometry, 8-propylthio NAD⁺ can be used to identify the protein targets of specific ADP-ribosyltransferases.

• High-Throughput Screening (HTS): Assays utilizing 8-propylthio NAD⁺ can be adapted for HTS platforms to identify small molecule modulators of ART activity, which are potential drug candidates.

Experimental Protocols

The following protocols are provided as a general framework for using 8-propylthio NAD⁺ in ADP-ribosyltransferase assays. Optimization may be required depending on the specific enzyme and experimental goals.

Protocol 1: In Vitro ADP-Ribosyltransferase Activity Assay (Colorimetric)

This protocol describes a colorimetric assay to measure the activity of an ADP-ribosyltransferase by quantifying the amount of unincorporated 8-propylthio NAD⁺ remaining after the enzymatic reaction.

Materials:

• Purified ADP-ribosyltransferase (e.g., PARP1, CD38, or a sirtuin)

• 8-propylthio NAD⁺ (sodium salt)

• Substrate for the ART (e.g., histones for PARP1)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 4 mM MgCl₂, 250 µM DTT)

• NAD⁺ Cycling Reagent Mix (containing NAD⁺ cycling enzyme and substrate)

• BCA Protein Assay Kit

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Reconstitute 8-propylthio NAD⁺ in water to a stock concentration of 10 mM.

  • Prepare serial dilutions of 8-propylthio NAD⁺ in Assay Buffer to create a standard curve (e.g., 0-100 µM).

  • Dilute the ART enzyme and its substrate to the desired concentrations in Assay Buffer.

• Enzymatic Reaction:

  • In a 96-well plate, add 25 µL of Assay Buffer (for blank), standard dilutions of 8-propylthio NAD⁺, or test compounds.

  • Add 25 µL of the enzyme/substrate mixture to each well.

  • Initiate the reaction by adding 50 µL of the 8-propylthio NAD⁺ solution to each well. The final reaction volume is 100 µL.

  • Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Quantification of Remaining 8-Propylthio NAD⁺:

  • Stop the enzymatic reaction by adding 100 µL of the NAD⁺ Cycling Reagent Mix to each well.

  • Incubate the plate at room temperature for 5-10 minutes.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Subtract the blank absorbance from all readings.

  • Generate a standard curve by plotting the absorbance versus the concentration of the 8-propylthio NAD⁺ standards.

  • Determine the concentration of remaining 8-propylthio NAD⁺ in the sample wells from the standard curve.

  • Calculate the amount of consumed 8-propylthio NAD⁺, which is proportional to the enzyme activity.

Figure 2: Workflow for the in vitro ADP-ribosyltransferase activity assay.

Protocol 2: HPLC-Based Assay for Direct Measurement of Product Formation

This protocol provides a more direct method to quantify enzyme activity by measuring the formation of the reaction products, nicotinamide and 8-propylthio-ADP-ribosylated substrate, using High-Performance Liquid Chromatography (HPLC).

Materials:

• Same as Protocol 1, excluding the colorimetric detection reagents.

• HPLC system with a C18 reverse-phase column.

• Mobile Phase A (e.g., 25 mM potassium phosphate, pH 5.8).

• Mobile Phase B (e.g., 100% acetonitrile).

• Nicotinamide standard.

Procedure:

• Enzymatic Reaction:

  • Perform the enzymatic reaction in microcentrifuge tubes as described in Protocol 1, Step 2.

  • Stop the reaction at various time points by adding an equal volume of ice-cold 0.5 M perchloric acid, followed by neutralization with 1 M potassium carbonate.

  • Centrifuge the samples to pellet the precipitated protein.

• HPLC Analysis:

  • Inject the supernatant onto the HPLC column.

  • Elute the compounds using a gradient of Mobile Phase B. For example: 0-5 min, 0% B; 5-15 min, 0-50% B; 15-20 min, 50% B; 20-25 min, 50-0% B.

  • Monitor the elution profile at 260 nm.

  • Identify and quantify the nicotinamide peak by comparing its retention time and peak area to a nicotinamide standard curve.

• Data Analysis:

  • The rate of nicotinamide formation is directly proportional to the ADP-ribosyltransferase activity. Calculate the specific activity of the enzyme (e.g., in nmol/min/mg).

Data Interpretation and Expected Results

The use of 8-propylthio NAD⁺ as a substrate allows for the quantitative assessment of ART activity. The expected outcome is a decrease in the concentration of 8-propylthio NAD⁺ over time, corresponding to an increase in the reaction products.

Parameter	Description	Example Value
Km	Michaelis constant; the substrate concentration at which the reaction rate is half of Vmax.	10-500 µM (Enzyme-dependent)
Vmax	Maximum reaction velocity.	Enzyme- and substrate-dependent
IC50	Half-maximal inhibitory concentration; the concentration of an inhibitor that reduces enzyme activity by 50%.	Varies with the inhibitor

Table 1: Key kinetic parameters that can be determined using 8-propylthio NAD⁺ in ART assays.

Troubleshooting

• High Background Signal: This may be due to non-enzymatic degradation of 8-propylthio NAD⁺. Ensure the stability of the compound in the assay buffer and store it properly.

• Low Enzyme Activity: The enzyme may be inactive or the assay conditions may be suboptimal. Verify enzyme activity with native NAD⁺ and optimize buffer components (pH, salt concentration, cofactors).

• Poor HPLC Resolution: Adjust the gradient and flow rate of the mobile phase to improve the separation of reactants and products.

Conclusion

8-Propylthio NAD⁺ (sodium salt) is a versatile chemical tool for the study of ADP-ribosyltransferases. Its application in tailored in vitro assays enables researchers to quantify enzyme activity, screen for inhibitors, and probe the intricate signaling networks governed by ADP-ribosylation. The protocols provided herein offer a solid foundation for the successful implementation of this valuable substrate analog in both basic research and drug discovery endeavors.

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• Zhang, Y. et al. (2014). ADP-Ribosyltransferases and Poly ADP-Ribosylation. PMC. [Link]

• Li, J. et al. (2020). Discovery of an NAD+ analogue with enhanced specificity for PARP1. PMC. [Link]

• Wang, L. et al. (2022). Downregulation of Sirt6 by CD38 promotes cell senescence and aging. PMC. [Link]

• Lüscher, B. et al. (2021). ADP-ribosyltransferases, an update on function and nomenclature. PMC. [Link]

• Grant, R. et al. (2024). Intravenous infusion of nicotinamide adenine dinucleotide (NAD+) versus nicotinamide riboside (NR): a retrospective tolerability pilot study in a real-world setting. PMC. [Link]

• Jäschke, A. et al. (2020). Synthesis and characterization of 8-(furan-2-yl)-NAD-RNAs. ResearchGate. [Link]

• Rodionov, D. A. & Gelfand, M. S. (2005). Enzymology of NAD+ synthesis. PubMed. [Link]

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• Rajman, L. et al. (2018). Therapeutic potential of NAD-boosting molecules: the in vivo evidence. PMC. [Link]

• Yang, Y. & Sauve, A. A. (2016). NAD+ metabolism: Bioenergetics, signaling and manipulation for therapy. PMC. [Link]

• Lu, W. et al. (2021). A Method to Monitor the NAD + Metabolome—From Mechanistic to Clinical Applications. MDPI. [Link]

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• Wang, L. et al. (2022). Downregulation of Sirt6 by CD38 promotes cell senescence and aging. Aging-US. [Link]

• Tsurumura, T. et al. (2024). General ADP-Ribosylation Mechanism Based on the Structure of ADP-Ribosyltransferase–Substrate Complexes. PMC. [Link]

• Cohen, M. S. (2020). Interplay between compartmentalized NAD+ synthesis and consumption: a focus on the PARP family. PMC. [Link]

• Koch-Nolte, F. et al. (2009). ADP‐ribosylation of membrane proteins: Unveiling the secrets of a crucial regulatory mechanism in mammalian cells. Taylor & Francis Online. [Link]

• Braidy, N. et al. (2022). Current Uncertainties and Future Challenges Regarding NAD+ Boosting Strategies. PMC. [Link]

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• Liu, L. et al. (2018). Quantitative analysis of NAD synthesis-breakdown fluxes. PMC. [Link]

• Tsurumura, T. et al. (2013). Arginine ADP-ribosylation mechanism based on structural snapshots of iota-toxin and actin complex. PNAS. [Link]

• Shi, B. et al. (2020). Targeting CD38-dependent NAD+ Metabolism to Mitigate Multiple Organ Fibrosis. ResearchGate. [Link]

• Matic, I. et al. (2012). Workflow of the ADP-ribosylation assay. The protein of interest (POI)... ResearchGate. [Link]

• Croft, A. P. et al. (2021). NAD+ Metabolism, Metabolic Stress, and Infection. Frontiers in Immunology. [Link]

• Hahn, S. et al. (2019). Profiling of the ADP‐Ribosylome in Living Cells. PMC. [Link]

• Hong, W. et al. (2023). The Role of NAD+ in Regenerative Medicine. PMC. [Link]

• Restore Hyper Wellness. (2025). NAD+ Benefits: Boost Energy, Brain Health & Cellular Repair. [Link]

• Munk, S. et al. (2023). NAD+ regulates nucleotide metabolism and genomic DNA replication. PMC. [Link]

• Mathur, P. (2024). The CD38-NAD+ Axis Mediates a Hyperinflammatory State in WLWH. Academic Medical Education. [Link]

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Application Note & Protocol: Optimal Storage, Handling, and Experimental Use of 8-Propylthio-NAD⁺ (Sodium Salt)

Abstract

This comprehensive guide is designed for researchers, scientists, and drug development professionals to ensure the optimal use of 8-propylthio-nicotinamide adenine dinucleotide (8-p-thio-NAD⁺), sodium salt. As a potent Sirtuin 1 (SIRT1) activator and a CD38 inhibitor, its proper handling is critical for the integrity and reproducibility of experimental outcomes. This document provides a detailed framework for storage, reconstitution, and application in key biochemical assays, explaining the scientific rationale behind each procedural step to ensure maximal efficacy and stability of this powerful research tool.

Introduction: The Dual-Action Profile of 8-Propylthio-NAD⁺

Nicotinamide adenine dinucleotide (NAD⁺) is a cornerstone of cellular metabolism and a substrate for critical signaling enzymes that regulate cellular health and longevity. Chemical modifications to the NAD⁺ scaffold have yielded valuable molecular probes to dissect these pathways. 8-Propylthio-NAD⁺ is a synthetic analog of NAD⁺ characterized by a propylthio group at the 8-position of the adenine ring. This modification confers a unique dual-action pharmacological profile:

• SIRT1 Activation: SIRT1, a class III histone deacetylase, plays a crucial role in cellular processes such as DNA repair, inflammation, and metabolism.[1][2][3] 8-Propylthio-NAD⁺ functions as a potent activator of SIRT1, enhancing its deacetylase activity. This activation is thought to occur through an allosteric mechanism that facilitates a more favorable enzyme conformation for substrate binding and catalysis.[4]

• CD38 Inhibition: CD38 is a transmembrane glycoprotein that is a major consumer of NAD⁺ in mammalian cells.[5][6] By inhibiting the NAD⁺ glycohydrolase activity of CD38, 8-propylthio-NAD⁺ helps to preserve intracellular NAD⁺ pools. This is particularly relevant in the context of aging and metabolic diseases where NAD⁺ levels are often depleted.[7][8][9]

This dual functionality makes 8-propylthio-NAD⁺ an invaluable tool for studying the intricate interplay between NAD⁺ metabolism, sirtuin signaling, and CD38 activity in both health and disease.

Caption: Workflow for reconstituting lyophilized 8-propylthio-NAD⁺.

• Equilibrate to Room Temperature: Before opening, allow the vial of lyophilized 8-propylthio-NAD⁺ to warm to room temperature for 15-30 minutes. This prevents condensation from forming inside the vial, which would introduce moisture. 2. Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Solvent Addition: Reconstitute the powder in a suitable high-purity, sterile solvent. Nuclease-free water or a buffer such as PBS (pH 7.2-7.4) are common choices. For a 10 mM stock solution, add the appropriate volume of solvent. For example, to make a 10 mM stock from 1 mg of 8-propylthio-NAD⁺ sodium salt (MW ~739.5 g/mol ), you would add approximately 135 µL of solvent.

• Dissolution: Gently vortex or pipette the solution up and down to ensure the powder is completely dissolved. Avoid vigorous shaking, which can cause foaming and potentially denature the molecule. 5. Aliquoting: Immediately aliquot the stock solution into small, single-use volumes in light-protected microcentrifuge tubes. This is the most critical step to avoid repeated freeze-thaw cycles which can degrade the compound.

• Storage: Flash-freeze the aliquots in a dry ice/ethanol bath or liquid nitrogen and store them at -80°C.

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment from a frozen stock aliquot.

• Thawing: Thaw a single aliquot of the stock solution on ice.

• Dilution: Serially dilute the stock solution to the final desired concentration using the appropriate pre-chilled assay buffer.

• Use Promptly: Use the diluted working solution as soon as possible. Do not store diluted solutions for later use.

Experimental Protocols

The following are generalized protocols for assessing the activity of 8-propylthio-NAD⁺. Optimization for specific experimental conditions may be required.

In Vitro SIRT1 Activation Assay (Fluorogenic)

This assay measures the ability of 8-propylthio-NAD⁺ to enhance the deacetylase activity of recombinant SIRT1.

Materials:

• Recombinant human SIRT1

• Fluorogenic SIRT1 substrate (e.g., Ac-RHKK(ac)-AMC)

• NAD⁺

• 8-Propylthio-NAD⁺

• SIRT1 Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• Developer Solution (containing a protease to cleave the deacetylated substrate)

• 96-well black, flat-bottom plate

Procedure:

• Prepare serial dilutions of 8-propylthio-NAD⁺ in SIRT1 Assay Buffer.

• In a 96-well plate, add SIRT1 enzyme to all wells except the blank.

• Add the 8-propylthio-NAD⁺ dilutions or vehicle control to the appropriate wells.

• Pre-incubate at 37°C for 10-15 minutes.

• Initiate the reaction by adding a mixture of the fluorogenic substrate and NAD⁺. [10]6. Incubate at 37°C for 45-60 minutes, protected from light.

• Stop the reaction and develop the fluorescent signal by adding the Developer Solution.

• Incubate for an additional 15-30 minutes at room temperature.

• Measure fluorescence with an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm. [10]10. Plot the increase in fluorescence against the concentration of 8-propylthio-NAD⁺ to determine the EC₅₀.

In Vitro CD38 Inhibition Assay (Fluorogenic)

This assay measures the inhibition of the NAD⁺ hydrolase activity of CD38 by 8-propylthio-NAD⁺.

Materials:

• Recombinant human CD38

• 1,N⁶-etheno-NAD (ε-NAD) as the fluorescent substrate

• 8-Propylthio-NAD⁺

• CD38 Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5)

• 96-well black, flat-bottom plate

Procedure:

• Prepare serial dilutions of 8-propylthio-NAD⁺ in CD38 Assay Buffer.

• In a 96-well plate, add CD38 enzyme to all wells except the blank.

• Add the 8-propylthio-NAD⁺ dilutions or vehicle control to the respective wells. [11]4. Pre-incubate at 37°C for 10-15 minutes.

• Initiate the reaction by adding ε-NAD. [12][13]6. Immediately begin kinetic reading of the fluorescence signal (Excitation: 300 nm, Emission: 410 nm) every 1-2 minutes for 20-30 minutes. [13]7. Calculate the reaction velocity (rate of fluorescence increase) for each concentration of 8-propylthio-NAD⁺.

• Plot the percent inhibition against the log of the inhibitor concentration to determine the IC₅₀.

Troubleshooting

Table 2: Common Problems and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no compound activity	- Degraded 8-propylthio-NAD⁺ due to improper storage or handling.- Incorrect pH of assay buffer.	- Use a fresh aliquot of 8-propylthio-NAD⁺.- Ensure proper reconstitution and storage procedures were followed.- Verify the pH of all buffers.
High well-to-well variability	- Inaccurate pipetting.- Incomplete mixing of reagents.- Edge effects on the plate.	- Use calibrated pipettes and proper pipetting technique.- Gently mix the plate after adding each reagent.- Avoid using the outermost wells of the plate.
Inconsistent results between experiments	- Repeated freeze-thaw cycles of stock solutions.- Lot-to-lot variability of reagents.	- Always use single-use aliquots of 8-propylthio-NAD⁺ and enzymes.- Qualify new lots of reagents before use in critical experiments.

Conclusion

The dual-action profile of 8-propylthio-NAD⁺ as a SIRT1 activator and CD38 inhibitor makes it a powerful tool for research in aging, metabolism, and neurodegeneration. Achieving reliable and reproducible results is contingent upon the meticulous storage and handling of this compound. By adhering to the detailed protocols and understanding the scientific rationale outlined in this guide, researchers can harness the full potential of 8-propylthio-NAD⁺ to advance their scientific inquiries.

References

• Synthesis and Assay of SIRT1-Activating Compounds - PMC. [Link]

• Data sheet CD38 Inhibitor Screening Assay Kit (Hydrolase Activity) - AMSBIO. [Link]

• A potent and specific CD38 inhibitor ameliorates age-related metabolic dysfunction by reversing tissue NAD+ decline - PMC. [Link]

• Rapid Discovery of CD38 Inhibitor via DNA-Encoded Natural Product Library Screening. [Link]

• Inhibition of CD38 enzyme activity on engrafted human immune cells enhances NAD+ metabolism and inhibits inflammation in an in-vivo model of xeno-GvHD - PMC. [Link]

• NAD+-Dependent Activation of Sirt1 Corrects the Phenotype in a Mouse Model of Mitochondrial Disease - PMC. [Link]

• CD38 Inhibitor Screening Assay Kit (Hydrolase Activity) - BPS Bioscience. [Link]

• Measuring CD38 Hydrolase and Cyclase Activities: 1,N6-Ethenonicotinamide Adenine Dinucleotide (ε-NAD) and Nicotinamide Guanine Dinucleotide (NGD) Fluorescence-based Methods - PMC. [Link]

• Nad+ SDS | PDF | Dangerous Goods | Personal Protective Equipment - Scribd. [Link]

• Emerging roles of SIRT1 activator, SRT2104, in disease treatment - PMC - NIH. [Link]

• Slowing ageing by design: the rise of NAD+ and sirtuin-activating compounds - PMC - NIH. [Link]

• CD38 as a Regulator of Cellular NAD: A Novel Potential Pharmacological Target for Metabolic Conditions - PMC. [Link]

• Inhibition of CD38 and supplementation of nicotinamide riboside ameliorate lipopolysaccharide-induced microglial and astrocytic neuroinflammation by increasing NAD+ - PMC. [Link]

• Innovative methods to increase Sirtuin-1 activity - OpenBU. [Link]

• Proposed substrate-dependent activation mechanism of SIRT1 by resveratrol. [Link]

• NAD Supplement Side Effects: Warning Signs You Shouldn't Ignore - [Link]

• Why You Can't Take NAD+ Directly—and the Best Precursor to Boost NAD+ Effectively. [Link]

• Multiple approaches to reduce reconstitution time of lyophilized drug products with high protein concentration - PMC. [Link]

• Multiple approaches to reduce reconstitution time of lyophilized drug products with high protein concentration - PubMed. [Link]

• Safety Data Sheet: NAD - Carl ROTH. [Link]

• Current Uncertainties and Future Challenges Regarding NAD+ Boosting Strategies - PMC. [Link]

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• CN113274361A - Nicotinamide freeze-dried powder injection and preparation method thereof - Google P

• 5 Conditions Associated with NAD+ Depletion - Vitality Medical Wellness Center. [Link]

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Application Note: Cell Permeability and Intracellular Delivery Assays for 8-Propylthio NAD⁺ (Sodium Salt)

Target Audience: Researchers, scientists, and drug development professionals specializing in PARP signaling, chemical genetics, and nucleotide analog delivery.

Executive Summary & Scientific Rationale

8-Propylthio Nicotinamide Adenine Dinucleotide (8-PT-NAD⁺) sodium salt is a specialized, synthetic derivative of the endogenous enzyme cofactor NAD⁺[1]. It serves as a cornerstone reagent in chemical genetic screens designed to identify direct downstream targets of poly(ADP-ribose) polymerase 1 (PARP1)[2].

The Permeability Bottleneck: Like all unmodified dinucleotides, 8-PT-NAD⁺ is a highly charged, hydrophilic inner salt. It exhibits negligible passive diffusion across the lipophilic plasma membrane. Standard incubation of live cells with 8-PT-NAD⁺ in culture media will not yield functionally relevant intracellular concentrations, rendering live-cell target engagement assays ineffective. Furthermore, because nucleotide analogs are susceptible to extracellular degradation by ectonucleotidases (e.g., CD38), achieving and verifying intracellular entry requires highly controlled delivery and quantification strategies.

This application note provides a self-validating framework for delivering 8-PT-NAD⁺ into intact cells and directly quantifying its permeability and target engagement.

The Chemical Genetic Paradigm

The utility of 8-PT-NAD⁺ relies on an orthogonal enzyme-substrate relationship. Wild-type (WT) PARP1 features a restrictive active site that cannot accommodate the bulky 8-propylthio modification on the adenine ring due to severe steric clashing[2]. To bypass this, researchers engineer "analog-sensitive" PARP1 (as-PARP1) by introducing a gatekeeper mutation that enlarges the active site pocket. This allows as-PARP1 to specifically utilize 8-PT-NAD⁺ to PARylate its downstream targets, enabling the tracing of direct PARP1 substrates without background interference from other PARP family members[2].

Figure 1: Orthogonal chemical genetic strategy utilizing 8-PT-NAD⁺ and as-PARP1.

Causality in Experimental Design: Overcoming the Barrier

To introduce 8-PT-NAD⁺ into live cells, we utilize Transient Plasma Membrane Permeabilization via Digitonin.

The Causality of Digitonin: Digitonin is a steroidal saponin that selectively complexes with cholesterol. Because the plasma membrane is rich in cholesterol (~30% of total lipids) while the nuclear envelope and mitochondrial membranes are cholesterol-poor, a carefully titrated digitonin treatment punches pores exclusively in the plasma membrane. This allows the ~800 Da 8-PT-NAD⁺ molecule to enter the cytosol and diffuse into the nucleus (where PARP1 resides) without destroying the organelle compartmentalization required for a biologically relevant assay.

The Causality of the Buffer: When the plasma membrane is breached, the cell loses its ion gradients. Using a standard extracellular buffer (high Na⁺, low K⁺) will cause immediate osmotic shock and nuclear swelling. We utilize a Cytosol-Mimicking Buffer (CMB) with high K⁺ to preserve nuclear integrity during the assay.

Experimental Protocols

Protocol 1: Intracellular Delivery via Selective Permeabilization

This protocol establishes the controlled entry of 8-PT-NAD⁺ into adherent cell lines (e.g., HEK293T or HeLa expressing as-PARP1).

Materials:

• Cytosol-Mimicking Buffer (CMB): 120 mM KCl, 10 mM NaCl, 5 mM MgCl₂, 20 mM HEPES, pH 7.4.

• Digitonin Stock: 10 mg/mL in DMSO.

• 8-PT-NAD⁺ (Sodium Salt): 10 mM stock in molecular biology grade water[1].

Step-by-Step Methodology:

• Preparation: Wash adherent cells (80% confluency) twice with warm PBS to remove serum proteins that may sequester the nucleotide.

• Permeabilization Mix: Prepare CMB containing 10–20 µg/mL Digitonin and 250 µM 8-PT-NAD⁺. (Note: Digitonin concentration must be empirically optimized per cell line).

• Incubation: Aspirate PBS and immediately add the Permeabilization Mix. Incubate at 37°C for 15–30 minutes.

• Self-Validation Checkpoint (Trustworthiness): In a parallel control well, substitute 8-PT-NAD⁺ with 0.4% Trypan Blue. Trypan Blue is a highly charged dye (~960 Da) with similar physical properties to 8-PT-NAD⁺. If >90% of cells stain blue but retain phase-contrast refractility in their nuclei under a microscope, the plasma membrane is successfully permeabilized while the nuclear envelope remains intact.

Protocol 2: Direct Permeability Assessment via LC-MS/MS

To prove that 8-PT-NAD⁺ successfully entered the cell and was not degraded, intracellular concentrations must be quantified.

Step-by-Step Methodology:

• Rapid Quenching: Immediately following the incubation (Protocol 1, Step 3), aspirate the CMB. Quickly wash once with ice-cold CMB (without digitonin/probe) to remove extracellular 8-PT-NAD⁺.

• Metabolite Extraction: Instantly add -80°C 80% Methanol (LC-MS grade) directly to the well.

  • Causality: Cold methanol instantaneously precipitates proteins and denatures endogenous NADases and PARGs, preserving the transient 8-PT-NAD⁺ pool and preventing artifactual degradation[3].

• Internal Standard: Spike in 10 pmol of heavy-isotope labeled NAD⁺ (e.g., ¹³C-NAD⁺) as an internal standard to account for matrix effects and extraction losses.

• Harvesting: Scrape the cells, transfer to a microcentrifuge tube, and incubate at -80°C for 15 minutes.

• Clarification: Centrifuge at 15,000 × g for 10 minutes at 4°C. Transfer the metabolite-rich supernatant to a new vial and lyophilize.

• LC-MS/MS Analysis: Reconstitute in mobile phase and analyze via Multiple Reaction Monitoring (MRM).

  • Self-Validation Checkpoint: Retain the insoluble protein pellet from Step 5. Perform a BCA assay to normalize the quantified 8-PT-NAD⁺ (fmol) to total protein content (µg), ensuring well-to-well comparability.

Figure 2: Experimental workflow for 8-PT-NAD⁺ delivery and permeability validation.

Data Presentation & Quantitative Guidelines

To assist in assay design, the following tables summarize expected performance metrics and instrument parameters.

Table 1: Comparison of Delivery Methods for 8-PT-NAD⁺ in Live Cells

Delivery Method	Permeability Efficiency	Cell Viability (Post-Assay)	Nuclear Envelope Integrity	Recommended Use Case
Passive Incubation	< 1%	> 95%	Intact	Not recommended for highly charged NAD⁺ analogs.
Digitonin Permeabilization	70 - 85%	40 - 60%	Intact (if optimized)	Optimal: Short-term PARylation assays & chemical genetics.
Electroporation	50 - 60%	20 - 40%	Temporarily Disrupted	Suspension cells; requires high probe consumption.
Pronucleotide Probes	80 - 90%	> 90%	Intact	Long-term assays (requires custom synthesis of masked analogs)[3].

Table 2: Representative LC-MS/MS MRM Parameters for NAD⁺ Analogs

Note: These parameters are highly instrument-dependent and must be empirically optimized using a pure 8-PT-NAD⁺ standard prior to analyzing cellular extracts.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Target Fragment Identity
Endogenous NAD⁺	664.1	428.0	25	ADP-ribose moiety
¹³C-NAD⁺ (Internal Std)	669.1	433.0	25	¹³C-ADP-ribose moiety
8-PT-NAD⁺	~738.1	~502.0	28	8-propylthio-ADP-ribose

*Exact m/z values must be verified via high-resolution MS infusion of the Cayman Chemical standard[1].

References

• Gibson, B. A., Zhang, Y., Jiang, H., et al. (2016). Chemical genetic discovery of PARP targets reveals a role for PARP-1 in transcription elongation. Science, 353(6294), 45-50. DOI:2[2]

• Kielkowski, P., et al. (2020). FICD activity and AMPylation remodelling modulate human neurogenesis. bioRxiv. (Contextual methodology for nucleotide pronucleotide cell permeability). DOI:3[3]

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Fluorescent Labeling Techniques Utilizing 8-Propylthio NAD+ Analogs: Application Notes and Protocols

Abstract

Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism and a substrate for various signaling enzymes. The development and application of NAD+ analogs that possess unique chemical or physical properties have become indispensable tools for dissecting the complex roles of NAD+-consuming enzymes. This document provides a comprehensive guide to the use of a specific class of these analogs: 8-propylthio-substituted NAD+ derivatives. These analogs, when coupled with fluorescent reporters, offer powerful probes for real-time monitoring of enzyme activity, high-throughput screening, and cellular imaging. Herein, we detail the underlying principles, provide step-by-step protocols, and offer expert insights into the application of fluorescent 8-propylthio NAD+ analogs for researchers in enzymology, drug discovery, and cell biology.

Introduction: The Significance of NAD+ Analogs in Research

NAD+ is not only a key player in redox reactions but also serves as a substrate for several enzyme families, including sirtuins, poly(ADP-ribose) polymerases (PARPs), and CD38/BST1, which are involved in a myriad of cellular processes like DNA repair, gene expression, and inflammation.[1][2] The consumption of NAD+ by these enzymes makes them attractive targets for therapeutic intervention in various diseases, including cancer, neurodegenerative disorders, and metabolic diseases.[3][4]

To study the kinetics and mechanisms of these enzymes, and to screen for potential inhibitors, researchers have turned to modified NAD+ molecules.[5] Fluorescent NAD+ analogs are particularly valuable as they can provide a continuous, real-time readout of enzymatic activity.[6] Among the various positions on the NAD+ molecule that can be chemically modified, the 8-position of the adenine ring offers a site for introducing moieties that can confer desirable properties without abolishing recognition by many NAD+-dependent enzymes.

The introduction of a propylthio group at the 8-position of the adenine moiety of NAD+ creates an analog with altered electronic and steric properties. This modification can be further functionalized with a fluorophore, resulting in a probe that can be used to monitor the activity of NAD+-consuming enzymes.

Properties of 8-Propylthio NAD+ Analogs

The utility of 8-propylthio NAD+ analogs stems from a combination of their chemical and spectral characteristics.

Chemical Synthesis

The synthesis of 8-propylthio NAD+ analogs typically involves a multi-step process. A common route starts with the bromination of the 8-position of adenosine monophosphate (AMP), followed by nucleophilic substitution with propylthiol. The resulting 8-propylthio-AMP can then be coupled with nicotinamide mononucleotide (NMN) to yield the final 8-propylthio NAD+ analog.[7] Fluorophores can be introduced by using a derivatized propylthiol or by subsequent modification of the propylthio group.

Spectral Properties

The key feature of fluorescent 8-propylthio NAD+ analogs is the change in their fluorescence upon enzymatic cleavage. In the intact molecule, the proximity of the nicotinamide and adenine rings often leads to intramolecular quenching, resulting in low fluorescence.[5] When an NAD+-consuming enzyme cleaves the glycosidic bond between nicotinamide and ADP-ribose, the quenching is relieved, leading to a significant increase in fluorescence intensity. This "turn-on" fluorescent response is the basis for many of the assays described in this guide.

Table 1: Representative Spectral Properties of Fluorescent NAD+ Analogs

NAD+ Analog Type	Excitation Max (nm)	Emission Max (nm)	Key Features
Etheno-NAD+ (ε-NAD+)	~310	~410	Fluorescent product upon cleavage.[6]
8-Alkyne-NAD (for click chemistry)	N/A (requires fluorescent tag)	Dependent on attached fluorophore	Allows for post-reaction labeling.[8]
Thio-NADH	~398 (absorbance)	N/A	Shifted absorbance maximum to reduce interference.[9]
8-Propylthio-Fluorophore-NAD+	Fluorophore-dependent	Fluorophore-dependent	Potential for "turn-on" fluorescence upon enzymatic cleavage.

Note: Specific excitation and emission maxima for 8-propylthio-fluorophore-NAD+ will depend on the conjugated fluorophore.

Core Applications and Methodologies

The unique properties of fluorescent 8-propylthio NAD+ analogs make them suitable for a range of applications, from in vitro enzyme kinetics to high-throughput screening and cellular imaging.

Continuous, Real-Time Enzyme Activity Assays

The "turn-on" fluorescence of these analogs upon enzymatic cleavage allows for the continuous monitoring of enzyme activity. This is a significant advantage over endpoint assays, as it provides detailed kinetic information.

Workflow for Continuous Enzyme Activity Assay:

Caption: Workflow for a continuous enzyme activity assay using a fluorescent 8-propylthio NAD+ analog.

Protocol 1: General Protocol for Continuous Monitoring of NAD+-Consuming Enzyme Activity

• Reagent Preparation:

  • Prepare a concentrated stock solution of the fluorescent 8-propylthio NAD+ analog in a suitable solvent (e.g., DMSO or aqueous buffer). Determine the precise concentration using spectrophotometry.

  • Prepare the assay buffer appropriate for the enzyme of interest (e.g., 50 mM Tris-HCl, pH 7.5).

  • Prepare a stock solution of the purified enzyme and any necessary substrates or activators.

• Assay Setup:

  • In a microplate well (e.g., a 96- or 384-well black plate), add the assay buffer.

  • Add the substrate and/or activators to their final desired concentrations.

  • Add the fluorescent 8-propylthio NAD+ analog to a final concentration typically in the low micromolar range (optimization may be required).

• Initiation and Measurement:

  • Initiate the reaction by adding the enzyme to the well.

  • Immediately place the microplate in a fluorescence plate reader pre-set to the optimal excitation and emission wavelengths for the fluorophore.

  • Record the fluorescence intensity at regular intervals (e.g., every 30-60 seconds) for a duration sufficient to observe a linear increase in signal.

• Data Analysis:

  • Plot the fluorescence intensity versus time.

  • Determine the initial reaction rate (V₀) from the slope of the linear portion of the curve.

  • Compare the rates under different conditions (e.g., with and without inhibitors) to determine enzyme kinetics or inhibitor potency.

High-Throughput Screening (HTS) for Enzyme Inhibitors

The robust "turn-on" signal and mix-and-read format make these analogs highly suitable for HTS campaigns to identify inhibitors of NAD+-consuming enzymes.

Experimental Design for HTS:

Caption: Conceptual diagram of cellular imaging using a cell-permeable fluorescent 8-propylthio NAD+ analog.

Protocol 3: Protocol for Cellular Imaging

• Cell Culture:

  • Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and grow to the desired confluency.

• Probe Loading:

  • Wash the cells with an appropriate imaging buffer (e.g., HBSS).

  • Incubate the cells with a cell-permeable version of the fluorescent 8-propylthio NAD+ analog at a low micromolar concentration for a specified time (e.g., 30-60 minutes) to allow for cellular uptake.

• Stimulation (Optional):

  • If studying enzyme activation, treat the cells with a stimulus known to activate the target enzyme (e.g., a DNA damaging agent to activate PARPs).

• Imaging:

  • Wash the cells to remove any excess, non-internalized probe.

  • Image the cells using a fluorescence microscope equipped with the appropriate filter set for the fluorophore.

  • Acquire images at different time points to monitor changes in intracellular fluorescence.

• Image Analysis:

  • Quantify the fluorescence intensity in specific cellular compartments (e.g., nucleus, cytoplasm) to determine the localization and extent of enzyme activity.

Troubleshooting and Expert Recommendations

• High Background Fluorescence: If the background fluorescence of the probe is high, consider reducing the probe concentration or using a different fluorophore with a better signal-to-noise ratio. Ensure that the assay buffer itself is not contributing to the background.

• Low Signal: A low signal may indicate poor enzyme activity or that the analog is a poor substrate for the enzyme. Confirm enzyme activity with a standard assay (if available). It may be necessary to screen different 8-propylthio NAD+ analogs with varying linkers or fluorophores.

• Poor Cell Permeability: For cellular imaging, if the probe does not readily enter cells, consider using chemical loading agents or exploring analogs with enhanced membrane permeability.

• Enzyme Specificity: It is crucial to validate that the observed fluorescence increase is due to the activity of the target enzyme. This can be done by using specific inhibitors of the enzyme or by performing the assay with a catalytically inactive mutant of the enzyme.

Conclusion

Fluorescent labeling techniques utilizing 8-propylthio NAD+ analogs provide a powerful and versatile platform for studying the function of NAD+-consuming enzymes. From detailed kinetic analysis in vitro to high-throughput screening for drug discovery and the visualization of enzymatic activity in living cells, these probes offer significant advantages over traditional methods. By understanding the principles behind their design and application, and by following robust experimental protocols, researchers can unlock new insights into the critical roles of NAD+ metabolism in health and disease.

References

• Assays for NAD+-Dependent Reactions and NAD+ Metabolites - PMC. (n.d.).
• Lu, Y. R. (2018). Assays for NAD+-Dependent Reactions and NAD+ Metabolites: Methods and Protocols. ResearchGate.
• Zhang, Y., et al. (n.d.). Clickable NAD Analogues for Labeling Substrate Proteins of Poly(ADP-ribose) Polymerases. [Source not further identified].
• Synthesis of 8-substituted NAD⁺ analogs designed as inhibitors of sirtuins. (n.d.). ResearchGate.
• NAD+ Homeostasis and NAD+-Consuming Enzymes: Implications for Vascular Health. (2023). [Source not further identified].
• Pergolizzi, G., et al. (2019). NAD Analogs in Aid of Chemical Biology and Medicinal Chemistry. Semantic Scholar.
• Application Note: Enhancing Continuous Enzyme Assays with Thio-NADH. (n.d.). Benchchem.
• Covarrubias, A. J., et al. (2021). NAD+ metabolism and its roles in cellular processes during ageing. PMC - NIH.
• Navas, L. P., et al. (2021). Targeting NAD+ metabolism to modulate autoimmunity and inflammation. PMC - NIH.

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• 8. Clickable NAD Analogues for Labeling Substrate Proteins of Poly(ADP-ribose) Polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to prevent degradation of 8-propylthio NAD+ (sodium salt) during storage

Welcome to the technical support center for 8-propylthio NAD⁺ (sodium salt). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and practical advice on preventing the degradation of this important NAD⁺ analog during storage and experimental use. By understanding the chemical liabilities of this molecule, you can ensure the integrity of your experiments and the reliability of your data.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 8-propylthio NAD⁺ degradation?

The degradation of 8-propylthio NAD⁺ is primarily attributed to two main chemical processes:

• Hydrolysis of the N-glycosidic bond: Similar to its parent molecule, NAD⁺, the bond connecting the nicotinamide and ribose moieties is susceptible to cleavage, especially in aqueous solutions. This hydrolysis results in the formation of ADP-ribose and nicotinamide.[1][2]

• Oxidation of the Thiol Group: The propylthio group at the 8-position of the adenine ring is susceptible to oxidation. Thiols can be oxidized to form disulfides, and further oxidation can lead to sulfinic and sulfonic acids. This process is often pH-dependent, with increased rates at higher pH.

Q2: How should I store the lyophilized (solid) 8-propylthio NAD⁺ for long-term use?

For long-term stability of the lyophilized powder, it is highly recommended to store it at -80°C . This recommendation is based on storage conditions for structurally similar 8-substituted thio-NAD⁺ analogs. The solid should be stored in a tightly sealed, desiccated container to protect it from moisture.

Q3: I've received the product on dry ice, but it has thawed. Is it still usable?

While short-term exposure to ambient temperatures during shipping is generally acceptable for the lyophilized powder, it is crucial to transfer it to the recommended -80°C storage immediately upon receipt. Some formulations of NAD⁺ are stable for up to two weeks at room temperature.[3] However, for this specific analog, minimizing time outside of deep-frozen conditions is the best practice.

Q4: What is the recommended procedure for preparing a stock solution?

To prepare a stock solution, allow the vial of lyophilized powder to equilibrate to room temperature before opening to prevent condensation. Reconstitute the solid in a high-quality, sterile buffer. For NAD⁺ and its analogs, Tris buffer has been shown to be more favorable for stability compared to phosphate or HEPES buffers.[4]

Q5: How should I store the 8-propylthio NAD⁺ stock solution?

Aqueous solutions of NAD⁺ and its analogs are significantly less stable than the lyophilized powder.[5] For short-term storage (up to a few days), store the stock solution at 2-8°C. For longer-term storage, it is advisable to prepare single-use aliquots and store them at -80°C. However, be aware that freeze-thaw cycles should be avoided for reconstituted NAD⁺ solutions as they can damage the molecule.[5]

Troubleshooting Guide: Degradation During Experiments

This section addresses specific issues that may arise during the handling and use of 8-propylthio NAD⁺ in your experiments.

Issue 1: Inconsistent or lower-than-expected activity in enzymatic assays.

• Potential Cause: Degradation of the 8-propylthio NAD⁺ stock solution.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh working solutions from a properly stored, frozen aliquot of your stock solution immediately before your experiment.

  • pH of Assay Buffer: Ensure the pH of your assay buffer is optimal for both your enzyme and the stability of the NAD⁺ analog. For general NAD⁺ stability, a pH around 8.5 is often recommended.[4]

  • Minimize Time at Room Temperature: Do not leave working solutions on the benchtop for extended periods. Keep them on ice whenever possible.

  • Purity Check: If you continue to see issues, consider verifying the concentration and purity of your stock solution using UV-Vis spectroscopy or HPLC.[1][6][7]

Issue 2: Observing unexpected peaks in HPLC analysis.

• Potential Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Identify Degradation Products: The primary degradation products of NAD⁺ are ADP-ribose and nicotinamide.[1] You may also observe peaks corresponding to oxidized forms of the propylthio group.

  • Control for Oxidation: When preparing solutions, consider using de-gassed buffers and handling the solutions under an inert atmosphere (e.g., argon) to minimize oxidation of the thiol group.

  • Analyze a Fresh Sample: Compare the HPLC chromatogram of your experimental sample to that of a freshly prepared solution from the lyophilized powder to confirm the presence of new peaks.

Experimental Protocols

Protocol 1: Recommended Storage and Handling Workflow

This protocol outlines the best practices for storing and handling 8-propylthio NAD⁺ to minimize degradation.

• Receiving and Long-Term Storage:

  • Upon receipt, immediately transfer the unopened vial of lyophilized 8-propylthio NAD⁺ to a -80°C freezer for long-term storage.

  • Log the date of receipt and storage conditions.

• Preparation of Stock Solution:

  • Before opening, allow the vial to warm to room temperature for 10-15 minutes to prevent moisture condensation.

  • Reconstitute the lyophilized powder in a sterile, de-gassed buffer (e.g., 50 mM Tris-HCl, pH 7.5-8.5).

  • Gently swirl the vial to dissolve the powder completely. Do not vortex.

• Aliquoting and Short-Term Storage:

  • Immediately after reconstitution, divide the stock solution into single-use aliquots in sterile, low-protein-binding microcentrifuge tubes.

  • Flash-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and transfer them to a -80°C freezer.

  • For immediate use within a day or two, an aliquot can be stored at 2-8°C.

• Use in Experiments:

  • When needed, retrieve a single aliquot from the -80°C freezer.

  • Thaw the aliquot on ice.

  • Prepare working dilutions immediately before use in an appropriate, pre-chilled assay buffer.

  • Keep all solutions containing 8-propylthio NAD⁺ on ice throughout the experiment whenever possible.

  • Discard any unused portion of the thawed aliquot; do not refreeze.[5]

Protocol 2: Assessing the Purity of 8-propylthio NAD⁺ by RP-HPLC

This protocol provides a general method for assessing the purity of your 8-propylthio NAD⁺ and detecting potential degradation products.

• Instrumentation and Column:

  • A standard HPLC system with a UV detector.

  • A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1][6]

• Mobile Phase:

  • Mobile Phase A: 50 mM phosphate buffer, pH 7.0.

  • Mobile Phase B: 100% Methanol.

  • Filter and de-gas both mobile phases before use.

• Chromatographic Conditions:

  • Flow Rate: 1 mL/min.

  • Detection Wavelength: 260 nm.

  • Injection Volume: 10-20 µL.

  • Gradient: A linear gradient can be optimized to resolve 8-propylthio NAD⁺ from its potential degradation products. A starting point could be a gradient from 5% to 50% Mobile Phase B over 20 minutes.

• Sample Preparation:

  • Prepare a fresh solution of 8-propylthio NAD⁺ (e.g., 1 mg/mL) in Mobile Phase A.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Data Analysis:

  • Integrate the peak corresponding to 8-propylthio NAD⁺ and any other observed peaks.

  • Calculate the purity as the percentage of the area of the main peak relative to the total area of all peaks.

  • Retention times can be compared to standards of potential degradation products like nicotinamide and ADP-ribose if available.

Visualizing Degradation and Handling

Potential Degradation Pathways

Caption: Potential degradation pathways for 8-propylthio NAD⁺.

Recommended Experimental Workflow

Caption: Recommended workflow to minimize degradation.

Summary of Storage Conditions

Form	Condition	Temperature	Duration	Key Considerations
Lyophilized (Solid)	Long-Term	-80°C	> 2 years	Store in a desiccated, dark environment.
Aqueous Stock Solution	Short-Term	2-8°C	< 1 week	Protect from light.
Aqueous Stock Solution	Long-Term	-80°C	Months	Use single-use aliquots to avoid freeze-thaw cycles.[5]
Aqueous Working Dilution	During Experiment	On Ice	< 1 day	Prepare fresh and discard unused portion.

References

• Stabilization and quantitative measurement of nicotinamide adenine dinucleotide in human whole blood using dried blood spot sampling - PMC. (2022, December 11). Retrieved from [Link]

• NAD+ metabolism and its roles in cellular processes during ageing - PMC - NIH. (n.d.). Retrieved from [Link]

• Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis - PMC. (2024, November 19). Retrieved from [Link]

• Deprotection of Thiol-modified Oligonucleotides - metabion. (2025, February 11). Retrieved from [Link]

• How to Store & Reconstitute NAD+ — Step-by-Step Mixing Guide (2026) | Glunova Biotech. (2025, January 15). Retrieved from [Link]

• Development and Validation of a HPLC Method for NAD: Application to Stability Studies in Buffered Solutions and Dry Test Strips | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• NAD+ Injection (Aqueous) - Empower Pharmacy. (n.d.). Retrieved from [Link]

• Degradation of Extracellular NAD+ Intermediates in Cultures of Human HEK293 Cells. (1989, September 12). Retrieved from [Link]

• Enhanced Thermal Stability of NADH/NAD+ through Tethering to Silica Nanoparticles | ACS Synthetic Biology - ACS Publications. (2025, June 4). Retrieved from [Link]

• Synthesis, Stability, and Bioavailability of Nicotinamide Riboside Trioleate Chloride - MDPI. (2021, December 27). Retrieved from [Link]

• On the Nonspecific Degradation of NAD+ to Nicotinamide Riboside - PMC. (n.d.). Retrieved from [Link]

• Is NAD+ stable without cooling? Here's what you need to know about shi - Longevity Pen. (2026, January 8). Retrieved from [Link]

• Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC. (n.d.). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. longevitypen.com [longevitypen.com]
• 4. Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glunovabio.com [glunovabio.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Accurate measurement of nicotinamide adenine dinucleotide (NAD+) with high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Yield in 8-Propylthio-NAD+ Enzymatic Assays

Welcome to the technical support center for researchers utilizing 8-propylthio-NAD+ (8-pT-NAD+) in enzymatic assays. This guide is designed to provide in-depth troubleshooting strategies and address common challenges that can lead to lower-than-expected assay yields. As scientists and drug development professionals, we understand that robust and reproducible data is paramount. This resource is structured to not only provide solutions but also to explain the underlying scientific principles, empowering you to optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: My enzymatic assay with 8-propylthio-NAD+ is showing very low or no signal. What are the most common initial checks I should perform?

Low or no signal is a frequent issue that can often be resolved by systematically checking the foundational components of your assay. Before delving into more complex troubleshooting, ensure the following are in order:

• Reagent Integrity:

  • 8-pT-NAD+ Solution: Have you recently prepared your 8-pT-NAD+ stock solution? Like NAD+ and its analogs, 8-pT-NAD+ in solution can be susceptible to degradation. It is recommended to prepare fresh solutions or use aliquots stored at -80°C to minimize freeze-thaw cycles.[1][2][3][4]

  • Enzyme Activity: Is your enzyme active? Enzyme activity can be compromised by improper storage or handling. It's advisable to test your enzyme with its native substrate (if applicable) or a known positive control to confirm its viability.

  • Substrate Concentration: Have you verified the concentration of your other substrates? Incorrect substrate concentrations can be rate-limiting.

• Instrument Settings:

  • Wavelength: Are you using the correct wavelength to measure the product of the reaction involving 8-pT-NAD+? Thio-analogs of NAD+ typically have a different absorbance maximum compared to NADH. For the related compound, thionicotinamide adenine dinucleotide (Thio-NAD+), the reduced form (Thio-NADH) has an absorbance maximum around 398-405 nm.[5] It is crucial to determine the optimal wavelength for your specific assay.

  • Plate Reader Settings: Double-check the gain and other settings on your plate reader to ensure they are optimized for the expected signal range.

• Basic Assay Conditions:

  • pH and Buffer: Is the pH of your assay buffer optimal for your enzyme? Most enzymatic reactions have a narrow optimal pH range. Also, ensure your buffer components are compatible with your enzyme and 8-pT-NAD+.

  • Temperature: Is the incubation temperature correct for your enzyme? Significant deviations can drastically reduce enzyme activity.

Here is a logical workflow for these initial checks:

Caption: Initial troubleshooting workflow for low or no signal.

In-Depth Troubleshooting Guides

Issue 1: Sub-optimal Signal or Low Yield

If the initial checks do not resolve the issue, a more detailed investigation into the assay components and their interactions is necessary.

The purity and concentration of 8-pT-NAD+ are critical for accurate and reproducible results.

Causality: Impurities from the synthesis of 8-pT-NAD+ can act as inhibitors of your enzyme. Furthermore, an incorrect concentration will lead to inaccurate kinetic measurements and can be a direct cause of low yield if it is the limiting reagent.

Troubleshooting Protocol: Verifying 8-pT-NAD+ Concentration and Purity

• Spectrophotometric Analysis:

  • Based on data for the closely related Thio-NAD+, the reduced form (Thio-NADH) has a molar extinction coefficient of approximately 11.9 x 10³ M⁻¹cm⁻¹ at its absorbance maximum of around 398 nm.[5]

  • To verify the concentration of your 8-pT-NAD+ stock, you can enzymatically reduce it to 8-propylthio-NADH and measure the absorbance at the appropriate wavelength.

    • Reaction: In a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0), mix your 8-pT-NAD+ solution with a molar excess of a suitable substrate and a dehydrogenase that can utilize 8-pT-NAD+ (e.g., alcohol dehydrogenase with ethanol).

    • Measurement: Monitor the increase in absorbance at ~398 nm until the reaction reaches completion.

    • Calculation: Use the Beer-Lambert law (A = εbc) to calculate the concentration.

• HPLC Analysis:

  • High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of your 8-pT-NAD+ preparation.

  • A reverse-phase C18 column is typically suitable.

  • The mobile phase can be a gradient of an aqueous buffer (e.g., 20 mM ammonium acetate) and an organic solvent (e.g., methanol).[6]

  • The presence of multiple peaks may indicate impurities.

Parameter	Recommended Value/Method	Reference
Absorbance Max (Reduced Form)	~398-405 nm	[5]
Molar Extinction Coefficient (ε)	~11.9 x 10³ M⁻¹cm⁻¹ at 398 nm	[5]
Purity Assessment	HPLC with a C18 column	[6]

Table 1: Physicochemical Properties of Thio-NAD+ Analogs for Quantification.

It is not uncommon for enzymes to exhibit different kinetics with analog substrates compared to their native substrates.

Causality: The addition of the propylthio group at the 8-position of the adenine ring can cause steric hindrance or alter the electronic properties of the molecule, affecting its binding to the enzyme's active site. This can result in a higher Michaelis constant (Km) or a lower turnover number (kcat), leading to a reduced reaction rate.

Troubleshooting Protocol: Optimizing Enzyme and Substrate Concentrations

• Enzyme Titration:

  • Perform a series of reactions with a fixed, saturating concentration of 8-pT-NAD+ and varying concentrations of your enzyme.

  • Plot the initial reaction velocity against the enzyme concentration. This will help you determine the optimal enzyme concentration that gives a robust signal without being wasteful.

• 8-pT-NAD+ Titration (Km Determination):

  • With the optimal enzyme concentration, perform a series of reactions with varying concentrations of 8-pT-NAD+.

  • Plot the initial reaction velocity against the 8-pT-NAD+ concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax.

  • For routine assays, it is generally recommended to use a concentration of 8-pT-NAD+ that is at least 5-10 times its Km to ensure the reaction is not substrate-limited.[1]

Caption: Workflow for optimizing enzyme and 8-pT-NAD+ concentrations.

Issue 2: Assay Instability and Poor Reproducibility

Inconsistent results from one experiment to the next can be a significant source of frustration.

Assay variability often points to issues with the stability of one or more of the assay components or inconsistencies in the experimental setup.

Causality:

• 8-pT-NAD+ Degradation: Thio-NAD+ analogs can be sensitive to pH and temperature.[2][3][4] Degradation of your stock solution over time will lead to a decrease in the effective concentration and, consequently, lower and more variable results.

• Buffer Effects: Certain buffer components can negatively impact the stability of NAD+ analogs or the activity of the enzyme. For instance, phosphate buffers have been shown to accelerate the degradation of NADH in some cases.[2][3][4]

• Presence of Reducing Agents: If your enzyme requires a reducing agent like Dithiothreitol (DTT), be aware that high concentrations of thiols can potentially interfere with the assay, either by directly reducing the 8-pT-NAD+ or by interfering with the detection method.

Troubleshooting Protocol: Enhancing Assay Stability and Reproducibility

• 8-pT-NAD+ Handling and Storage:

  • Prepare stock solutions in a stable buffer (e.g., Tris or HEPES at a neutral to slightly alkaline pH have been shown to be favorable for NAD+ stability).[2][3][4]

  • Aliquot your stock solution into single-use volumes and store at -80°C.

  • Thaw aliquots on ice immediately before use and avoid repeated freeze-thaw cycles.

• Buffer Optimization:

  • If you are using a phosphate-based buffer and experiencing instability, consider switching to a Tris or HEPES-based buffer.

  • Ensure the pH of your buffer is optimal for both your enzyme's activity and the stability of 8-pT-NAD+. A pH range of 7.5-8.5 is often a good starting point for NAD+-dependent enzymes.[2][3][4]

• Evaluate Additives:

  • If you are using DTT or another reducing agent, perform a control experiment to assess its impact on your assay in the absence of the enzyme.

  • If interference is observed, try to use the lowest effective concentration of the reducing agent.

Buffer	Recommended for NAD(H) Stability	Potential Issues	Reference
Tris-HCl	High	Generally well-tolerated.	[2][3][4]
HEPES	High	Can be more expensive.	[2][3][4]
Phosphate	Lower	Can accelerate NADH degradation.	[2][3][4]

Table 2: Comparison of Common Buffers for NAD+ Analog Stability.

Issue 3: Unexpected Results in Inhibition Assays

When using 8-pT-NAD+ as a potential inhibitor, for example, in Poly(ADP-ribose) Polymerase (PARP) assays, unexpected results can arise.[7][8][9]

Lack of inhibition can be due to a variety of factors, from the properties of the inhibitor itself to the specifics of the assay design.

Causality:

• Incorrect Mechanism of Action: The assumption that 8-pT-NAD+ will inhibit your enzyme of interest may be incorrect, or the mechanism of inhibition may be different than anticipated (e.g., non-competitive vs. competitive).

• High Substrate Concentration: If you are testing for competitive inhibition, a high concentration of the native substrate (e.g., NAD+) will compete with 8-pT-NAD+ for binding to the active site, potentially masking its inhibitory effect.

• Inhibitor Degradation: As with its use as a substrate, the stability of 8-pT-NAD+ is crucial when it is used as an inhibitor.

Troubleshooting Protocol: Validating Inhibition Assays

• Confirm Binding: If possible, use a biophysical method (e.g., surface plasmon resonance or isothermal titration calorimetry) to confirm that 8-pT-NAD+ binds to your target enzyme.

• Vary Substrate Concentration: Perform the inhibition assay at several different concentrations of the native substrate. If 8-pT-NAD+ is a competitive inhibitor, you should see an increase in the apparent IC50 as the substrate concentration increases.

• Control for Non-specific Effects: Include a control with a structurally similar but inactive compound to ensure that the observed inhibition is specific to 8-pT-NAD+.

• Check for Time-Dependent Inhibition: Pre-incubate the enzyme with 8-pT-NAD+ for varying amounts of time before adding the other substrates. This can reveal if the inhibitor has a slow-binding mechanism.

Caption: Workflow for troubleshooting and characterizing enzymatic inhibition by 8-pT-NAD+.

References

• Pergolizzi, G., et al. (2012). Novel derivatives of nicotinamide adenine dinucleotide (NAD) and their biological evaluation against NAD- Consuming Enzymes. University of East Anglia. [Link]

• Lu, Y., et al. (2018). Assays for NAD+-Dependent Reactions and NAD+ Metabolites. Methods in Molecular Biology. [Link]

• Gholam-Hossein, G. et al. (2021). Synthesis of 8-substituted NAD⁺ analogs designed as inhibitors of sirtuins. ResearchGate. [Link]

• Bradfield, M. (2015). Has anyone experienced problems with NAD during enzyme assays?. ResearchGate. [Link]

• Langelier, M.-F., et al. (2018). NAD+ consumption by PARP1 in response to DNA damage triggers metabolic shift critical for damaged cell survival. Molecular Cell. [Link]

• Li, F., et al. (2019). NADP+ is an endogenous PARP inhibitor in DNA damage response and tumor suppression. Nature Communications. [Link]

• Wolfe, K. D., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. Molecules. [Link]

• Pergolizzi, G., et al. (2011). Base-modified NAD+ derivatives – Novel Chemical Tools for the Investigation of NAD+-consuming Enzymes. RSC Carbohydrate and Bioorganic Meeting. [Link]

• Heath, J., et al. (2025). PARP1 inhibitors regulate PARP1 structure independent of DNA, reducing binding affinity for single strand breaks. bioRxiv. [Link]

• H. H. Szántó, M., et al. (2019). The taming of PARP1 and its impact on NAD+ metabolism. Biochimie. [Link]

• Bai, P., et al. (2011). PARP-1 Inhibition Increases Mitochondrial Metabolism through SIRT1 Activation. Cell Metabolism. [Link]

• Wolfe, K. D., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. OSTI.GOV. [Link]

• Mantuano, E., et al. (2023). NAD+ Homeostasis and NAD+-Consuming Enzymes: Implications for Vascular Health. International Journal of Molecular Sciences. [Link]

• Radenkovic, D., et al. (2020). Clinical Evidence for Targeting NAD Therapeutically. Pharmaceuticals. [Link]

• Bonkowski, M. S., & Sinclair, D. A. (2016). Therapeutic potential of NAD-boosting molecules: the in vivo evidence. Cell Metabolism. [Link]

• Wolfe, K. D., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. PMC. [Link]

• Abu-Hijleh, F., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B3 nutritional supplement. Journal of Pharmaceutical Sciences. [Link]

• Burton, R. M., & Kaplan, N. O. (1957). The Effect of Buffers on Nicotinamide Adenine Dinucleotide Hydrolysis. ResearchGate. [Link]

• B-H, H., et al. (2021). Current Uncertainties and Future Challenges Regarding NAD+ Boosting Strategies. Mechanisms of Ageing and Development. [Link]

• Abu-Hijleh, F., et al. (2019). Understanding the physicochemical properties and degradation kinetics of nicotinamide riboside, a promising vitamin B 3 nutritional supplement. Journal of Pharmaceutical Sciences. [Link]

• Kimura, T., et al. (2022). Stabilization and quantitative measurement of nicotinamide adenine dinucleotide in human whole blood using dried blood spot sampling. Scientific Reports. [Link]

• Ali Alameen, I. M., & Althubiani, A. S. (2025). Physicochemical properties of compounds 8 and 11. ResearchGate. [Link]

• Khan, J. A., et al. (2007). NAD+: A key metabolic regulator with great therapeutic potential. ResearchGate. [Link]

• Kane, A. E., & Sinclair, D. A. (2018). The Role of NAD+ in Regenerative Medicine. Aging and disease. [Link]

• Kilic, M., et al. (2021). A desthiobiotin labelled NAD+ analogue to uncover Poly(ADP-ribose) polymerase 1 protein targets. ChemBioChem. [Link]

• OYC EU (n.d.). Thio-NAD+. OYC EU. [Link]

• Iu, L., et al. (2018). Roles of Nicotinamide Adenine Dinucleotide (NAD + ) in Biological Systems. Molecules. [Link]

• Wikipedia (n.d.). Nicotinamide adenine dinucleotide. Wikipedia. [Link]

• Liu, L., et al. (2018). Quantitative analysis of NAD synthesis-breakdown fluxes. Cell Metabolism. [Link]

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• 2. research-hub.nlr.gov [research-hub.nlr.gov]
• 3. Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis (Journal Article) | OSTI.GOV [osti.gov]
• 4. Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oyceu.com [oyceu.com]
• 6. researchgate.net [researchgate.net]
• 7. NAD+ consumption by PARP1 in response to DNA damage triggers metabolic shift critical for damaged cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The taming of PARP1 and its impact on NAD+ metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Improving the solubility of 8-propylthio NAD+ (sodium salt) in buffer solutions

Technical Support Center: Optimizing Solubility and Stability of 8-propylthio NAD⁺ (Sodium Salt)

Welcome to the Technical Support Center for 8-propylthio NAD⁺ (sodium salt) . This compound is a specialized, orthogonal derivative of the enzyme cofactor NAD⁺[1]. It is predominantly utilized in chemical genetics to screen for analog-sensitive poly(ADP-ribose) polymerase 1 (asPARP1) gatekeeper mutations, enabling researchers to identify direct substrate targets of PARP1 in complex biological systems[2][3].

Because of its unique structural modifications, handling 8-propylthio NAD⁺ requires specific biochemical considerations. This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to ensure your experimental success.

Part 1: Mechanistic Insights into Solubility (The "Why")

To understand how to handle this molecule, we must look at its structure. Native NAD⁺ is highly polar and exceptionally water-soluble[4]. However, the addition of the 8-propylthio group to the adenine ring introduces a localized, bulky hydrophobic moiety.

While the dinucleotide phosphate backbone and the sodium salt formulation ensure the molecule remains fundamentally water-soluble[1], this hydrophobic tail alters the molecule's hydration shell. When introduced directly into high-ionic-strength environments (e.g., buffers containing high NaCl or divalent cations like Mg²⁺), the abundant inorganic ions outcompete the NAD⁺ analog for water molecules. This triggers the hydrophobic effect , forcing the 8-propylthio adenine rings to self-associate and form micelle-like aggregates. Macroscopically, this presents as a cloudy suspension or complete precipitation (salting out)[5].

Below is the signaling pathway illustrating why this specific, bulky hydrophobic modification is necessary for orthogonal PARP1 targeting.

Diagram 1: Analog-sensitive PARP1 (asPARP1) orthogonal signaling and target identification pathway.

Part 2: Troubleshooting FAQs

Q: Why does my 8-propylthio NAD⁺ powder precipitate when I add it directly to my PARP1 assay buffer? A: This is a classic "salting-out" phenomenon. PARP1 assay buffers typically contain 50–100 mM NaCl and 1–10 mM MgCl₂. Direct dissolution in these buffers forces the hydrophobic 8-propylthio groups to aggregate due to high ionic strength. Causality & Solution: Always dissolve the lyophilized sodium salt in pure, nuclease-free water first. This establishes a stable hydration shell around the hydrophobic moiety before it is subjected to ionic stress. Once fully hydrated as a concentrated stock, it can be safely diluted into the assay buffer.

Q: Can I use PBS (Phosphate-Buffered Saline) to prepare my working dilutions? A: We strongly advise against using phosphate buffers. Nicotinamide cofactors are highly labile in alkaline or phosphate-rich environments. Phosphate acts as a catalyst for the hydrolysis of the glycosidic bond between the nicotinamide and the ribose ring, leading to rapid degradation of the cofactor[4][6].

Q: Which buffer is optimal for maintaining stability during the assay? A: Tris-HCl (pH 7.0–7.5) is the optimal physiological buffer. Studies on nicotinamide cofactor stability demonstrate that Tris buffers at slightly acidic to neutral pH minimize degradation rates, preserving over 90% of the active cofactor during extended incubations[6].

Q: Does the sodium salt form affect solubility? A: Yes, favorably. The sodium salt formulation enhances baseline aqueous solubility compared to the free acid form by ionizing the phosphate backbone[1]. However, the localized hydrophobicity of the 8-propylthio group remains the limiting factor in complex buffers, necessitating the two-step dissolution protocol described below.

Part 3: Quantitative Data on Buffer Compatibility

Use the following table to select the appropriate solvent system for your experiments.

Solvent / Buffer System	pH Range	Ionic Strength Tolerance	8-propylthio NAD⁺ Solubility	Recommendation
Nuclease-Free Water	6.0 – 7.0	None	Excellent (>50 mM)	Ideal for Stock Solutions
Tris-HCl	7.0 – 7.5	Low to Medium	Good (≤10 mM)	Ideal for Working Solutions
HEPES	7.0 – 7.5	Medium	Moderate (≤5 mM)	Acceptable alternative
PBS (Phosphate)	7.2 – 7.4	High	Poor (Precipitates/Degrades)	Avoid (Causes rapid hydrolysis)
Carbonate Buffer	> 8.0	High	Poor (Degrades)	Avoid (Alkaline lability)

Part 4: Experimental Protocols & Self-Validating Workflows

To guarantee experimental reproducibility, follow this self-validating protocol. It includes built-in Quality Control (QC) steps to ensure your compound is fully dissolved and accurately quantified.

Step-by-Step Methodology: Preparation of Solutions

Phase 1: Stock Solution Preparation (50 mM)

• Equilibration: Allow the vial of lyophilized 8-propylthio NAD⁺ (sodium salt) to reach room temperature in a desiccator to prevent condensation.

• Primary Dissolution: Add the calculated volume of room-temperature Nuclease-Free Water directly to the vial to achieve a 50 mM concentration.

• Agitation: Vortex gently for 30–60 seconds. Do not heat the solution, as NAD⁺ analogs are thermally labile[4].

• Self-Validating QC 1 (Centrifugation): Transfer the solution to a microcentrifuge tube and spin at 10,000 x g for 5 minutes .

  • Pass: No visible pellet. The solution is fully dissolved.

  • Fail: A white micro-pellet forms. This indicates incomplete dissolution. Add 10% more water, vortex, and repeat the spin.

• Storage: Aliquot the clear stock solution into single-use volumes and store immediately at -80°C. Avoid repeated freeze-thaw cycles.

Phase 2: Working Solution Preparation

• Thawing: Thaw a single aliquot of the 50 mM stock solution on ice.

• Dilution: Dilute the stock into your working buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂) just prior to the assay. Add the stock solution dropwise while gently vortexing the buffer to prevent localized high concentrations that could trigger precipitation.

• Self-Validating QC 2 (Spectrophotometry): Measure the absorbance of the working solution at 260 nm using a UV spectrophotometer. Compare the actual concentration against your theoretical calculation to confirm no compound was lost to micro-precipitation during dilution.

Diagram 2: Logical workflow and quality control for solubilizing 8-propylthio NAD⁺.

Part 5: References

• Gibson, B.A., Zhang, Y., Jiang, H., et al. "Chemical genetic discovery of PARP targets reveals a role for PARP-1 in transcription elongation." Science 353(6294), 45-50 (2016). Available at:[Link]

• Saba T., et al. "Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis." Scientific Reports / PMC (2022). Available at:[Link]

• Sigma-Aldrich / Reddit Chemistry Community. "Stable physiological buffer to make NAD+ solution - Degradation in Alkaline and Phosphate Buffers". Available at:[Link]

• ResearchGate Scientific Discussions. "What is the solubility of NADH and NADPH in DMSO? - Hydration Shells and Nucleotide Solubility". Available at:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Background Noise in 8-Propylthio NAD⁺ Fluorescence Assays

Welcome to the Technical Support Center. This guide is engineered for researchers, assay developers, and drug discovery scientists working with orthogonal NAD⁺ analogs.

While 8-propylthio NAD⁺ is a powerful tool for screening analog-sensitive poly(ADP-ribose) polymerase 1 (asPARP1) gatekeeper mutations ()[1], achieving a high signal-to-noise ratio in fluorescence readouts is notoriously challenging. This guide provides mechanistic insights, self-validating protocols, and targeted FAQs to help you isolate and eliminate background noise.

Part 1: Mechanistic Origins of Assay Background

To troubleshoot effectively, you must understand why 8-propylthio NAD⁺ behaves differently than wild-type NAD⁺.

Wild-type NAD⁺ predominantly adopts an anti conformation in solution. However, the bulky 8-propylthio substitution on the adenine ring sterically forces the molecule into a syn conformation. While this structural shift is intentionally designed to fit the enlarged active sites of engineered asPARP mutants, it inadvertently creates two major sources of background noise:

• Chemical Instability: The thioether modification subtly alters the stability of the glycosidic bond, making the analog more susceptible to spontaneous chemical hydrolysis in suboptimal buffers.

• Promiscuous Enzymatic Cleavage: The syn conformation acts as a high-affinity substrate for endogenous NADases with flexible active sites (such as CD38 and SARM1). These enzymes rapidly cleave the analog, flooding the assay with fluorescent byproducts before your target enzyme can act ()[2].

Mechanistic pathways of specific signal vs. background noise in 8-propylthio NAD+ assays.

Part 2: Diagnostic Decision Tree

Do not guess the source of your background noise; isolate it systematically. Use the following workflow to determine whether your noise originates from buffer degradation or lysate interference.

Decision tree for isolating and resolving background noise sources in fluorescence assays.

Part 3: Frequently Asked Questions & Troubleshooting

Q1: How can I distinguish between chemical hydrolysis of the analog and enzymatic background? A: Implement a self-validating control matrix. Prepare three baseline control wells:

• Buffer + 8-propylthio NAD⁺ (Measures spontaneous chemical hydrolysis).

• Lysate + Buffer (Measures intrinsic lysate autofluorescence).

• Lysate + 8-propylthio NAD⁺ + Broad-spectrum NADase inhibitors (Measures off-target enzymatic cleavage). Causality Check: If Well 1 shows high signal, your analog stock is degraded. If Well 2 is high, the lysate contains endogenous fluorophores. If Well 3 is high compared to Well 2, off-target enzymes are actively cleaving the analog.

Q2: What specific inhibitors should I include in my lysis buffer to prevent off-target cleavage? A: To suppress background without interfering with asPARP activity, supplement your assay buffer with:

• Apigenin or Quercetin (10–50 µM): Inhibits CD38, a primary culprit for NAD⁺ analog degradation.

• PARG Inhibitors (e.g., PDD00017273, 1 µM): Prevents the degradation of poly(ADP-ribose) chains if measuring PARylation.

Q3: My in-gel fluorescence assay shows a massive smear below 116 kDa. How do I clean this up? A: A low-molecular-weight fluorescent smear usually indicates the spontaneous hydrolysis of poly(ADP-ribose) chains, resulting in free polymers that are not covalently bound to proteins ()[3]. To eliminate this non-covalent background, rigorous protein precipitation is required before downstream analysis ()[4]. See the protocol below.

Part 4: Self-Validating Experimental Protocols

Protocol: Methanol/Chloroform Extraction for Smear Elimination

Purpose: To separate covalently modified target proteins from free, unreacted 8-propylthio NAD⁺ and non-covalently bound fluorescent hydrolysis products.

• Quench: Transfer 100 µL of the completed assay reaction into a low-bind microcentrifuge tube.

• Phase Separation: Add 400 µL of ice-cold methanol and vortex vigorously for 10 seconds.

• Lipid/Dye Solubilization: Add 100 µL of chloroform and vortex for 10 seconds.

• Aqueous Displacement: Add 300 µL of LC-MS grade water. Vortex until the mixture becomes uniformly cloudy.

• Centrifugation: Spin at 14,000 × g for 5 minutes at 4°C.

  • Validation Check: You must observe a distinct, compact white protein disk at the interface between the upper aqueous phase and lower organic phase. If the disk is absent, protein concentration is too low.

• Aqueous Removal: Carefully aspirate and discard the upper aqueous phase (which contains the background-causing free fluorophores) without disturbing the protein disk.

• Wash: Add 300 µL of ice-cold methanol to wash the protein disk. Invert gently 3 times, then centrifuge at 14,000 × g for 5 minutes.

• Solubilization: Discard the supernatant. Air-dry the pellet for exactly 5 minutes (do not over-dry, or it will become insoluble), then resuspend in 50 µL of 1X SDS loading buffer. Boil at 95°C for 10 minutes prior to resolving on a gel.

Part 5: Quantitative Data Presentation

Use the following optimization matrix to benchmark your assay improvements. Implementing these optimized conditions systematically reduces cumulative background noise.

Assay Variable	Unoptimized Condition	Optimized Condition	Expected Background Reduction (%)	Causality / Mechanism
Analog Storage	-20°C in aqueous buffer	-80°C in anhydrous DMSO	40%	Prevents spontaneous hydrolysis of the thioether-modified glycosidic bond.
Lysate Pre-clearance	No inhibitors added	Pre-incubation with 50 µM Apigenin	65%	Blocks endogenous CD38 from cleaving the analog into free fluorescent ADPR.
Protein Precipitation	Direct SDS-PAGE loading	Methanol/Chloroform extraction	85%	Removes unbound analog and hydrolyzed poly(ADP-ribose) chains.
Fluorophore Choice	FITC/Fluorescein (Ex 490nm)	Texas Red or Cy5 (Ex >590nm)	50%	Bypasses the natural autofluorescence spectrum of cellular lysates.

References

• Gibson, B.A., et al. "Chemical genetic discovery of PARP targets reveals a role for PARP-1 in transcription elongation." Science.[Link]

• Jiang, H., et al. "Clickable NAD Analogues for Labeling Substrate Proteins of Poly(ADP-ribose) Polymerases." Journal of the American Chemical Society.[Link]

• Loring, H.S., et al. "A phase transition enhances the catalytic activity of SARM1, an NAD glycohydrolase involved in neurodegeneration." eLife. [Link]

• Carter-O'Connell, I., et al. "Identification of Protein Substrates of Specific PARP Enzymes Using Analog-Sensitive PARP Mutants and a 'Clickable' NAD+ Analog." PMC.[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. elifesciences.org [elifesciences.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Identification of Protein Substrates of Specific PARP Enzymes Using Analog-Sensitive PARP Mutants and a ‘Clickable’ NAD+ Analog - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing pH for 8-Propylthio NAD+ Dependent Enzyme Activity

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 8-propylthio NAD+ (sodium salt) and its dependent enzymes. Here, we address common challenges and provide systematic workflows to ensure reproducible and accurate results, with a core focus on the critical parameter of reaction pH.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the use of 8-propylthio NAD+ and the principles of pH optimization in enzymatic assays.

Q1: What is 8-propylthio NAD+ and how does it differ from native NAD+?

8-propylthio NAD+ is a synthetic analog of Nicotinamide Adenine Dinucleotide (NAD+).[1] It is modified at the 8th position of the adenine ring with a propylthio group. This modification can alter its chemical properties, including its redox potential and how it binds to NAD+-dependent enzymes.[2] Researchers often use such analogs to probe enzyme active sites, to develop specific enzyme inhibitors or activators, or as cofactors for engineered enzymes in synthetic biology pathways.[3][4]

Q2: Why is pH optimization so critical for my enzyme assay?

Optimizing pH is fundamental to any enzyme assay for several key reasons:

• Impact on Enzyme Structure: Extreme pH values can lead to the irreversible denaturation of an enzyme, destroying its three-dimensional structure and, consequently, its active site.[5][6]

• Ionization States: pH dictates the protonation state of amino acid residues within the enzyme's active site and on the substrate itself.[6][7] For catalysis to occur, these residues must be in the correct ionization state to bind the cofactor (8-propylthio NAD+) and substrate and to perform the catalytic reaction.

• Enzyme Activity Profile: Most enzymes exhibit a bell-shaped pH-activity profile, with a specific "optimal pH" at which they show maximum activity.[5][7] Operating at this optimum ensures the highest sensitivity and reproducibility in your assay. The optimal pH can vary significantly between different enzymes; for example, pepsin in the stomach functions best at a highly acidic pH of ~1.5, while trypsin in the small intestine prefers a slightly alkaline environment of ~8.[5]

Q3: How does pH affect the stability of the 8-propylthio NAD+ cofactor itself?

Like its parent molecule, NAD+, 8-propylthio NAD+ is susceptible to pH-dependent degradation. Generally, NAD+ and its analogs are most stable in slightly acidic to neutral solutions (pH ~4-7).[8][9] In alkaline conditions (pH > 8), the molecule becomes increasingly labile and can degrade, forming products that may act as enzyme inhibitors.[8][9] This degradation can lead to a loss of active cofactor concentration over the course of your experiment, resulting in non-linear reaction rates and inaccurate kinetic measurements. Therefore, it is crucial to consider the stability of the cofactor in your chosen buffer system.

Q4: I am starting a new project. What is a reasonable starting pH range to screen for my enzyme?

For an uncharacterized enzyme, a broad pH range should be screened initially. A common starting point is to test pH values from 4.0 to 10.0. This can be achieved by using a series of different buffer systems, each suitable for a specific portion of this range. For example, you could use citrate buffer for pH 4-6, phosphate buffer for pH 6-8, and Tris or glycine-KOH buffer for pH 8-10.[10][11] If prior information exists for the parent enzyme or a similar homolog, it is advisable to center your initial screen around its known optimal pH.

Section 2: Systematic pH Optimization Workflow

Achieving reliable and optimal enzyme activity requires a systematic approach. The following workflow provides a step-by-step protocol for determining the optimal pH for your 8-propylthio NAD+-dependent enzyme.

Workflow Diagram: pH Optimization Strategy

The diagram below outlines the logical flow for systematically identifying the optimal pH for your enzyme assay.

Caption: A systematic workflow for enzyme pH optimization.

Step-by-Step Experimental Protocol

1. Buffer Selection and Preparation:

• Principle: To accurately determine the pH optimum, you must use a series of buffers with overlapping ranges. Using a single buffer and titrating it far from its pKa will result in poor buffering capacity and unstable pH during the reaction.[11]

• Action: Prepare a set of 100 mM buffers to cover a wide pH range. See the table below for recommendations. Adjust the pH of each buffer at the temperature you will be running your assay, as the pKa of many buffers (especially Tris) is temperature-dependent.[11]

2. Initial Coarse pH Screen:

• Objective: To identify the approximate pH range of enzyme activity.

• Procedure: a. Set up a series of reactions in a 96-well plate or individual cuvettes. Each reaction should contain your chosen buffer at a specific pH (e.g., 4.0, 5.0, 6.0, 7.0, 8.0, 9.0, 10.0). b. Add your substrate and 8-propylthio NAD+ to each reaction vessel at their final desired concentrations. c. Crucially , set up parallel control reactions for each pH point that contain all components except the enzyme. This will allow you to measure any non-enzymatic background reaction. d. Equilibrate the reactions to the desired assay temperature. e. Initiate the reaction by adding a fixed amount of your enzyme. f. Measure the reaction rate by monitoring the change in absorbance or fluorescence over time. For reactions involving NAD+ analogs, this often involves monitoring the formation of the reduced cofactor (e.g., NADH analog) at ~340 nm.[2] g. Plot the initial velocity (rate) against pH to identify the approximate optimum.

3. Fine pH Screen (Refinement):

• Objective: To pinpoint the optimal pH with higher precision.

• Procedure: a. Based on the results from the coarse screen, choose the buffer system corresponding to the highest activity. b. Prepare a series of buffers within this narrower range, varying the pH in smaller increments (e.g., 0.2 pH units). For instance, if the coarse screen showed peak activity between pH 7.0 and 8.0, you would test pH 7.0, 7.2, 7.4, 7.6, 7.8, and 8.0. c. Repeat the enzyme assay as described above. d. Plot the results to determine the specific pH that yields the maximum activity. This is your optimal pH.[12]

Data Presentation: Recommended Buffer Systems

This table summarizes common biological buffers, their pKa values, and their effective pH ranges, which is essential for planning your screening experiments.[10][13]

Buffer Name	pKa at 25°C	Effective pH Range	Potential Interactions/Notes
Citrate	3.1, 4.8, 6.4	3.0 - 6.2	Can chelate metal ions (Mg²⁺, Ca²⁺).
MES	6.1	5.5 - 6.7	Good's buffer; minimal metal chelation.
Phosphate	7.2	5.8 - 8.0	Can inhibit some kinases. NADH is known to be less stable in phosphate buffer.[11][14]
HEPES	7.5	6.8 - 8.2	Common in cell culture and enzyme assays.[10][15]
Tris	8.1	7.5 - 9.0	pH is highly temperature-dependent. Can interfere with assays involving metal ions.[11]
Glycine-KOH	9.6	8.6 - 10.6	Often used for assays at higher pH values.[16]

Section 3: Troubleshooting Guide

Q: My enzyme shows very low or no activity across the entire pH range tested.

• Possible Cause 1: Cofactor or Substrate Instability.

  • Explanation: As discussed, 8-propylthio NAD+ can be unstable at alkaline pH. If your enzyme's true optimum is high, the cofactor may be degrading before it can be used.

  • Solution: Prepare your 8-propylthio NAD+ stock solution fresh in a slightly acidic or neutral buffer (e.g., pH 6-7) and add it to the reaction mixture immediately before adding the enzyme.[8] Also, verify the stability of your substrate across the tested pH range.

• Possible Cause 2: Incorrect Cofactor.

  • Explanation: The modification at the 8-position of the adenine ring might sterically hinder binding to the enzyme's active site, or the altered redox potential may not be suitable for the reaction.

  • Solution: As a positive control, run the assay with native NAD+ if the enzyme is known to accept it. If you see activity with NAD+ but not with the analog, it confirms the enzyme is active but has low or no specificity for 8-propylthio NAD+.

• Possible Cause 3: Missing Activator/Component.

  • Explanation: Some enzymes require a divalent metal cation (e.g., Mg²⁺, Mn²⁺) or another molecule for activity. Buffer components, like citrate or Tris, can sometimes chelate these essential ions.[11]

  • Solution: Review literature for the enzyme class you are working with. Test the addition of common cofactors like 5-10 mM MgCl₂ to your assay buffer.

Q: I am observing a high background signal in my "no-enzyme" controls, especially at higher pH values.

• Possible Cause: Non-enzymatic Reaction.

  • Explanation: The substrate or the 8-propylthio NAD+ cofactor may be inherently unstable at alkaline pH, leading to a chemical reaction that mimics the enzymatic one (e.g., non-enzymatic reduction of the cofactor).

  • Solution: This background rate must be measured for every pH point and subtracted from the rate of the corresponding enzyme-catalyzed reaction. If the background rate is very high (>25% of the enzymatic rate), the assay is not reliable at that pH. You may need to find alternative conditions or a different detection method.

Q: My results are not reproducible; the optimal pH seems to shift between experiments.

• Possible Cause 1: Buffer Temperature Dependence.

  • Explanation: The pH of some buffers, particularly Tris, changes significantly with temperature. If you prepare a pH 8.0 Tris buffer at 25°C but run your assay at 37°C, the actual pH will be lower (~7.6).

  • Solution: Always pH your buffers at the final experimental temperature.[11] Alternatively, use buffers with low temperature dependence, such as HEPES.

• Possible Cause 2: Inconsistent Reagent Preparation.

  • Explanation: Using old or improperly stored stocks of 8-propylthio NAD+ can lead to varying concentrations of the active cofactor between experiments.

  • Solution: Prepare fresh cofactor solutions for each experiment from a lyophilized powder. If storing solutions, aliquot and freeze at -80°C in a suitable, slightly acidic buffer.[9] Avoid repeated freeze-thaw cycles.

Q: The optimal pH I determined using 8-propylthio NAD+ is different from the published value for the enzyme with native NAD+. Is this normal?

• Explanation: Yes, this is entirely possible. The binding of the modified cofactor can alter the ionization state of key active site residues, which in turn can shift the apparent pH optimum of the reaction. The pKa values of amino acid side chains involved in catalysis can be perturbed by the local environment, and introducing the bulky, sulfur-containing propylthio group can change that environment compared to the native cofactor.

• Action: This is a valid and often interesting result. It provides insight into how the cofactor interacts with the active site and can be a key finding of your research. Document this shift and ensure your subsequent experiments using 8-propylthio NAD+ are performed at this newly determined optimum.

References

• Dalo Chem Life Sciences. (2024, November 7). What Are Some Common Biological Buffers Used In The Lab?. Available from: [Link]

• Chemistry LibreTexts. (2025, June 29). 10.7: The Effect of pH on Enzyme Kinetics. Available from: [Link]

• Patsnap Synapse. (2025, May 9). How to Choose the Right Buffer for Enzyme Activity Tests. Available from: [Link]

• IUBMB Nomenclature. Activation, pH, kinetics, mechanism, summary. Available from: [Link]

• Robinson, P. K. (2015). Enzymes: principles and biotechnological applications. Essays in Biochemistry, 59, 1–41. Available from: [Link]

• Marangoni, A. G. (2003, March). pH Dependence of Enzyme‐Catalyzed Reactions. ResearchGate. Available from: [Link]

• ReAgent Chemicals. (2025, October 9). How Do Biological Buffers Work? | The Science Blog. Available from: [Link]

• Chemistry LibreTexts. (n.d.). Chapter 6: Enzyme Principles and Biotechnological Applications. Available from: [Link]

• Hopax Fine Chemicals. (2019, February 13). The 9 best biological buffers for cell culture. Available from: [Link]

• Newman, J. C., & Egan, K. P. (2019). Universal buffers for use in biochemistry and biophysical experiments. Biophysical Reports, 1(1). Available from: [Link]

• Lu, Y., & Chini, E. N. (2018). Assays for NAD+-Dependent Reactions and NAD+ Metabolites. In Methods in Molecular Biology (pp. 131–142). Available from: [Link]

• Lu, Y., & Chini, E. N. (2018, August 16). Assays for NAD+-Dependent Reactions and NAD+ Metabolites: Methods and Protocols. Available from: [Link]

• ResearchGate. (2025, August 7). Recent advances in nicotinamide adenine dinucluotide (NAD+) analogs synthesis and their interactions with NAD+-dependent enzymes | Request PDF. Available from: [Link]

• Bhadane, R., et al. (2025, August 6). (PDF) ADP-ribosyltransferase-based biocatalysis of non-hydrolyzable NAD+ analogs. Available from: [Link]

• Pergolizzi, G., et al. (2018). NAD Analogs in Aid of Chemical Biology and Medicinal Chemistry. Molecules, 23(7), 1756. Available from: [Link]

• Jena Bioscience. Analogs and Derivatives of NAD. Available from: [Link]

• Wikipedia. Nicotinamide adenine dinucleotide. Available from: [Link]

• Xie, N., et al. (2020). NAD+ metabolism: Bioenergetics, signaling and manipulation for therapy. Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease, 1866(10), 165667. Available from: [Link]

• Mashimo, M., et al. (2018). Benchmark Analysis of Native and Artificial NAD+-Dependent Enzymes Generated by a Sequence-Based Design Method with or without Phylogenetic Data. Biochemistry, 57(25), 3459–3467. Available from: [Link]

• Wilson, A. D., et al. (2024, November 19). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. Catalysts, 11(11), 1391. Available from: [Link]

• Weckbecker, A., & Gröger, H. (2018). Influence of electrode potential, pH and NAD+ concentration on the electrochemical NADH regeneration. Scientific Reports, 8(1). Available from: [Link]

• Tishkov, V. I., & Popov, V. O. (2004). Effect of pH on kinetic parameters of NAD+- dependent formate dehydrogenase. Biochemistry (Moscow), 69(11), 1252-1258. Available from: [Link]

• Reddit. (2019, December 4). Stable physiological buffer to make NAD+ solution. Available from: [Link]

• Rajman, L., et al. (2018). Therapeutic potential of NAD-boosting molecules: the in vivo evidence. Cell Metabolism, 27(3), 529–547. Available from: [Link]

• Covarrubias, A. J., et al. (2021). NAD+ metabolism and its roles in cellular processes during ageing. Nature Reviews Molecular Cell Biology, 22(2), 119–141. Available from: [Link]

• Vascotto, C., et al. (2021). A Liposomal Formulation Enhances the Anti-Senescence Properties of Nicotinamide Adenine-Dinucleotide (NAD+) in Endothelial Cells and Keratinocytes. International Journal of Molecular Sciences, 22(17), 9518. Available from: [Link]

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Minimizing auto-hydrolysis of 8-propylthio NAD+ (sodium salt) in vitro

Technical Support Center: 8-Propylthio-NAD⁺ (Sodium Salt)

A Guide to Minimizing In Vitro Auto-Hydrolysis for Researchers and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What is 8-propylthio-NAD⁺, and why is its stability so critical?

8-Propylthio-NAD⁺ is a synthetic analog of Nicotinamide Adenine Dinucleotide (NAD⁺). The addition of a propylthio group at the 8th position of the adenine ring alters its chemical properties, often making it a potent and specific inhibitor or modulator of NAD⁺-dependent enzymes, such as sirtuins or PARPs.[1][2]

The stability of this molecule is paramount because its primary degradation pathway, auto-hydrolysis, cleaves the N-glycosidic bond. This cleavage separates the nicotinamide group from the ADP-ribose moiety, rendering the molecule inactive for its intended purpose.[3] The presence of hydrolysis byproducts can lead to experimental artifacts, inaccurate IC50 values, and non-reproducible results.

Q2: What is auto-hydrolysis, and what factors accelerate it?

Auto-hydrolysis is the non-enzymatic cleavage of the N-glycosidic bond that links the nicotinamide and ribose rings.[4] This reaction is primarily catalyzed by acid and accelerated by elevated temperatures.[4][5]

Several factors can significantly increase the rate of auto-hydrolysis in your experimental setup:

• Low pH: The N-glycosidic bond is highly susceptible to acid-catalyzed hydrolysis.[4][6] Solutions with a pH below 7.0 will dramatically accelerate degradation.

• Elevated Temperature: Higher temperatures provide the activation energy needed for the hydrolysis reaction to occur.[3][7] Storing solutions at room temperature or incubating them for extended periods at 37°C can lead to significant sample loss.

• Buffer Composition: Certain buffer species can participate in the hydrolysis reaction. For instance, phosphate buffers have been shown to accelerate the degradation of NAD(H) under specific conditions.[8][9][10]

• Presence of Contaminants: Divalent metal ions and microbial contamination can also contribute to the degradation of NAD⁺ and its analogs.

Q3: What are the optimal conditions for storing 8-propylthio-NAD⁺?

To ensure long-term stability and experimental consistency, adherence to strict storage protocols is essential.

Condition	Solid Form (Lyophilized Powder)	Stock Solution (in Buffer)
Temperature	-20°C or colder, desiccated.	-80°C for long-term storage.
Solvent/Buffer	N/A	10-50 mM Tris or HEPES buffer.[8][9]
pH	N/A	pH 7.5 - 8.5.[8][9]
Light	Store in the dark (amber vial).	Store in the dark (amber vial).
Aliquoting	Recommended to avoid repeated freeze-thaw cycles.	Prepare single-use aliquots to minimize freeze-thaw cycles.

Q4: How should I prepare my working solutions to maintain compound integrity?

The preparation of working solutions is a critical step where significant degradation can occur if not handled properly.

• Equilibration: Before opening, allow the vial of solid 8-propylthio-NAD⁺ to equilibrate to room temperature for 15-20 minutes. This prevents condensation from forming inside the vial, which can compromise the stability of the powder.

• Reconstitution: Reconstitute the solid material in a pre-chilled, high-purity, sterile buffer (e.g., Tris or HEPES, pH 7.5-8.5).[8][9] Avoid using water, as its pH can be slightly acidic from dissolved CO₂.

• Concentration: Prepare a concentrated stock solution (e.g., 10-50 mM) to minimize the volume added to your final assay, thereby reducing any potential buffer effects.

• Aliquoting: Immediately after reconstitution, divide the stock solution into single-use aliquots in low-protein-binding tubes.

• Storage: Snap-freeze the aliquots in liquid nitrogen or a dry ice/ethanol bath and transfer them to -80°C for long-term storage. For daily use, aliquots can be stored at -20°C for a few weeks, but -80°C is strongly preferred.

Q5: How can I detect and quantify the degradation of my 8-propylthio-NAD⁺ sample?

Verifying the integrity of your compound is a self-validating step that builds confidence in your results. The most reliable method is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.

• Principle: The intact 8-propylthio-NAD⁺ will have a different retention time than its hydrolysis products (nicotinamide and 8-propylthio-ADP-ribose).

• Method: A C18 column with a gradient of an aqueous buffer (e.g., 100 mM potassium phosphate, pH 6.0) and an organic solvent (e.g., methanol or acetonitrile) is typically effective.

• Detection: Monitor the elution profile at approximately 260 nm. The purity can be calculated by integrating the peak area of the parent compound relative to the total area of all peaks.

Troubleshooting Guide

Problem: My experimental results are inconsistent or show a loss of compound potency over time.

• Possible Cause: This is a classic sign of 8-propylthio-NAD⁺ degradation. The auto-hydrolysis of your stock or working solutions leads to a lower effective concentration of the active compound in your assay.

• Solutions:

  • Verify Stock Integrity: Analyze an aliquot of your stock solution via HPLC-UV to determine its purity. If degradation exceeds 5-10%, it is highly recommended to discard the stock and prepare a fresh one from solid material.

  • Implement Strict Aliquoting: If you are not already doing so, switch to a single-use aliquot system. Repeated freeze-thaw cycles of a master stock are a common source of degradation.

  • Minimize Incubation Time: For kinetic assays, ensure that the compound is added as close to the measurement time as possible. For long-term incubations (hours to days), consider the stability at your incubation temperature and pH. It may be necessary to replenish the compound during the experiment.

  • Buffer Check: Confirm that your assay buffer is within the optimal pH range of 7.5-8.5. If using a phosphate-based buffer, consider switching to Tris or HEPES, which are generally more inert for NAD⁺ analogs.[8][9]

Problem: I observe a high background signal or unexpected enzymatic activity in my negative controls.

• Possible Cause: The hydrolysis products of 8-propylthio-NAD⁺, particularly 8-propylthio-ADP-ribose, could interfere with your assay. Depending on the system, ADP-ribose moieties can sometimes interact with proteins or detection reagents, leading to non-specific signals.

• Solutions:

  • Confirm Purity: Use HPLC-UV to check for the presence of significant degradation peaks.

  • Run a "Degraded Control": Intentionally degrade a small sample of your 8-propylthio-NAD⁺ by heating it in an acidic buffer (e.g., pH 4.0 at 60°C for 1 hour). Run this fully degraded sample in your assay as a control. If it reproduces the high background, you have confirmed the source of the interference.

  • Source New Material: If your compound is significantly degraded upon arrival or after initial reconstitution, contact your supplier. It may be necessary to source a new lot of the material.

Visualizations and Protocols

Diagram: Auto-Hydrolysis of 8-Propylthio-NAD⁺

Caption: The acid- and heat-catalyzed hydrolysis of 8-propylthio-NAD⁺.

Experimental Workflow: Recommended Handling & Storage Protocol

Caption: Step-by-step workflow for optimal compound handling and storage.

Protocol: HPLC-UV Purity Assessment

This protocol provides a general method for assessing the purity of 8-propylthio-NAD⁺. It may require optimization for your specific HPLC system.

1. Materials:

• HPLC system with a UV detector and a C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 100 mM potassium phosphate, pH 6.0.

• Mobile Phase B: 100% Methanol or Acetonitrile.

• Sample: 10 µL of a ~1 mM solution of 8-propylthio-NAD⁺ in water or Mobile Phase A.

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Column Temperature: 25°C.

• Gradient:

  Time (min)	% Mobile Phase B
  0.0	2%
  20.0	30%
  22.0	95%
  25.0	95%
  26.0	2%

  | 30.0 | 2% |

3. Procedure:

• Equilibrate the column with the initial conditions (98% A, 2% B) for at least 15 minutes.

• Inject 10 µL of your sample.

• Run the gradient method as described above.

• Identify the peaks. Nicotinamide will be an early, sharp peak. The 8-propylthio-ADP-ribose product will likely elute before the parent 8-propylthio-NAD⁺ compound.

• Integrate the area of all peaks. Calculate purity as: (Area of Parent Peak / Total Area of All Peaks) * 100.

References

• Croteau, D. L., et al. (2021). NAD+ metabolism and its roles in cellular processes during ageing. Nature Reviews Molecular Cell Biology. Available at: [Link]

• Kulik, M. V., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. Publications. Available at: [Link]

• Zimmerman, S. B. (1964). The Effect of pH on the Stability of the Diphosphopyridine Nucleotides and their Analogs. Journal of Biological Chemistry. Available at: [Link]

• Kochetkov, N. K., & Budovskii, E. I. (Eds.). (1972). Organic Chemistry of Nucleic Acids Part B. Springer US. Available at: [Link]

• Chapman, J. D., et al. (2012). Quantitative Analysis of Bioactive NAD+ Regenerated by NADH Electro-oxidation. Analytical Chemistry. Available at: [Link]

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• 4. Hydrolysis of N-glycosidic Bonds [tud.ttu.ee]
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Reference Data & Comparative Studies

Comparing 8-propylthio NAD+ (sodium salt) with other NAD+ analogs for PARP assays

The identification of specific substrates for individual Poly(ADP-ribose) polymerase (PARP) family members has historically been a significant challenge in chromatin biology and drug development. Because mammalian cells express 17 different PARPs with highly overlapping substrate profiles, traditional assays using native NAD+ or pan-PARP analogs cannot definitively assign a PARylated protein to a specific PARP isoform.

To overcome this, chemical genetic approaches—specifically the analog-sensitive PARP (asPARP) system—have revolutionized target identification. At the forefront of this methodology is 8-propylthio NAD+ (8-pT-NAD+) (sodium salt), a sterically bulky NAD+ analog designed to be rejected by wild-type PARPs but accepted by engineered PARP mutants [1].

As a Senior Application Scientist, I have structured this guide to objectively compare 8-pT-NAD+ with other leading NAD+ analogs, dissect the causality behind experimental design, and provide self-validating protocols to ensure absolute specificity in your PARP assays.

Mechanistic Causality: The "Bump-and-Hole" Strategy

The utility of 8-pT-NAD+ is rooted in steric engineering. In wild-type PARP1, the adenine ring of the NAD+ cofactor binds in a tight hydrophobic pocket. The C8 position of the adenine ring is in close proximity to a "gatekeeper" amino acid residue (e.g., Leucine 877 in PARP1).

If you introduce a bulky "bump" at the C8 position—such as the propylthio group in 8-pT-NAD+—it creates a severe steric clash, rendering the analog completely inactive against wild-type PARPs. However, by mutating the gatekeeper residue to a smaller amino acid (e.g., Alanine), you create a structural "hole." This engineered asPARP can now seamlessly accommodate 8-pT-NAD+, creating an orthogonal enzyme-substrate pair [1][4].

Figure 1: The chemical genetics logic of the asPARP system utilizing 8-pT-NAD+.

Comparative Analysis of NAD+ Analogs

When designing a PARP assay, selecting the correct NAD+ analog dictates the resolution of your data. While 8-pT-NAD+ is the gold standard for screening gatekeeper mutations and establishing isoform-specific activity, other analogs offer distinct advantages for wild-type profiling or direct affinity purification.

Quantitative & Qualitative Comparison Table

Feature / Metric	8-Propylthio NAD+ (8-pT-NAD+)	3'-Azido-NAD+ (3'-N3-NAD+)	6-Alkyne-NAD+	Biotinylated NAD+
Primary Application	asPARP gatekeeper screening [1]	WT PARP1 specific labeling [2]	General pan-PARP labeling [3]	Direct affinity purification
Target Enzyme	Engineered asPARP Mutants	Wild-Type PARP1	Wild-Type PARPs (Broad)	Wild-Type PARPs (Broad)
Isoform Specificity	Absolute (Single engineered PARP)	High (Strong PARP1 preference)	Low (Modifies all active PARPs)	Low (Modifies all active PARPs)
Steric Hindrance	High (Requires mutated active site)	Low (Tolerated by WT PARP1)	Moderate	Very High (Reduces kcat​/Km​ )
Downstream Processing	Used for kinetic validation / screening	CuAAC Click Chemistry	CuAAC Click Chemistry	Direct Streptavidin Pulldown
Cell Permeability	Impermeable (Requires lysate/permeabilization)	Impermeable	Impermeable	Impermeable

Strategic Takeaway: Use 8-pT-NAD+ when your experimental mandate is to definitively prove that a specific protein is a direct substrate of a single PARP isoform (e.g., proving NELF is a direct target of PARP1, not PARP2) [1]. Conversely, if you are profiling the endogenous activity of wild-type PARP1 in a disease model without genetic manipulation, 3'-Azido-NAD+ is the superior choice due to its inherent WT PARP1 specificity [2].

Self-Validating Experimental Protocols

To ensure scientific integrity, any assay utilizing 8-pT-NAD+ must be treated as a self-validating system. The absence of signal in the wild-type control is just as critical as the presence of signal in the mutant experimental group.

Protocol A: Screening asPARP Gatekeeper Mutants with 8-pT-NAD+

This protocol validates that your engineered PARP mutant successfully accommodates the bulky analog while the wild-type enzyme completely rejects it.

Step-by-Step Methodology:

• Protein Preparation: Express and purify recombinant Wild-Type (WT) PARP and the candidate gatekeeper mutant (e.g., PARP1 L877A) from insect cells or E. coli.

• Reaction Setup: Prepare two parallel reaction sets in PARP assay buffer (50 mM Tris-HCl pH 8.0, 50 mM NaCl, 10 mM MgCl2​ , 1 mM DTT).

  • Set 1 (Control): 100 nM WT PARP + 100 µM 8-pT-NAD+ + 100 ng activating DNA (e.g., sheared salmon sperm DNA).

  • Set 2 (Experimental): 100 nM asPARP mutant + 100 µM 8-pT-NAD+ + 100 ng activating DNA.

• Incubation: Incubate at 30°C for 30–60 minutes.

• Byproduct Quantification (Readout): Because standard anti-PAR antibodies may not efficiently recognize bulky 8-propylthio-PAR chains, employ a fluorometric nicotinamide release assay. The cleavage of 8-pT-NAD+ releases native nicotinamide, which can be converted to a fluorescent signal using a coupled enzyme system (e.g., nicotinamidase/GDH).

• Validation Checkpoint: The WT PARP reaction must yield a baseline signal identical to a no-enzyme blank. If WT PARP shows activity, the analog concentration is too high, or the analog is contaminated with native NAD+.

Protocol B: Orthogonal Target Identification Workflow

Once the gatekeeper mutant is validated with 8-pT-NAD+, researchers typically transition to a clickable bulky analog (e.g., 8-Bu(3-yne)T-NAD+) to isolate the targets from complex lysates [4].

Figure 2: End-to-end workflow for isoform-specific PARP target identification.

Step-by-Step Methodology:

• Lysate Preparation: Generate cell lysates (e.g., HeLa or MEF) in a mild lysis buffer. Deplete endogenous NAD+ via dialysis or gel filtration to prevent competition.

• Orthogonal Labeling: Spike the lysate with 500 nM recombinant asPARP and 250 µM of a clickable bulky analog (e.g., 8-Bu(3-yne)T-NAD+). Incubate at 30°C for 2 hours.

• Precipitation: Terminate the reaction and precipitate proteins using chloroform/methanol to remove unreacted NAD+ analog.

• Click Chemistry (CuAAC): Resuspend the protein pellet in 1% SDS. Add click reagents: 100 µM Biotin-Azide, 1 mM CuSO4​ , 1 mM THPTA ligand, and 5 mM Sodium Ascorbate. React for 1 hour at room temperature.

• Enrichment & Elution: Capture biotinylated proteins using streptavidin agarose beads. Wash stringently (1% SDS, 8 M Urea) to remove non-covalent interactors. Elute via reduction (if using a cleavable biotin linker) or boil in Laemmli buffer.

• Analysis: Resolve by SDS-PAGE for immunoblotting or process for LC-MS/MS to identify the specific substrates.

Conclusion

The selection of an NAD+ analog is not merely a reagent choice; it is a fundamental determinant of assay resolution. 8-propylthio NAD+ remains the foundational molecule for establishing analog-sensitive PARP systems. By leveraging the steric clash between the bulky C8-propylthio group and the wild-type PARP active site, researchers can bypass the redundancy of the 17-member PARP family and map direct, isoform-specific signaling networks with absolute confidence.

References

• Gibson, B. A., Zhang, Y., Jiang, H., Hussey, K. M., Shrimp, J. H., Lin, H., Schwede, F., Yu, Y., & Kraus, W. L. (2016).
• RSC Publishing / NIH PMC. (2022). Discovery of an NAD+ analogue with enhanced specificity for PARP1. Chemical Science.
• MDPI. (2019). NAD Analogs in Aid of Chemical Biology and Medicinal Chemistry. Molecules.
• eLife. (2021). Identification of PARP-7 substrates reveals a role for MARylation in microtubule control in ovarian cancer cells. eLife Sciences.

Mass spectrometry validation protocols for 8-propylthio NAD+ (sodium salt)

As a Senior Application Scientist, I approach the mass spectrometry (MS) validation of 8-substituted Nicotinamide Adenine Dinucleotide (NAD+) analogs not merely as a routine quality control task, but as a complex physicochemical puzzle. The synthesis and application of 8-substituted NAD+ derivatives have revolutionized our ability to probe NAD-dependent enzymes, including sirtuins, PARPs, and CD38[1]. Among these, 8-propylthio NAD+ serves as a potent, membrane-permeable tool compound.

However, validating its structural integrity via LC-MS/MS presents two distinct analytical challenges: the inherently labile nicotinamide riboside bond, which complicates chromatographic recovery[1], and the sodium salt formulation, which induces severe ion suppression. This guide provides a definitive, self-validating analytical framework for 8-propylthio NAD+ (sodium salt), objectively comparing its performance against native NAD+ and the widely used 8-bromo-NAD+ precursor.

Comparative Analytical Profiling

To establish a robust MS method, we must first understand how the C8-propylthio substitution alters the molecule's physicochemical behavior compared to its alternatives. The addition of the propylthio group increases the molecule's hydrophobicity, yet the core pyrophosphate backbone remains highly polar.

Table 1: Physicochemical and MS Properties of NAD+ Variants

Parameter	Native NAD+	8-Bromo-NAD+	8-Propylthio NAD+ (Sodium Salt)
Modification	None	C8-Bromination	C8-Propylthio substitution
Mass Shift (Δm)	0 Da	+78 / +80 Da (Isotopic doublet)	+74 Da
Enzymatic Utility	Universal redox cofactor	Sirtuin inhibitor & synthetic probe	Enhanced membrane permeability, CD38 antagonist
Primary MS Challenge	Isobaric interference (NADH M+0/M+2 overlap)	Complex isotopic pattern interpretation	Severe sodium adducts ([M-2H+Na]-) causing signal suppression
Chromatographic Behavior	Highly polar, poor RP retention	Moderately polar	Increased hydrophobicity, but salt limits resolution

Mechanistic Workflow: Overcoming the Sodium Salt Challenge

Sodium salts are notoriously problematic in electrospray ionization (ESI). Na+ ions competitively bind to the phosphate backbone of NAD+ analogs, creating a heterogeneous population of adducts (e.g., [M-H+Na]+, [M-2H+2Na]+). This divides the ion current, drastically reducing the limit of detection (LOD) and complicating MS/MS precursor selection. To counter this, we must implement a workflow that actively decouples the analyte from its counter-ion prior to ionization.

Fig 1: Self-validating LC-MS/MS workflow for sodium salt removal and intact analog analysis.

Experimental Protocols: A Self-Validating System

Protocol 1: Solid-Phase Extraction (SPE) Desalting

Causality: Direct injection of the sodium salt into the MS source guarantees signal suppression. We utilize Weak Anion Exchange (WAX) SPE to selectively retain the negatively charged pyrophosphate backbone of 8-propylthio NAD+ while washing away Na+ ions. Methodology:

• Condition a WAX SPE cartridge with 1 mL methanol, followed by 1 mL MS-grade water.

• Dilute 8-propylthio NAD+ (sodium salt) in 10 mM ammonium acetate (pH 6.0) to ensure the phosphate groups are fully ionized.

• Load the sample onto the cartridge at a flow rate of 1 mL/min.

• Wash with 2 mL of 5% methanol in water to elute sodium ions and unbound impurities.

• Elute the desalted analog using 1 mL of 5% ammonium hydroxide in methanol.

• Lyophilize and reconstitute in 50% acetonitrile for HILIC injection.

Self-Validation Check: Monitor the Na+ cluster baseline in the MS1 full scan. A successful SPE protocol will yield a >95% reduction in [M-H+Na]+ adducts, shifting the base peak entirely to the protonated [M+H]+ or deprotonated[M-H]- species.

Protocol 2: Low-Temperature Z-HILIC LC-MS/MS

Causality: NAD+ analogs possess extreme polarity (log D < -15) and elute in the void volume of standard Reversed-Phase (C18) columns[2]. While ion-pairing agents can force retention, they permanently contaminate MS systems. We employ Zwitterionic Hydrophilic Interaction Liquid Chromatography (Z-HILIC) to achieve orthogonal retention via hydrophilic partitioning[3]. Furthermore, the nicotinamide riboside bond is highly susceptible to thermal degradation; thus, sub-ambient column temperatures are required[4]. Methodology:

• Column: Z-HILIC (2.1 × 150 mm, 1.7 µm particle size).

• Mobile Phase A: 20 mM Ammonium Acetate in Water (pH 6.8).

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Start at 90% B, hold for 2 min, ramp to 40% B over 10 min, hold for 3 min, return to 90% B.

• Column Temperature: Maintain strictly at 4 °C to 10 °C to prevent on-column cleavage of the nicotinamide moiety[4].

• Ionization: ESI Positive mode (capillary voltage 3.0 kV, desolvation temp 350 °C).

Self-Validation Check: Spike the sample with 13C5-NAD+ as an internal standard[3]. The co-elution of the internal standard with the target analyte validates that any observed signal variations are due to matrix effects rather than column degradation or instrument drift.

Data Interpretation & Fragmentation Logic

The ultimate proof of structural integrity lies in the MS/MS fragmentation pattern. The collision-induced dissociation (CID) of 8-propylthio NAD+ follows a highly predictable, self-validating logic.

Fig 2: ESI-MS/MS collision-induced dissociation logic for 8-substituted NAD+ analogs.

Mechanistic Breakdown: The weakest point in the NAD+ scaffold is the N-glycosidic bond linking the nicotinamide ring to the ribose[1]. Upon CID, this bond cleaves instantly, yielding a characteristic m/z 136.1 fragment (protonated nicotinamide). The neutral loss of nicotinamide leaves the 8-propylthio-adenosine diphosphate ribose (ADPr) fragment. Subsequent higher-energy collisions cleave the pyrophosphate bond, yielding the 8-propylthio-AMP derivative.

By monitoring the Multiple Reaction Monitoring (MRM) transition from the parent ion to m/z 136.1, we confirm the presence of the intact cofactor. By monitoring the transition to the 8-propylthio-AMP fragment, we confirm the specific C8-substitution. Crucial Failure Check: If the m/z 136.1 fragment is detected at the solvent front rather than the analyte's expected retention time, it indicates pre-column degradation—proving that the detected signal is an artifact rather than the intact parent molecule.

References

• Title: Two-Step Synthesis of Novel, Bioactive Derivatives of the Ubiquitous Cofactor Nicotinamide Adenine Dinucleotide (NAD) | Journal of Medicinal Chemistry - ACS Publications Source: acs.org URL: [Link]

• Title: Zic-HILIC MS/MS Method for NADomics Provides Novel Insights into Redox Homeostasis in Escherichia coli BL21 Under Microaerobic and Anaerobic Conditions - PMC Source: nih.gov URL: [Link]

• Title: Low-temperature HILIC provides enhanced separations and stability for LC-MS- based metabolomics Source: biorxiv.org URL: [Link]

• Title: A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications Source: nih.gov URL: [Link]

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• 4. biorxiv.org [biorxiv.org]

Differences between 8-propylthio NAD+ and 8-bromo NAD+ in biochemical research

Comparative Guide: 8-Propylthio NAD+ vs. 8-Bromo NAD+ in Calcium Signaling and Receptor Research

Executive Summary

In the study of nucleotide-dependent calcium signaling, modifying the nicotinamide adenine dinucleotide (NAD+) scaffold has yielded powerful pharmacological tools. Substitutions at the C-8 position of the adenine ring are particularly critical. By introducing steric bulk (such as a bromine atom or a propylthio group), the glycosidic bond is forced from its native anti conformation into a syn conformation. This structural flip is the mechanistic foundation that converts downstream metabolites from natural channel agonists into highly specific, competitive antagonists [1].

This guide provides a rigorous comparison between two prominent analogs: 8-bromo NAD+ (8-Br-NAD+) and 8-propylthio NAD+ (8-pT-NAD+) , detailing their biochemical properties, downstream signaling applications, and validated experimental workflows.

Structural and Mechanistic Divergence

While both molecules serve as precursors for cyclic ADP-ribose (cADPR) and ADP-ribose (ADPR) analogs, their distinct C-8 substituents dictate their pharmacokinetic behavior and receptor binding affinities.

• 8-Bromo NAD+ (8-Br-NAD+) : Featuring a halogen substitution, 8-Br-NAD+ is a direct prodrug and enzymatic substrate. When metabolized by the ADP-ribosyl cyclase activity of CD38, it yields 8-Br-cADPR , a potent, cell-permeant antagonist of Ryanodine Receptors (RyR) that blocks Ca2+ release from the endoplasmic reticulum [2]. Alternatively, hydrolysis via NADase generates 8-Br-ADPR , the first identified specific antagonist of the NUDT9H domain of the TRPM2 channel [1].

• 8-Propylthio NAD+ (8-pT-NAD+) : This analog incorporates a bulkier, highly hydrophobic propylthio chain (-S-CH2-CH2-CH3). The increased lipophilicity significantly enhances passive membrane permeability compared to the bromo-analog. It is similarly converted into 8-pT-cADPR . The extended hydrophobic bulk alters binding kinetics within the hydrophobic pockets of target receptors, making it an exceptional tool for screening novel NAD+ receptor proteins and poly(ADP-ribose) polymerase (PARP) targets where prolonged intracellular half-life is required [4].

Fig 1: Metabolic conversion of 8-substituted NAD+ analogs into calcium signaling antagonists.

Comparative Performance Data

To facilitate reagent selection, the following table summarizes the quantitative and qualitative differences between the two analogs.

Feature	8-Bromo NAD+ (8-Br-NAD+)	8-Propylthio NAD+ (8-pT-NAD+)
C-8 Substituent	Bromine (-Br)	Propylthio (-S-CH2-CH2-CH3)
Steric Bulk	Moderate (Van der Waals radius ~1.85 Å)	High (Extended aliphatic chain)
Lipophilicity / Permeability	Moderate (Often requires microinjection or esterification)	High (Enhanced passive cellular diffusion)
Primary Active Metabolites	8-Br-cADPR, 8-Br-ADPR	8-pT-cADPR, 8-pT-ADPR
Target Receptors	RyR (via cADPR), TRPM2 (via ADPR)	RyR, NAD+ Receptor Proteins, PARP
Primary Application	TRPM2/RyR antagonism, Neutrophil chemotaxis inhibition [2]	High-throughput screening of NAD+ receptors [4]

Validated Experimental Protocols

Protocol A: Chemoenzymatic Synthesis of Antagonists

Causality & Rationale: Direct chemical synthesis of cADPR or ADPR analogs is notoriously inefficient due to the lability of the pyrophosphate linkage. Utilizing the natural catalytic efficiency of CD38 or NADase provides a self-validating, high-yield route that preserves the structural integrity of the dinucleotide [1].

• Substrate Preparation : Dissolve the 8-substituted NAD+ analog (8-Br-NAD+ or 8-pT-NAD+) in 20 mM HEPES buffer (pH 7.2) to a final concentration of 1 mM.

• Enzymatic Conversion :

  • To generate cADPR antagonists: Add 1–2 µg/mL of recombinant Aplysia californica ADP-ribosyl cyclase.

  • To generate ADPR antagonists: Add NADase (e.g., from Neurospora crassa).

• Incubation & Kinetic Monitoring : Incubate at 25°C for 2–4 hours. Self-Validation Step: Extract 10 µL aliquots every 30 minutes and analyze via reverse-phase HPLC (C18 column, 0.1 M triethylammonium acetate/methanol gradient) to confirm the disappearance of the NAD+ peak and the emergence of the product peak.

• Purification : Collect the fraction corresponding to the active metabolite, lyophilize, and store at -80°C to prevent spontaneous hydrolysis.

Protocol B: Electrophysiological Validation of TRPM2 Inhibition

Causality & Rationale: Because 8-substituted ADPRs act as competitive antagonists at the NUDT9H domain of TRPM2, they must be introduced directly into the cytosol at a stoichiometric excess relative to endogenous or co-applied ADPR to effectively outcompete agonist binding [1].

• Cell Preparation : Culture HEK293 cells stably expressing human TRPM2.

• Intracellular Delivery (Patch Pipette) : Prepare an intracellular pipette solution containing 100 µM native ADPR (the agonist) and 900 µM of the synthesized 8-Br-ADPR or 8-pT-ADPR (the antagonist). Note: The 9-fold excess is critical to saturate the binding pocket and observe near-complete inhibition.

• Recording : Establish the whole-cell patch-clamp configuration. Apply voltage ramps from -100 mV to +100 mV over 200 ms.

• Data Validation : A successful blockade is confirmed by the suppression of the characteristic outward-rectifying TRPM2 current at +15 mV, compared to control cells infused with 100 µM ADPR alone.

Fig 2: Standardized experimental workflow for synthesizing and validating 8-substituted analogs.

Conclusion & Selection Guide

For researchers investigating the immediate biophysical properties of TRPM2 or RyR channels, 8-bromo NAD+ remains the gold standard precursor due to its well-characterized pharmacokinetic profile and extensive literature backing. However, for drug development professionals designing high-throughput screening assays for NAD+ receptor proteins, or requiring enhanced intracellular retention and membrane permeability without microinjection, 8-propylthio NAD+ offers a superior, highly lipophilic alternative.

References

• Moreau, C., et al. (2013). "Structure–Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2) Channel: Rational Design of Antagonists." Journal of Medicinal Chemistry, 56(24), 10079-10102.[Link]

• Partida-Sánchez, S., et al. (2001). "Cyclic ADP-ribose production by CD38 regulates intracellular calcium release, extracellular calcium influx and chemotaxis in neutrophils and is required for bacterial clearance in vivo." Nature Medicine, 7(11), 1209-1216.[Link]

Structural Validation and Performance Comparison of 8-Propylthio NAD⁺ (Sodium Salt) via NMR Spectroscopy

Target Audience: Researchers, structural biologists, and drug development professionals. Content Type: Technical Comparison Guide & Experimental Protocol

Executive Summary

The development of mechanistic probes for NAD⁺-consuming enzymes—such as Sirtuins, Poly(ADP-ribose) polymerases (PARPs), and CD38/ADP-ribosyl cyclases (ADPRC)—relies heavily on structurally modified dinucleotides. 8-propylthio NAD⁺ (sodium salt) , commonly abbreviated as 8-pT-NAD⁺, is a highly specialized analog modified at the C8 position of the adenine ring.

Unlike standard β-NAD⁺, which freely rotates around its glycosidic bond, the bulky propylthio substitution strictly enforces a syn conformation[1]. This conformational locking makes 8-pT-NAD⁺ an invaluable comparative tool for determining the active-site requirements of NAD⁺-dependent enzymes. This guide provides a comprehensive framework for the structural validation of 8-pT-NAD⁺ using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy, objectively comparing its spectral and functional profile against standard β-NAD⁺ and 8-Bromo-NAD⁺.

Mechanistic Grounding: The Causality of C8 Substitution

To understand the utility of 8-pT-NAD⁺, one must examine the causality behind its design. The biological activity of NAD⁺ is heavily dictated by the torsion angle ( χ ) of the glycosidic bond connecting the adenine base to its ribose sugar.

• Standard β-NAD⁺: Exists in a dynamic equilibrium between syn and anti conformations in solution. Enzymes like Sirtuins (SIRT1/SIRT2) strictly require the adenine ring to adopt the anti conformation within their catalytic pockets to proceed with deacetylation[1].

• 8-Substituted Analogs (8-pT-NAD⁺ & 8-Br-NAD⁺): The introduction of a substituent at the C8 position creates a severe steric clash with the ribose ring if the molecule attempts to rotate into the anti state. Consequently, 8-pT-NAD⁺ is locked in the syn conformation[1].

Because Sirtuins cannot accommodate the syn conformation, 8-pT-NAD⁺ acts as an enzymatic block or selective probe, whereas enzymes with more permissive active sites (like CD38/ADPRC) can readily process it into 8-propylthio-cyclic ADP-ribose (8-pT-cADPR), a potent calcium signaling modulator.

Differential enzymatic processing of 8-pT-NAD+ based on syn/anti conformational requirements.

Comparative Structural Validation (NMR Data)

High-resolution ¹H NMR is the gold standard for validating the structural integrity and purity of NAD⁺ analogs. Because NAD⁺ is highly water-soluble, spectra must be acquired in D₂O to prevent the massive H₂O solvent peak from obscuring the critical sugar protons (H1', H2', H3', H4', H5')[2].

The most definitive proof of successful C8 substitution is the complete disappearance of the Adenine H8 proton singlet , which typically resonates at ~8.43 ppm in standard β-NAD⁺[2].

Table 1: ¹H NMR Chemical Shift Comparison (in D₂O, pD 6.5)

Note: Chemical shifts ( δ ) are expressed in ppm relative to an internal standard (e.g., sucrose at 5.42 ppm or DSS). Data synthesized from established nucleotide NMR profiles[2][3].

Proton Assignment	Standard β-NAD⁺ ( δ ppm)	8-Bromo-NAD⁺ ( δ ppm)	8-Propylthio-NAD⁺ ( δ ppm)	Diagnostic Significance
Nicotinamide H2	9.34 (s)	~9.34 (s)	~9.34 (s)	Confirms intact nicotinamide ring.
Nicotinamide H6	9.15 (d)	~9.15 (d)	~9.15 (d)	Confirms intact nicotinamide ring.
Nicotinamide H4	8.84 (d)	~8.84 (d)	~8.84 (d)	Confirms intact nicotinamide ring.
Adenine H8	8.43 (s)	Absent	Absent	Primary validation of C8 substitution.
Adenine H2	8.14 (s)	~8.15 (s)	~8.12 (s)	Confirms intact adenine core.
Ribose H1' (Ade)	6.01 (d)	~6.15 (d)	~6.20 (d)	Downfield shift indicates syn conformation.
Propylthio -S-CH₂-	Absent	Absent	~3.30 (t)	Confirms presence of propylthio moiety.
Propylthio -CH₂-	Absent	Absent	~1.75 (m)	Confirms presence of propylthio moiety.
Propylthio -CH₃	Absent	Absent	~1.02 (t)	Confirms presence of propylthio moiety.

Data Interpretation & Causality

• The H8 Disappearance: In 8-Br-NAD⁺ and 8-pT-NAD⁺, the electrophilic substitution at C8 replaces the proton. The absence of the 8.43 ppm peak is the primary metric for reaction completion during synthesis[2][3].

• Ribose H1' Deshielding: The H1' proton on the adenine-linked ribose shifts downfield (from ~6.01 ppm to ~6.20 ppm). This is a direct consequence of the forced syn conformation, which alters the anisotropic shielding environment provided by the adenine ring's π -system[3].

• Aliphatic Signatures: The distinct triplet-multiplet-triplet pattern in the upfield region (1.0–3.3 ppm) validates the intact propyl chain of the thioether linkage, distinguishing it from halogenated alternatives like 8-Br-NAD⁺.

Experimental Protocol: Self-Validating NMR Workflow

To ensure reproducibility and quantitative accuracy, the NMR sample preparation must control for pH, ionic strength, and longitudinal relaxation times ( T1​ ). The phosphate backbone of NAD⁺ is highly sensitive to pH fluctuations, which can cause chemical shift drifting.

Step-by-Step Methodology

• Lyophilization: Dissolve 2–5 mg of 8-pT-NAD⁺ (sodium salt) in HPLC-grade water and lyophilize overnight to remove residual protonated solvents.

• Buffer Preparation: Prepare a 50 mM Sodium Phosphate (NaPi) buffer in 99.9% D₂O. Adjust the pD to 6.5 (Note: pD = pH meter reading + 0.4)[2]. This specific pH prevents the degradation of the nicotinamide riboside linkage, which is unstable in highly alkaline conditions.

• Reconstitution & Internal Standard: Reconstitute the lyophilized powder in 600 µL of the D₂O buffer. Add 1 mM sucrose ( δ 5.42 ppm) or DSS as an internal chemical shift reference and concentration standard[2].

• Acquisition Parameters:

  • Acquire spectra at 298 K on a high-field spectrometer (e.g., 600 MHz or 700 MHz).

  • Crucial Causality: NAD⁺ protons have long T1​ relaxation times. To achieve accurate quantitative integration (e.g., proving a 1:1 ratio of propylthio groups to the adenine core), the relaxation delay ( D1​ ) must be set to at least 5 times the longest T1​ in the molecule (typically requiring a delay of >60 seconds)[2].

• Data Processing: Apply a 0.3 Hz exponential line broadening function, Fourier transform, and phase correct. Integrate the Nicotinamide H2 peak (1H) against the Propylthio -CH₃ peak (3H) to confirm structural stoichiometry.

Workflow for quantitative 1H NMR structural validation of 8-substituted NAD+ analogs.

Performance Comparison: 8-pT-NAD⁺ vs. Alternatives

When selecting an NAD⁺ analog for biochemical screening[4], researchers must weigh structural stability against enzymatic compatibility.

• Standard β-NAD⁺: The natural substrate. Highly susceptible to rapid cleavage by ubiquitous NADases (e.g., CD38, PARPs, Sirtuins). Poor half-life in complex biological lysates.

• 8-Bromo-NAD⁺: A widely used syn-locked analog. The bromo group is electron-withdrawing and relatively small. While it effectively blocks Sirtuin activity, the C-Br bond can be susceptible to nucleophilic displacement or photolytic degradation over long assay periods[5].

• 8-Propylthio-NAD⁺ (8-pT-NAD⁺): The thioether linkage is highly chemically stable. The propyl group adds significant lipophilicity compared to the bromo analog, which can enhance membrane permeability in certain prodrug formulations. Furthermore, 8-pT-NAD⁺ serves as a superior precursor for synthesizing 8-pT-cADPR, a highly potent, membrane-permeant antagonist of the Ryanodine receptor/calcium release channels.

References

• Semantic Scholar. "NAD Analogs in Aid of Chemical Biology and Medicinal Chemistry." Semantic Scholar.[Link]

• National Institutes of Health (NIH). "NAD Metabolome Analysis in Human Cells Using 1H NMR Spectroscopy." PMC.[Link]

• University of East Anglia (UEA). "Novel derivatives of nicotinamide adenine dinucleotide (NAD) and their biological evaluation against NAD-Consuming Enzymes." UEA Digital Repository.[Link]

• Semantic Scholar. "Structure−Activity Relationship of Adenosine 5′-diphosphoribose at the Transient Receptor Potential Melastatin 2 (TRPM2)." Semantic Scholar.[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. NAD Metabolome Analysis in Human Cells Using 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 8-propylthio NAD+ (sodium salt)

This document provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 8-propylthio NAD+ (sodium salt). As researchers and drug development professionals, our responsibility extends beyond the bench to include the safe management of all chemical reagents from acquisition to disposal. This guide is designed to instill confidence and ensure safety by explaining the rationale behind each procedural step, thereby fostering a culture of proactive laboratory safety.

Hazard Identification and Risk Assessment: A Precautionary Approach

The primary principle is one of caution: in the absence of specific data, we treat the compound with the respect due to any novel chemical entity. The key risks are associated with its unknown toxicological properties and the hazardous byproducts that can be generated upon combustion.

Table 1: Hazard and Precaution Summary

Potential Hazard	Scientific Rationale & Recommended Precautions
Unknown Biological Effects	As a nucleotide analog, it has the potential to interfere with biological processes. Assume it may be harmful if ingested, inhaled, or absorbed through the skin.[4] Precaution: Always handle with appropriate Personal Protective Equipment (PPE).
Combustibility & Hazardous Decomposition	The compound is combustible.[1][2] In the event of a fire, thermal decomposition may liberate toxic and irritating fumes, including oxides of nitrogen (NOx), carbon (CO, CO₂), phosphorus (PxOy), and sulfur (SOx).[1][2] Precaution: Do not store near open flames or strong oxidizing agents. Ensure a fire extinguisher is accessible.
Environmental Hazard	Chemical waste, if improperly disposed of, can be harmful to aquatic life and ecosystems.[4][5] It is imperative to prevent the compound from entering drains or waterways.[1][2][5] Precaution: All waste must be collected and disposed of as regulated chemical waste.

Essential Personal Protective Equipment (PPE)

Prior to handling 8-propylthio NAD+ (sodium salt) in any capacity, including disposal, the following standard laboratory PPE is mandatory to prevent accidental exposure.[6]

• Safety Goggles: To provide comprehensive protection against splashes or airborne particles.

• Nitrile Gloves: To prevent direct skin contact. Always inspect gloves for integrity before use and change them immediately if contaminated.

• Laboratory Coat: To protect skin and personal clothing from contamination.

• Closed-toe Shoes: To protect feet from potential spills.[6]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal workflow is critical for ensuring safety and regulatory compliance. The following protocol outlines the necessary steps from the point of waste generation to its final collection.

Step 1: Waste Segregation at the Source

Proper segregation is the foundation of safe chemical waste management, preventing unintended and potentially dangerous chemical reactions.[4]

• Solid Waste: All solid materials contaminated with 8-propylthio NAD+ (sodium salt) must be collected in a designated solid chemical waste container. This includes:

  • Contaminated gloves, weigh boats, and bench paper.

  • Used pipette tips.

  • Spill cleanup materials.

• Liquid Waste: All aqueous and solvent-based solutions containing 8-propylthio NAD+ (sodium salt) must be collected in a separate, dedicated liquid chemical waste container.[4]

  • Crucial Note: Do not mix this waste stream with incompatible chemicals such as strong acids, bases, or oxidizing agents.[4] This compound is non-halogenated; therefore, its liquid waste should be placed in a "Non-Halogenated Organic Waste" container if mixed with organic solvents.[6]

Step 2: Containerization and Labeling

Proper containerization and labeling are mandated by regulatory bodies and are essential for communicating hazards to everyone in the laboratory and to waste management personnel.

• Container Choice: Use only containers approved for chemical waste. These should be in good condition, constructed from a chemically compatible material (e.g., high-density polyethylene), and feature a secure, leak-proof screw-top cap.[4]

• Labeling: Immediately upon starting a waste container, it must be labeled with a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.[4] The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste."

  • The full, unabbreviated chemical name: "8-propylthio NAD+ (sodium salt)."

  • The estimated concentrations and total volume/mass of all constituents.

  • The date on which waste was first added to the container.

  • The name of the Principal Investigator and the specific laboratory location (building and room number).

Step 3: Safe Storage of Waste

Accumulated waste must be stored safely within the laboratory pending pickup.

• Designated Area: Store the sealed waste container in a designated and clearly marked Satellite Accumulation Area within your laboratory.[4]

• Secondary Containment: It is best practice to place liquid waste containers in a secondary containment bin to mitigate the impact of any potential leaks.

• Incompatibles: Ensure the waste container is stored away from incompatible materials.[4]

Step 4: Managing Empty Containers

Empty containers that once held 8-propylthio NAD+ (sodium salt) must also be managed as hazardous waste until properly decontaminated.[4]

• Thorough Removal: Empty the container of all visible product.

• Triple Rinse: Rinse the container three times with a suitable solvent in which the compound is soluble (e.g., deionized water or an appropriate buffer).

• Collect Rinsate: Crucially, each rinse must be collected and disposed of as liquid hazardous waste in the appropriate container.[4]

• Final Disposal: After triple rinsing, the container can typically be disposed of in the regular laboratory glass or plastic recycling, but you must first deface the original product label to prevent confusion. Always confirm this final step with your institution's EHS guidelines.

Step 5: Arranging for Final Disposal

Do not dispose of this chemical waste down the drain or in the regular trash.[6] The final step is to arrange for pickup and disposal by trained professionals.

• Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste pickup from your Environmental Health & Safety (EHS) department.

Spill Management Protocol

In the event of a small-scale spill, prompt and correct action can prevent a wider contamination issue.

• Alert Personnel: Immediately alert others in the vicinity.

• Don PPE: If you are not already wearing it, put on your full PPE (safety goggles, lab coat, nitrile gloves).

• Contain the Spill: For a solid spill, gently cover it with a paper towel to avoid generating dust. For a liquid spill, contain it with an appropriate absorbent material (e.g., a chemical spill pillow or vermiculite).

• Clean Up: Carefully sweep or wipe up the contained material, working from the outside in. Place all cleanup materials (absorbent, contaminated paper towels, gloves) into the designated solid hazardous waste container.[7]

• Decontaminate Area: Clean the spill area with a suitable solvent or detergent and water.

• For large spills, evacuate the area and contact your institution's EHS emergency line immediately.

Disposal Workflow Diagram

The following diagram provides a visual guide to the decision-making process for the proper disposal of 8-propylthio NAD+ (sodium salt) waste.

Caption: Decision workflow for handling and disposing of waste containing 8-propylthio NAD+ (sodium salt).

References

• Carl ROTH. (n.d.). Safety Data Sheet: NAD. Retrieved from [Link]

• Nadmed Ltd. (2023). Safety Data Sheet Q-NAD Tissues/Cells NAD+/NADH. Retrieved from [Link]

• Chemos GmbH&Co.KG. (2019). Safety Data Sheet: beta-Nicotinamide adenine dinucleotide. Retrieved from [Link]

• New England Biolabs. (2024). Safety Data Sheet for b-Nicotinamide adenine dinucleotide (NAD+). Retrieved from [Link]

• Chemistry LibreTexts. (2025). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Waste handling in the organic chemistry lab. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - Benzopinacole, 98%. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 8-Propylthio NAD+ (Sodium Salt)

Hazard Identification and Risk Assessment: A Proactive Stance

Given the absence of a comprehensive toxicological profile for 8-propylthio NAD+, a conservative approach to handling is paramount. The molecule's parent compound, NAD+, is a naturally occurring coenzyme central to metabolism and is generally not classified as a hazardous substance[3][4]. However, the introduction of the 8-propylthio moiety necessitates a thorough risk assessment before any handling. It is prudent to treat this compound as potentially hazardous upon inhalation, ingestion, or skin contact.

Key Considerations:

• Route of Exposure: The primary risks are associated with the inhalation of aerosols, accidental ingestion, and skin/eye contact.

• Physical Form: The compound is typically a solid, which can form dust or be dissolved in a solution.

• Operational Scale: The required level of PPE will vary depending on the quantity of the compound being handled and the nature of the procedure (e.g., weighing, dissolution, use in an assay).

Recommended Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 8-propylthio NAD+ (sodium salt). The selection of appropriate PPE is the first line of defense in minimizing exposure.

Activity	Required PPE	Rationale
Handling of the solid compound (weighing, aliquoting)	- Nitrile gloves (double-gloving recommended)- Laboratory coat- Safety glasses with side shields or safety goggles- N95 or higher-rated respirator	To prevent skin contact and inhalation of fine particulates. Double-gloving provides an extra layer of protection against potential tears or contamination.
Handling of solutions	- Nitrile gloves- Laboratory coat- Safety glasses with side shields or safety goggles	To protect against splashes and direct skin contact.
General laboratory use in well-ventilated areas	- Nitrile gloves- Laboratory coat- Safety glasses	Standard laboratory practice to prevent accidental exposure.

Safe Handling and Operational Workflow

A systematic approach to handling 8-propylthio NAD+ is crucial for maintaining a safe laboratory environment. The following workflow provides a step-by-step guide from receiving the compound to its final disposal.

Caption: Workflow for the safe handling of 8-propylthio NAD+.

Step-by-Step Protocol:

• Preparation:

  • Before handling, review the Safety Data Sheets (SDS) for NAD+ and other related thio-analogs to understand the general chemical properties and safety precautions[4][5][6].

  • Don the appropriate PPE as outlined in the table above. For handling the solid, this includes a lab coat, nitrile gloves, and safety glasses. An N95 respirator is recommended when weighing the powder.

• Handling:

  • When weighing the solid compound, do so in a chemical fume hood or a ventilated balance enclosure to minimize the risk of inhaling any airborne powder.

  • To prepare a stock solution, add the diluent to the vial containing the solid. This compound is soluble in water[1][2]. Cap the vial and vortex or sonicate as needed to ensure complete dissolution. All manipulations of open solutions should be performed in a chemical fume hood.

• Storage:

  • Store the solid compound and stock solutions at -80°C as recommended for similar analogs to ensure stability[1]. The parent compound, NAD+, is known to be hygroscopic and sensitive to light and alkaline conditions[7].

Disposal Plan

All waste materials contaminated with 8-propylthio NAD+ should be treated as chemical waste.

• Solid Waste: Contaminated consumables such as pipette tips, tubes, and gloves should be collected in a designated, sealed chemical waste bag.

• Liquid Waste: Unused solutions should be collected in a designated, sealed chemical waste container. Do not dispose of them down the drain[4][6].

• Disposal Procedures: All waste must be disposed of in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures

In the event of an accidental exposure, immediate action is crucial.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists[6][8].

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention[6][8].

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[6][9].

• Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to drink. Seek immediate medical attention[4][8].

By adhering to these guidelines, researchers can safely handle 8-propylthio NAD+ (sodium salt) and continue their important work with confidence. Our commitment to providing value beyond the product itself is rooted in a deep respect for the safety and success of our scientific partners.

References

• Gibson, B.A., Zhang, Y., Jiang, H., et al. (2016).

• Nadmed Ltd. (2023, September 28). Safety Data Sheet Q-NAD Tissues/Cells NAD+/NADH. Retrieved from [Link]

• Wikipedia. (2024). Nicotinamide adenine dinucleotide. Retrieved from [Link]

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